3,3,5,5-Tetramethylcyclohexanone

• CAS: 14376-79-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 3,3,5,5-Tetramethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3,3,5,5-tetramethylcyclohexanone. The information herein is intended to support laboratory research, chemical synthesis, and drug development activities by providing essential data for handling, characterization, and procedural design.

Core Physical and Chemical Properties

3,3,5,5-Tetramethylcyclohexanone is a cyclic ketone with the molecular formula C₁₀H₁₈O.[1][2] Its structure consists of a cyclohexane (B81311) ring substituted with a ketone functional group and four methyl groups at positions 3 and 5. This substitution pattern significantly influences its physical properties.

Quantitative Physical Data

The following table summarizes the key physical properties of 3,3,5,5-tetramethylcyclohexanone, compiled from various sources for easy reference and comparison.

Property	Value	Source(s)
Molecular Weight	154.25 g/mol	[1][2]
Melting Point	11-12 °C	[3][4]
Boiling Point	200-203 °C	[3][4]
Density	0.881 g/mL at 25 °C	[1][5]
0.8954 g/mL	[3][4]
Refractive Index (n20/D)	1.451	[1][3][5]
Flash Point	73 °C (closed cup)	[4]
90 °C (closed cup)	[1]
CAS Number	14376-79-5	[1][2][3]

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and purity assessment of 3,3,5,5-tetramethylcyclohexanone.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H NMR and ¹³C NMR are fundamental for confirming the compound's carbon-hydrogen framework. While specific peak assignments require experimental data, the predicted spectra would show characteristic signals for the methyl groups and the methylene (B1212753) protons of the cyclohexane ring.

• Infrared (IR) Spectroscopy : The IR spectrum of 3,3,5,5-tetramethylcyclohexanone will prominently feature a strong absorption band characteristic of the carbonyl (C=O) stretching vibration, typically in the range of 1715-1680 cm⁻¹. Other peaks corresponding to C-H stretching and bending vibrations of the methyl and methylene groups will also be present.[2]

Experimental Protocols

While specific, detailed experimental protocols for the determination of every physical property of 3,3,5,5-tetramethylcyclohexanone are not extensively published, standard methodologies for organic compounds are applicable. The following are generalized protocols that would be employed.

Melting Point Determination

The melting point of 3,3,5,5-tetramethylcyclohexanone, which is near room temperature, can be accurately determined using a standard capillary melting point apparatus.

• Apparatus : Capillary melting point apparatus.

• Procedure :

  • A small, dry sample of 3,3,5,5-tetramethylcyclohexanone is loaded into a capillary tube.

  • The capillary tube is placed in the heating block of the apparatus.

  • The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches its expected melting point.

  • The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.

Boiling Point Determination

The boiling point is determined at atmospheric pressure.

• Apparatus : Distillation apparatus (distilling flask, condenser, thermometer, heating mantle).

• Procedure :

  • A sample of the liquid is placed in the distilling flask along with boiling chips.

  • The apparatus is assembled for simple distillation.

  • The liquid is heated, and the vapor is allowed to rise and equilibrate with the thermometer bulb.

  • The temperature at which the liquid boils and a steady stream of distillate is collected is recorded as the boiling point.

Density Measurement

The density of liquid 3,3,5,5-tetramethylcyclohexanone can be determined using a pycnometer or a digital density meter.

• Apparatus : Pycnometer (a flask with a specific, known volume) and an analytical balance.

• Procedure :

  • The empty pycnometer is weighed.

  • It is then filled with the sample liquid, ensuring no air bubbles are present, and weighed again.

  • The weight of the liquid is determined by subtraction.

  • The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Refractive Index Measurement

The refractive index is a measure of how light propagates through the substance and is a useful indicator of purity.

• Apparatus : Refractometer (e.g., an Abbe refractometer).

• Procedure :

  • A few drops of the liquid sample are placed on the prism of the refractometer.

  • The prism is closed, and the light source is adjusted.

  • The instrument is calibrated, and the refractive index is read from the scale, typically at a specified temperature (20 °C).

Logical Workflow for Compound Characterization

The characterization of a synthesized or isolated sample of 3,3,5,5-tetramethylcyclohexanone follows a logical progression to confirm its identity and purity. This workflow ensures that the material meets the required specifications for further use in research or development.

Caption: Logical workflow for the synthesis, purification, and characterization of 3,3,5,5-tetramethylcyclohexanone.

References

• 1. 3,3,5,5-Tetramethylcyclohexanone 98 14376-79-5 [sigmaaldrich.com]
• 2. 3,3,5,5-Tetramethylcyclohexanone | C10H18O | CID 84399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. 3,3,5,5-Tetramethylcyclohexanone, 98% | Fisher Scientific [fishersci.ca]
• 5. 3,3,5,5-四甲基环己酮 98% | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Chemical Structure and Bonding of 3,3,5,5-Tetramethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure, bonding, and spectroscopic properties of 3,3,5,5-tetramethylcyclohexanone. The document is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of this molecule's characteristics. Information is presented in a structured format, including tabulated quantitative data, detailed experimental protocols, and visualizations of the molecular structure.

Introduction

3,3,5,5-Tetramethylcyclohexanone is a six-membered cyclic ketone characterized by the presence of four methyl groups at the 3 and 5 positions of the cyclohexanone (B45756) ring. This substitution pattern imparts specific steric and electronic properties to the molecule, influencing its reactivity and physical characteristics. Understanding the precise nature of its chemical structure and bonding is crucial for its application in various fields, including as a building block in organic synthesis and potentially in the development of novel pharmaceutical agents. This guide summarizes key data and methodologies related to this compound.

Chemical Structure and Bonding

The chemical structure of 3,3,5,5-tetramethylcyclohexanone is defined by a cyclohexane (B81311) ring with a carbonyl functional group at position 1 and two gem-dimethyl groups at positions 3 and 5.

Molecular Structure Visualization

The following diagram illustrates the two-dimensional chemical structure of 3,3,5,5-tetramethylcyclohexanone.

Figure 1: 2D structure of 3,3,5,5-tetramethylcyclohexanone.

Bonding and Molecular Geometry

The core of the molecule is a cyclohexane ring, which typically adopts a chair conformation to minimize steric strain. The carbonyl group at C1 introduces a region of sp² hybridization, making that carbon trigonal planar. The carbons at positions 3 and 5 are sp³ hybridized and tetrahedral. Due to the bulky gem-dimethyl groups, the chair conformation is expected to be the most stable, minimizing steric interactions.

Table 1: Predicted Bond Properties

Bond Type	Hybridization	Predicted Bond Length (Å)	Predicted Bond Angle (°)
C=O	sp²-sp²	~1.21	-
C1-C2 / C1-C6	sp²-sp³	~1.51	~116 (O=C-C)
C2-C3 / C5-C6	sp³-sp³	~1.54	~111 (C-C-C in ring)
C3-C4 / C4-C5	sp³-sp³	~1.54	~111 (C-C-C in ring)
C-CH₃	sp³-sp³	~1.54	~109.5 (C-C-CH₃)
C-H (ring)	sp³-s	~1.10	-
C-H (methyl)	sp³-s	~1.10	-

Note: These are approximate values based on standard bond lengths and angles for similar functional groups and may vary slightly in the actual molecule.

Physicochemical Properties

A summary of the key physicochemical properties of 3,3,5,5-tetramethylcyclohexanone is provided in Table 2.

Table 2: Physicochemical Properties of 3,3,5,5-Tetramethylcyclohexanone

Property	Value	Reference
Molecular Formula	C₁₀H₁₈O	[1]
Molecular Weight	154.25 g/mol	[1]
CAS Number	14376-79-5	[1]
IUPAC Name	3,3,5,5-tetramethylcyclohexan-1-one	[1]
Melting Point	11-12 °C	[2]
Boiling Point	200-203 °C	[2]
Density	0.881 g/mL at 25 °C	[3]
Refractive Index (n20/D)	1.451	[3]
InChI Key	OQJMHUOCLRCSED-UHFFFAOYSA-N	[1]
SMILES	CC1(C)CC(=O)CC(C)(C)C1	[3]

Experimental Protocols

Synthesis of 3,3,5,5-Tetramethylcyclohexanone

A common and effective method for the synthesis of 3,3,5,5-tetramethylcyclohexanone is through the conjugate addition of a methyl group to isophorone.

Reaction Scheme:

Figure 2: Synthesis workflow for 3,3,5,5-tetramethylcyclohexanone.

Detailed Protocol:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with a copper(I) salt (e.g., copper(I) iodide) and anhydrous tetrahydrofuran (B95107) (THF) under a nitrogen atmosphere. The mixture is cooled in an ice bath.

• Addition of Isophorone: Isophorone, dissolved in anhydrous THF, is added to the stirred suspension.

• Grignard Reagent Addition: A solution of methylmagnesium halide (e.g., methylmagnesium chloride) in THF is added dropwise via the dropping funnel, maintaining the reaction temperature below 5 °C.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Work-up and Purification: The mixture is transferred to a separatory funnel, and the aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation to yield pure 3,3,5,5-tetramethylcyclohexanone.

Spectroscopic Analysis

Standard spectroscopic techniques are employed to confirm the structure and purity of the synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer using deuterated chloroform (B151607) (CDCl₃) as the solvent and tetramethylsilane (B1202638) (TMS) as an internal standard.

• Infrared (IR) Spectroscopy: The IR spectrum is obtained using a Fourier-transform infrared (FTIR) spectrometer, typically as a thin film on a salt plate (KBr or NaCl) or using an attenuated total reflectance (ATR) accessory.

• Mass Spectrometry (MS): The mass spectrum is acquired using a mass spectrometer, commonly with electron ionization (EI) as the ionization source, often coupled with a gas chromatograph (GC-MS) for separation and identification.

Spectroscopic Data and Interpretation

The following sections detail the expected spectroscopic data for 3,3,5,5-tetramethylcyclohexanone.

¹H NMR Spectroscopy

Table 3: Predicted ¹H NMR Spectral Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~1.0 - 1.2	Singlet	12H	-CH₃ groups at C3 and C5
~2.1 - 2.3	Singlet	4H	-CH₂- groups at C2 and C6
~1.9 - 2.0	Singlet	2H	-CH₂- group at C4

Note: Due to the symmetry of the molecule, the protons on the methyl groups and the methylene (B1212753) groups are expected to be chemically equivalent, leading to simple singlet peaks.

¹³C NMR Spectroscopy

Table 4: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ, ppm)	Assignment
~210 - 220	C=O (C1)
~50 - 55	-CH₂- (C2, C6)
~45 - 50	-CH₂- (C4)
~30 - 35	Quaternary C (C3, C5)
~25 - 30	-CH₃

Infrared (IR) Spectroscopy

The IR spectrum is dominated by a strong absorption band characteristic of the carbonyl group.

Table 5: Key IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~2960 - 2870	Strong	C-H stretching (alkane)
~1710 - 1715	Strong	C=O stretching (ketone)
~1465	Medium	-CH₂- scissoring
~1370	Medium	-CH₃ bending (gem-dimethyl)

Mass Spectrometry

The electron ionization mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

Table 6: Predicted Mass Spectrometry Fragmentation

m/z	Proposed Fragment Ion
154	[M]⁺ (Molecular Ion)
139	[M - CH₃]⁺
97	[M - C₄H₉]⁺ (Loss of a t-butyl group)
83	[C₆H₁₁]⁺ or [M - C₄H₉ - CH₂]⁺
69	[C₅H₉]⁺
57	[C₄H₉]⁺ (t-butyl cation)

Conclusion

This technical guide has provided a detailed overview of the chemical structure, bonding, physicochemical properties, synthesis, and spectroscopic characterization of 3,3,5,5-tetramethylcyclohexanone. The presented data and protocols offer a valuable resource for scientists and researchers engaged in work involving this compound. The well-defined structure and predictable reactivity of 3,3,5,5-tetramethylcyclohexanone make it a versatile intermediate in organic synthesis. Further research into its applications, particularly in the context of drug development, is warranted.

References

• 1. 3,3,5,5-Tetramethylcyclohexanone | C10H18O | CID 84399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. 3,3,5,5-四甲基环己酮 98% | Sigma-Aldrich [sigmaaldrich.com]

Spectroscopic Profile of 3,3,5,5-Tetramethylcyclohexanone: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 3,3,5,5-tetramethylcyclohexanone, a key building block in organic synthesis. The document is intended for researchers, scientists, and professionals in drug development, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Introduction

3,3,5,5-Tetramethylcyclohexanone is a cyclic ketone of significant interest in synthetic chemistry due to its unique structural features, including the sterically hindered carbonyl group and the gem-dimethyl groups. A thorough understanding of its spectroscopic properties is crucial for its identification, characterization, and the analysis of reaction outcomes. This guide presents a detailed compilation of its spectral data and the methodologies for their acquisition.

Spectroscopic Data

The following sections summarize the key spectroscopic data for 3,3,5,5-tetramethylcyclohexanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. Due to the high symmetry of 3,3,5,5-tetramethylcyclohexanone, its NMR spectra are relatively simple and highly characteristic.

¹H NMR (Proton NMR) Data

The proton NMR spectrum of 3,3,5,5-tetramethylcyclohexanone is characterized by two distinct singlets, corresponding to the methyl and methylene (B1212753) protons.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~1.05	Singlet	12H	Four equivalent methyl groups (-CH₃) at C3 and C5
~2.20	Singlet	4H	Two equivalent methylene groups (-CH₂) at C2 and C6

¹³C NMR (Carbon-13 NMR) Data

The carbon-13 NMR spectrum provides information on the different carbon environments within the molecule.

Chemical Shift (δ) ppm	Assignment
~215	Carbonyl carbon (C=O) at C1
~55	Methylene carbons (-CH₂) at C2 and C6
~40	Quaternary carbons (-C(CH₃)₂) at C3 and C5
~30	Methyl carbons (-CH₃)

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 3,3,5,5-tetramethylcyclohexanone is dominated by the characteristic absorption of the carbonyl group.

Wavenumber (cm⁻¹)	Intensity	Assignment
~2960-2870	Strong	C-H stretching (methyl and methylene groups)
~1710	Strong	C=O stretching (ketone)
~1465	Medium	C-H bending (methyl and methylene groups)
~1365	Medium	C-H bending (gem-dimethyl group)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The electron ionization (EI) mass spectrum of 3,3,5,5-tetramethylcyclohexanone shows a characteristic fragmentation pattern.

m/z	Relative Intensity	Assignment
154	Moderate	Molecular ion [M]⁺
139	Moderate	[M - CH₃]⁺
97	Moderate	[M - C₄H₉]⁺ (loss of a tert-butyl group)
83	High	[C₆H₁₁]⁺
69	High	[C₅H₉]⁺
56	High	[C₄H₈]⁺ (isobutene)

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data presented.

NMR Spectroscopy

Sample Preparation: A sample of approximately 10-20 mg of 3,3,5,5-tetramethylcyclohexanone is dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard (δ = 0.00 ppm).

¹H NMR Acquisition: The spectrum is acquired on a 300 MHz or higher field NMR spectrometer. A standard single-pulse experiment is used with the following typical parameters:

• Pulse Angle: 30-45 degrees

• Acquisition Time: 2-4 seconds

• Relaxation Delay: 1-5 seconds

• Number of Scans: 8-16

¹³C NMR Acquisition: The spectrum is acquired on the same spectrometer. A proton-decoupled pulse sequence is used to obtain a spectrum with singlets for each carbon environment. Typical parameters include:

• Pulse Angle: 30-45 degrees

• Acquisition Time: 1-2 seconds

• Relaxation Delay: 2-5 seconds

• Number of Scans: 128-1024 (due to the low natural abundance of ¹³C)

Infrared (IR) Spectroscopy

Sample Preparation: As 3,3,5,5-tetramethylcyclohexanone is a low-melting solid or liquid at room temperature, a thin film of the neat compound is prepared between two salt plates (e.g., NaCl or KBr).

Data Acquisition: The spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. A background spectrum of the clean salt plates is first recorded. The sample is then placed in the beam path, and the sample spectrum is acquired. The final spectrum is presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹). The typical scanning range is 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Sample Introduction: A dilute solution of 3,3,5,5-tetramethylcyclohexanone in a volatile organic solvent (e.g., methanol (B129727) or dichloromethane) is introduced into the mass spectrometer, often via a gas chromatography (GC-MS) system for separation and purification.

Ionization and Analysis: Electron Ionization (EI) is typically used. The sample is vaporized and bombarded with a beam of electrons (typically 70 eV), causing ionization and fragmentation. The resulting ions are then separated by a mass analyzer (e.g., a quadrupole) based on their mass-to-charge ratio (m/z) and detected.

Visualization of Spectroscopic Relationships

The following diagram illustrates the correlation between the structure of 3,3,5,5-tetramethylcyclohexanone and its key spectroscopic signals.

Caption: Correlation of 3,3,5,5-tetramethylcyclohexanone's structure with its key NMR, IR, and MS signals.

In-Depth Technical Guide: 3,3,5,5-Tetramethylcyclohexanone

This technical guide provides a comprehensive overview of 3,3,5,5-tetramethylcyclohexanone, including its nomenclature, physicochemical properties, and a detailed experimental protocol for its synthesis. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Nomenclature

The compound is systematically named under IUPAC conventions, and is also known by several synonyms.

Identifier Type	Value
IUPAC Name	3,3,5,5-tetramethylcyclohexan-1-one[1]
CAS Number	14376-79-5[1]
EC Number	238-350-3[1]
Synonyms	3,3,5,5-Tetramethylcyclohexanone, Cyclohexanone, 3,3,5,5-tetramethyl-[1]

Physicochemical Properties

The following table summarizes the key quantitative data for 3,3,5,5-tetramethylcyclohexanone.

Property	Value	Reference
Molecular Formula	C₁₀H₁₈O	[1]
Molecular Weight	154.25 g/mol	[1]
Density	0.881 g/mL at 25 °C
Boiling Point	200-203 °C	[2]
Melting Point	11-12 °C	[2]
Refractive Index	n20/D 1.451
Flash Point	90 °C (closed cup)

Experimental Protocols

A common method for the synthesis of 3,3,5,5-tetramethylcyclohexanone is through the conjugate addition of a methyl group to isophorone (B1672270). A detailed protocol based on this approach is provided below.

Reaction: Conversion of isophorone to 3,3,5,5-tetramethylcyclohexanone via 1,4-addition of a methyl group using a Grignard reagent.

Materials:

• Isophorone

• Methylmagnesium chloride (or methylmagnesium bromide)

• Copper(I) iodide (or cuprous chloride) as a catalyst

• Lithium chloride (optional, to facilitate the reaction)

• Anhydrous tetrahydrofuran (B95107) (THF) as the solvent

• Hydrochloric acid (for quenching)

• An appropriate organic solvent for extraction (e.g., methylene (B1212753) chloride, toluene, or petroleum ether)

• Anhydrous magnesium sulfate (B86663) (for drying)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add copper(I) iodide and lithium chloride.

• Add anhydrous THF to the flask and cool the mixture in an ice bath.

• Slowly add the methylmagnesium chloride solution to the cooled THF suspension.

• To this mixture, add a solution of isophorone in anhydrous THF dropwise via the dropping funnel, maintaining the temperature at 0-5 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours, or until the reaction is complete (monitored by TLC or GC).

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous ammonium (B1175870) chloride solution or dilute hydrochloric acid.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent such as methylene chloride or toluene.[3]

• Combine the organic extracts and wash them with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[3]

• The resulting crude product can be purified by vacuum distillation to yield pure 3,3,5,5-tetramethylcyclohexanone.

Diagrams

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3,3,5,5-tetramethylcyclohexanone from isophorone.

Caption: Synthesis of 3,3,5,5-Tetramethylcyclohexanone.

Logical Relationship of Technical Data

This diagram shows the logical organization of the information presented in this technical guide.

Caption: Organization of Technical Information.

References

• 1. 3,3,5,5-Tetramethylcyclohexanone | C10H18O | CID 84399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. US20130123541A1 - Method of preparing 3,3,5,5-tetramethylcyclohexanone - Google Patents [patents.google.com]

3,3,5,5-Tetramethylcyclohexanone CAS number and database information

CAS Number: 14376-79-5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 3,3,5,5-tetramethylcyclohexanone, a substituted cyclohexanone (B45756) derivative. The information is compiled from various chemical databases and literature sources.

Chemical and Physical Properties

3,3,5,5-Tetramethylcyclohexanone is a colorless to clear liquid at room temperature. The key identifying and physical properties are summarized in the tables below for easy reference and comparison.

Table 1: Identifiers and Chemical Formula

Identifier	Value
CAS Number	14376-79-5[1][2]
Molecular Formula	C₁₀H₁₈O[1][2]
Molecular Weight	154.25 g/mol [1][2]
IUPAC Name	3,3,5,5-tetramethylcyclohexan-1-one[2]
InChI	1S/C10H18O/c1-9(2)5-8(11)6-10(3,4)7-9/h5-7H2,1-4H3[1]
InChIKey	OQJMHUOCLRCSED-UHFFFAOYSA-N[1]
SMILES	CC1(C)CC(=O)CC(C)(C)C1[1]
EC Number	238-350-3[1][2]
MDL Number	MFCD00001640[1]

Table 2: Physical Properties

Property	Value
Appearance	Clear Liquid
Melting Point	11 - 12 °C
Boiling Point	200 - 203 °C at 760 mmHg
Density	0.881 g/mL at 25 °C[1]
Refractive Index (n20/D)	1.451[1]
Flash Point	90 °C (closed cup)[1]

Spectral Data

Comprehensive spectral data is crucial for the identification and characterization of 3,3,5,5-tetramethylcyclohexanone.

Table 3: Spectral Data Summary

Spectroscopy Type	Key Data Points
¹H NMR	Data available, specific shifts depend on solvent and instrument.[1]
¹³C NMR	Data available, specific shifts depend on solvent and instrument.
Mass Spectrometry	Top peaks at m/z 83 and 55.[2]
Infrared (IR) Spectroscopy	Data available from various techniques (FTIR, ATR, Vapor Phase).[2]

Synthesis and Experimental Protocols

A documented method for the synthesis of 3,3,5,5-tetramethylcyclohexanone involves the reaction of isophorone (B1672270) with methylmagnesium chloride.

Experimental Workflow: Synthesis of 3,3,5,5-Tetramethylcyclohexanone

Caption: Synthesis workflow for 3,3,5,5-tetramethylcyclohexanone.

Methodology

• Reaction: Isophorone is reacted with methylmagnesium chloride. The reaction can be facilitated by the addition of an acid, such as hydrochloric acid, or an ammonium (B1175870) salt.

• Isolation: The resulting 3,3,5,5-tetramethylcyclohexanone is isolated by extracting the aqueous reaction mixture with a suitable organic solvent like methylene chloride, toluene, or petroleum ether.

• Drying: The organic extract is then dried using a drying agent, for instance, sodium sulfate.

• Purification: The solvent is removed from the dried extract, typically by distillation, to yield the crude product. Further purification of the crude 3,3,5,5-tetramethylcyclohexanone can be achieved through distillation. The yield of the crude product is reported to be in the range of 88% to 96% by weight.

Biological Activity and Signaling Pathways

Currently, there is a lack of publicly available scientific literature detailing the specific biological activities or the involvement of 3,3,5,5-tetramethylcyclohexanone in any cellular signaling pathways. While research exists on the biological effects of other dione-containing compounds, this information cannot be directly extrapolated to 3,3,5,5-tetramethylcyclohexanone. Professionals in drug development should consider this compound as a chemical intermediate with an uncharacterized biological profile.

Safety Information

Table 4: GHS Hazard Statements

Hazard Code	Description
H315	Causes skin irritation[2]
H319	Causes serious eye irritation[2]
H335	May cause respiratory irritation[2]

Storage: Store in a cool, dry, and well-ventilated area. It is classified as a combustible liquid.[1]

Personal Protective Equipment (PPE): It is recommended to use eyeshields, gloves, and a multi-purpose combination respirator cartridge when handling this chemical.[1]

References

• 1. 3,3,5,5-TETRAMETHYLCYCLOHEXANONE(14376-79-5) 1H NMR spectrum [chemicalbook.com]
• 2. 3,3,5,5-Tetramethylcyclohexanone | C10H18O | CID 84399 - PubChem [pubchem.ncbi.nlm.nih.gov]

Conformational Analysis of 3,3,5,5-Tetramethylcyclohexanone: A Review of Available Data and Theoretical Considerations

Audience: Researchers, scientists, and drug development professionals.

Core Requirements: This document aims to provide an in-depth technical guide on the conformational analysis of 3,3,5,5-tetramethylcyclohexanone. Due to a lack of specific experimental data in the public domain for this exact molecule, this guide will focus on the theoretical principles governing its conformation, supported by data from analogous substituted cyclohexanones.

Introduction

3,3,5,5-Tetramethylcyclohexanone is a symmetrically substituted cyclic ketone. Its conformational preferences are dictated by the interplay of several factors, including the inherent strain of the cyclohexane (B81311) ring, the steric hindrance imposed by the gem-dimethyl groups, and the electronic effects of the carbonyl group. Understanding the three-dimensional structure of this molecule is crucial for predicting its reactivity, spectroscopic properties, and potential biological activity.

Cyclohexane and its derivatives predominantly adopt a chair conformation to minimize angle and torsional strain. However, the presence of bulky substituents can lead to significant steric interactions, potentially favoring other conformations such as a twist-boat or boat form. In 3,3,5,5-tetramethylcyclohexanone, the two sets of gem-dimethyl groups introduce significant steric bulk, which is expected to play a dominant role in determining the molecule's preferred geometry.

Theoretical Conformational Isomers

The conformational landscape of 3,3,5,5-tetramethylcyclohexanone is expected to be dominated by a dynamic equilibrium between several forms, primarily the chair and twist-boat conformations.

• Chair Conformation: In a standard chair conformation, substituents can occupy either axial or equatorial positions. For a gem-dimethyl group, one methyl group must be axial and the other equatorial. In 3,3,5,5-tetramethylcyclohexanone, this would result in two axial and two equatorial methyl groups. The axial methyl groups would experience 1,3-diaxial interactions with the axial hydrogens on the opposite side of the ring, leading to steric strain.

• Twist-Boat Conformation: To alleviate the steric strain present in the chair conformation, the molecule might adopt a twist-boat conformation. While generally higher in energy than the chair form for unsubstituted cyclohexane, for highly substituted derivatives, the twist-boat can become a significantly populated or even the preferred conformer. In this conformation, the severe 1,3-diaxial interactions of the chair form can be avoided.

• Boat Conformation: The boat conformation is generally unstable due to flagpole interactions (steric hindrance between the two "up" substituents) and eclipsing strain along the sides of the "boat". It typically represents a transition state between twist-boat conformers.

The equilibrium between these conformers is a critical aspect of the molecule's conformational analysis. A simplified representation of this equilibrium is presented below.

Caption: Postulated conformational equilibrium pathway.

Data Presentation: Inferences from Analogous Systems

Table 1: A-Values (Conformational Free Energy Differences) for Relevant Substituents

Substituent	A-Value (kcal/mol)	Description
-CH₃	1.7	Energy penalty for an axial methyl group.
gem-Dimethyl	~3.9	Approximate strain from two 1,3-diaxial CH₃-H interactions.

Note: The A-value for a gem-dimethyl group is not a standard tabulated value but is estimated based on the combined steric interactions.

Experimental Protocols for Conformational Analysis

While specific experimental protocols for 3,3,5,5-tetramethylcyclohexanone are not published, a general workflow for such an analysis would involve the following key experiments:

• Synthesis and Purification: The initial step would be the synthesis of 3,3,5,5-tetramethylcyclohexanone, followed by rigorous purification to ensure the absence of impurities that could interfere with spectroscopic analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H and ¹³C NMR: At room temperature, rapid conformational interconversion would likely lead to averaged signals. Variable-temperature NMR studies would be crucial. By lowering the temperature, the ring inversion process can be slowed or "frozen out" on the NMR timescale, allowing for the observation of distinct signals for each conformer.

  • Nuclear Overhauser Effect (NOE) Spectroscopy: 2D NOESY experiments can provide through-space correlations between protons, which can be used to determine their relative spatial proximity and thus deduce the conformation.

• X-ray Crystallography: If a suitable single crystal of the compound can be grown, X-ray diffraction would provide the most definitive information about its solid-state conformation, including precise bond lengths and angles.

• Computational Chemistry:

  • Molecular Mechanics (MM): Force field calculations (e.g., MMFF, AMBER) would offer a rapid initial assessment of the relative energies of different conformers.

  • Ab Initio and Density Functional Theory (DFT) Calculations: High-level quantum mechanical calculations would be necessary to obtain more accurate geometries, relative energies, and predicted spectroscopic parameters for the different conformations.

The following diagram illustrates a typical experimental and computational workflow for conformational analysis.

An In-depth Technical Guide to the Stability and Reactivity of 3,3,5,5-Tetramethylcyclohexanone

This technical guide provides a comprehensive overview of the stability and reactivity profile of 3,3,5,5-tetramethylcyclohexanone, tailored for researchers, scientists, and professionals in drug development. Due to the limited availability of specific experimental data for this compound, this guide combines known physical properties with established principles of ketone chemistry, particularly concerning sterically hindered structures.

Core Compound Properties

3,3,5,5-Tetramethylcyclohexanone is a symmetrically substituted cyclic ketone. The presence of four methyl groups, particularly the gem-dimethyl groups at the 3- and 5-positions, significantly influences its physical and chemical properties by introducing considerable steric hindrance around the carbonyl group and the alpha-carbons.

Table 1: Physical and Chemical Properties of 3,3,5,5-Tetramethylcyclohexanone

Property	Value	Reference
CAS Number	14376-79-5	[1][2]
Molecular Formula	C₁₀H₁₈O	[1]
Molecular Weight	154.25 g/mol	[1][2]
Appearance	-	-
Melting Point	11-12 °C	[3]
Boiling Point	200-203 °C	[3]
Density	0.881 g/mL at 25 °C	[2]
Refractive Index (n20/D)	1.451	[2]
Solubility	Insoluble in water; soluble in organic solvents.	General chemical knowledge

Stability Profile

Ketones are generally considered stable compounds under standard conditions. The primary degradation pathways for ketones involve photochemical reactions (e.g., Norrish Type I and II reactions) upon exposure to UV radiation, and reactions under strongly acidic or basic conditions at elevated temperatures.

The steric hindrance provided by the four methyl groups in 3,3,5,5-tetramethylcyclohexanone is expected to enhance its thermal and chemical stability. These bulky groups shield the carbonyl carbon from nucleophilic attack and can also hinder reactions involving the alpha-hydrogens. It is anticipated to be stable under typical storage conditions (cool, dark, and inert atmosphere).

Reactivity Profile

The reactivity of 3,3,5,5-tetramethylcyclohexanone is dominated by the presence of the carbonyl group and the steric hindrance surrounding it. The following sections outline its expected reactivity in key organic transformations.

Table 2: Summary of Expected Reactivity for 3,3,5,5-Tetramethylcyclohexanone

Reaction Type	Expected Reactivity	Notes
Nucleophilic Addition	Reduced reactivity compared to unhindered ketones due to steric hindrance.	Requires more forcing conditions or highly reactive nucleophiles.
Reduction	Can be reduced to the corresponding alcohol, 3,3,5,5-tetramethylcyclohexanol.	Reaction rates are expected to be slower than for cyclohexanone. Stronger reducing agents or longer reaction times may be necessary.
Enolate Formation	Possible at the α-positions (C2 and C6) with strong, non-nucleophilic bases.	Steric hindrance may influence the rate of deprotonation. The resulting enolate is a key intermediate for alkylation and other reactions.
Wittig Reaction	Challenging due to steric hindrance, especially with stabilized ylides.	Reaction with non-stabilized ylides (e.g., methylenetriphenylphosphorane) is more likely to be successful.[4][5]
Baeyer-Villiger Oxidation	Expected to be slow and may require harsh conditions.	The reaction involves the insertion of an oxygen atom to form a lactone. The migratory aptitude of the secondary carbon would direct the regioselectivity.[6][7]
Oxidation	Resistant to oxidation under mild conditions.	Strong oxidizing agents can cleave the ring to form dicarboxylic acids.

Key Reaction Pathways

Caption: General reaction pathways for a sterically hindered ketone.

Experimental Protocols (Generalized)

Detailed experimental protocols for reactions specifically with 3,3,5,5-tetramethylcyclohexanone are scarce. The following are generalized procedures for key transformations involving sterically hindered ketones, which should be adapted and optimized for this specific substrate.

Reduction of a Sterically Hindered Ketone with Sodium Borohydride (B1222165)

This protocol is a general guideline for the reduction of a ketone to an alcohol.

Workflow Diagram:

Caption: Generalized workflow for the reduction of a ketone.

Methodology:

• Dissolution: Dissolve the sterically hindered ketone (1 equivalent) in a suitable protic solvent such as methanol or ethanol (B145695) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Addition of Reducing Agent: Slowly add sodium borohydride (NaBH₄, 1.5-2.0 equivalents) to the stirred solution in small portions. The excess is to counteract any reaction with the solvent.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed. Due to steric hindrance, longer reaction times may be required compared to unhindered ketones.

• Quenching: Carefully quench the reaction by the slow addition of water or dilute hydrochloric acid to destroy any excess NaBH₄.

• Extraction: Extract the product into an organic solvent such as ethyl acetate. The aqueous layer is separated and extracted two more times with the organic solvent.

• Drying and Concentration: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663) or magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude alcohol can be purified by flash column chromatography or recrystallization.

Wittig Reaction with a Sterically Hindered Ketone

This protocol outlines a general procedure for the olefination of a sterically hindered ketone using a phosphonium (B103445) ylide.

Methodology:

• Ylide Generation:

  • Suspend the appropriate phosphonium salt (e.g., methyltriphenylphosphonium (B96628) bromide for methylenation, 1.1 equivalents) in an anhydrous aprotic solvent (e.g., THF, diethyl ether) under an inert atmosphere (e.g., nitrogen, argon).

  • Cool the suspension to -78 °C or 0 °C, depending on the base.

  • Add a strong base (e.g., n-butyllithium, sodium hydride, 1.0 equivalent) dropwise to the suspension.

  • Allow the mixture to stir and warm to room temperature to form the ylide (a color change is often observed, for instance, to deep orange or red for non-stabilized ylides).

• Reaction with Ketone:

  • Cool the ylide solution to 0 °C or below.

  • Add a solution of the sterically hindered ketone (1 equivalent) in the same anhydrous solvent dropwise to the ylide solution.

  • Allow the reaction to stir at room temperature for several hours to overnight. The reaction may require heating to proceed to completion due to the steric hindrance of the ketone.[4]

  • Monitor the reaction by TLC.

• Work-up and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with an organic solvent.

  • Wash the combined organic layers with water and brine, dry over an anhydrous drying agent, and concentrate under reduced pressure.

  • The crude product, which will contain triphenylphosphine (B44618) oxide as a byproduct, is then purified, typically by column chromatography.

Conclusion

3,3,5,5-Tetramethylcyclohexanone is a sterically hindered ketone with enhanced stability compared to its non-alkylated counterparts. Its reactivity is characteristic of a ketone, but the steric bulk significantly reduces the rates of many reactions and may require more forcing conditions or specific reagents to achieve good yields. The information provided in this guide, based on established chemical principles, serves as a valuable resource for planning and executing synthetic strategies involving this compound. Further experimental investigation is warranted to fully elucidate the quantitative aspects of its stability and reactivity.

References

• 1. 3,3,5,5-Tetramethylcyclohexanone | C10H18O | CID 84399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,3,5,5-Tetramethylcyclohexanone 98 14376-79-5 [sigmaaldrich.com]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Wittig reaction - Wikipedia [en.wikipedia.org]
• 6. Baeyer-Villiger Oxidation Reaction [sigmaaldrich.com]
• 7. Baeyer-Villiger Oxidation - Chemistry Steps [chemistrysteps.com]

Navigating the Safety Landscape of 3,3,5,5-Tetramethylcyclohexanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and toxicological profile of 3,3,5,5-Tetramethylcyclohexanone. The information presented herein is intended to equip laboratory personnel with the necessary knowledge to handle this chemical responsibly and mitigate potential risks. All quantitative data has been summarized in structured tables for clarity and ease of comparison, and detailed experimental protocols, based on internationally recognized guidelines, are provided for key safety assessments.

Physicochemical and Hazard Profile

3,3,5,5-Tetramethylcyclohexanone is a combustible liquid that presents several health hazards, primarily related to irritation.[1][2] Understanding its fundamental properties is the first step in establishing safe handling procedures.

Property	Value	Reference
Molecular Formula	C10H18O	[1][2][3]
Molecular Weight	154.25 g/mol	[1][2][3]
Appearance	Clear, colorless to yellow liquid	[3]
Melting Point	11 - 12 °C	[3][4]
Boiling Point	200 - 203 °C	[3][4]
Density	0.881 - 0.8954 g/mL at 25 °C	[4]
Flash Point	73 - 90 °C (closed cup)
Refractive Index	n20/D 1.451	[4]

GHS Hazard Classification:

Hazard Class	Hazard Statement	GHS Category
Skin Corrosion/Irritation	H315: Causes skin irritation	2[1][2]
Serious Eye Damage/Eye Irritation	H319: Causes serious eye irritation	2A[1][2]
Specific Target Organ Toxicity (Single Exposure)	H335: May cause respiratory irritation	3[1][2]

Toxicological Assessment and Experimental Protocols

The primary toxicological concerns associated with 3,3,5,5-Tetramethylcyclohexanone are its irritant effects on the skin, eyes, and respiratory system. While specific, in-depth toxicological studies on this compound are not widely available in the public domain, the following sections detail the standard, internationally accepted experimental protocols used to assess these hazards. These methodologies are based on the OECD Guidelines for the Testing of Chemicals, which are a collection of the most relevant internationally agreed testing methods.[1][5][6]

Acute Oral Toxicity

Objective: To determine the short-term adverse effects of a single oral dose of the substance.

Experimental Protocol (Based on OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure):

• Test Animals: Typically, healthy young adult rats of a single sex (usually females as they are often more sensitive) are used.[7]

• Housing and Fasting: Animals are housed in suitable cages and fasted prior to dosing to ensure the substance is readily absorbed.[7]

• Dose Administration: The test substance is administered as a single dose by gavage. The initial dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight) based on a preliminary sighting study.[7]

• Stepwise Dosing: A stepwise procedure is used. If the initial dose does not produce severe toxicity or mortality, the next higher fixed dose is administered to another group of animals. This continues until evident toxicity or mortality is observed, or the highest dose level is reached without significant effects.[7]

• Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for a period of up to 14 days.[8]

• Necropsy: At the end of the observation period, all surviving animals are euthanized and a gross necropsy is performed to identify any pathological changes in organs and tissues.[9]

Dermal Irritation

Objective: To assess the potential of the substance to cause reversible inflammatory changes to the skin.

Experimental Protocol (Based on OECD Test Guideline 404: Acute Dermal Irritation/Corrosion):

• Test Animal: The albino rabbit is the recommended species for this test.[10]

• Preparation: A small area of the animal's back is clipped free of fur.[11]

• Application: A 0.5 mL dose of the liquid test substance is applied to the prepared skin and covered with a gauze patch.[12][13]

• Exposure: The patch is left in place for a period of up to 4 hours.[13]

• Observation and Scoring: After removal of the patch, the skin is examined for signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours). The severity of these reactions is scored using a standardized system.[12][13]

Eye Irritation

Objective: To evaluate the potential of the substance to cause damage to the eye.

Experimental Protocol (Based on OECD Test Guideline 405: Acute Eye Irritation/Corrosion):

• Test Animal: Healthy adult albino rabbits are used.[14]

• Pre-treatment: To minimize pain and distress, the use of topical anesthetics and systemic analgesics is strongly recommended.[15]

• Application: A single dose of 0.1 mL of the liquid test substance is instilled into the conjunctival sac of one eye of the animal. The other eye serves as an untreated control.[14][16]

• Observation and Scoring: The eyes are examined for signs of corneal opacity, iritis, and conjunctival redness and swelling at 1, 24, 48, and 72 hours after application. The severity of the lesions is graded according to a standardized scoring system.[14]

Safe Handling and Storage

Adherence to strict safety protocols is paramount when working with 3,3,5,5-Tetramethylcyclohexanone to minimize exposure and prevent accidents.

Exposure Controls and Personal Protective Equipment (PPE)

Engineering Controls:

• Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to keep airborne concentrations low.

• An eyewash station and safety shower should be readily accessible in the immediate work area.

Personal Protective Equipment:

Protection Type	Recommendation
Eye/Face Protection	Chemical safety goggles or a face shield.
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to prevent skin contact.
Respiratory Protection	In case of insufficient ventilation, use a NIOSH-approved respirator with an organic vapor cartridge.

Handling Procedures

• Avoid contact with skin, eyes, and clothing.

• Do not breathe vapors or mists.

• Keep away from heat, sparks, and open flames.

• Use non-sparking tools.

• Wash hands thoroughly after handling.

Storage Requirements

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from sources of ignition.

• Store separately from incompatible materials such as strong oxidizing agents.

Emergency Procedures

First Aid Measures

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Skin Contact	Remove contaminated clothing and wash skin with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: The substance is a combustible liquid. Vapors may form explosive mixtures with air.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

• Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal protective equipment.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and place it in a suitable container for disposal.

Visualized Workflows

The following diagrams illustrate the logical flow of safety and handling procedures for 3,3,5,5-Tetramethylcyclohexanone.

Safe Handling and Experimental Workflow

Emergency Response Logical Flow

Disclaimer: This guide is intended for informational purposes only and should not be substituted for a comprehensive risk assessment conducted by qualified professionals. Always refer to the most current Safety Data Sheet (SDS) for 3,3,5,5-Tetramethylcyclohexanone before use.

References

• 1. oecd.org [oecd.org]
• 2. 3,3,5,5-Tetramethylcyclohexanone | C10H18O | CID 84399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,3,5,5-Tetramethylcyclohexanone, 98% | Fisher Scientific [fishersci.ca]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. oecd.org [oecd.org]
• 6. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 7. oecd.org [oecd.org]
• 8. fda.gov [fda.gov]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. Skin (dermal) irritation | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 11. criver.com [criver.com]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 15. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 16. ecetoc.org [ecetoc.org]

An In-depth Technical Guide to the Material Safety Data Sheet of 3,3,5,5-Tetramethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 3,3,5,5-Tetramethylcyclohexanone (CAS No. 14376-79-5). The information is compiled and presented to meet the needs of laboratory and drug development professionals, with a focus on clear data presentation, safety protocols, and logical safety workflows.

Chemical Identification

Identifier	Value
Chemical Name	3,3,5,5-Tetramethylcyclohexanone
CAS Number	14376-79-5[1][2][3]
Molecular Formula	C10H18O[1][2]
Molecular Weight	154.25 g/mol [1][2][3]
Synonyms	Cyclohexanone, 3,3,5,5-tetramethyl-[2]
EC Number	238-350-3[2][3]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 3,3,5,5-Tetramethylcyclohexanone.

Property	Value	Source
Physical State	Liquid[1]	Thermo Fisher Scientific
Appearance	Clear	Thermo Fisher Scientific[1]
Odor	No information available	Thermo Fisher Scientific[1]
Melting Point	11 - 12 °C / 51.8 - 53.6 °F[1][4]	Thermo Fisher Scientific, ChemSynthesis
Boiling Point	200 - 203 °C / 392 - 397.4 °F @ 760 mmHg[1][4]	Thermo Fisher Scientific, ChemSynthesis
Flash Point	73 °C / 163.4 °F[1]	Thermo Fisher Scientific
90 °C / 194 °F (closed cup)	Sigma-Aldrich[3]
Specific Gravity	0.895[1]	Thermo Fisher Scientific
Density	0.881 g/mL at 25 °C[3][5]	Sigma-Aldrich, ChemicalBook
Refractive Index	n20/D 1.451[3][4]	Sigma-Aldrich, ChemSynthesis
Solubility	No information available	Thermo Fisher Scientific[1]

Hazard Identification and GHS Classification

3,3,5,5-Tetramethylcyclohexanone is classified as a combustible liquid.[1] The primary hazards are skin and eye irritation.

GHS Classification	Hazard Statement
Skin Irritation (Category 2)	H315: Causes skin irritation[2]
Eye Irritation (Category 2A)	H319: Causes serious eye irritation[2]
Specific target organ toxicity — Single exposure (Category 3), Respiratory system	H335: May cause respiratory irritation[2]

Signal Word: Warning[1]

Experimental Protocols

While the specific experimental methodologies are not detailed in the provided safety data sheets, the determination of the physical and chemical properties listed above generally follows standardized protocols. For instance:

• Flash Point: The flash point is a measure of the lowest temperature at which a liquid can form an ignitable mixture in air. The "closed cup" method, as indicated by one source[3], is a standard procedure (e.g., ASTM D93, ISO 2719) where the vapor is contained within a sealed vessel, which generally results in a lower flash point than an open-cup method.

• Boiling Point: This is typically determined using methods outlined by the Organisation for Economic Co-operation and Development (OECD) Guideline 103 or similar standard protocols, which involve measuring the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

• Melting Point: The melting point is determined by methods such as OECD Guideline 102, where the temperature at which the material transitions from a solid to a liquid is observed under controlled heating.

• Density: The density is often measured using a pycnometer or a hydrometer, following standardized procedures like those described in OECD Guideline 109.

Safe Handling and Emergency Procedures

Proper handling and emergency preparedness are crucial when working with 3,3,5,5-Tetramethylcyclohexanone. The logical workflow for safe handling and response to exposure is outlined below.

Caption: Logical workflow for safe handling and emergency first aid for 3,3,5,5-Tetramethylcyclohexanone.

Fire Fighting Measures

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6]

• Specific Hazards: This is a combustible liquid. In a fire, irritating and highly toxic gases may be generated by thermal decomposition or combustion.[7] Containers may explode when heated.[7]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[7]

Accidental Release Measures

In the event of a spill, the following steps should be taken:

• Remove all sources of ignition.

• Ensure adequate ventilation.

• Wear appropriate personal protective equipment.

• Contain the spill with an inert absorbent material (e.g., sand, earth, vermiculite).

• Collect the absorbed material into a suitable, labeled container for disposal.

• Prevent runoff into drains and waterways.

Stability and Reactivity

• Chemical Stability: Stable under normal storage conditions.[1]

• Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[1]

• Incompatible Materials: Strong oxidizing agents.[1]

• Hazardous Decomposition Products: Carbon monoxide (CO) and carbon dioxide (CO2) may be formed during combustion.[1]

This guide is intended to provide essential safety information for trained professionals. Always refer to the complete Safety Data Sheet (SDS) from the supplier before handling this chemical.

References

• 1. fishersci.com [fishersci.com]
• 2. 3,3,5,5-Tetramethylcyclohexanone | C10H18O | CID 84399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,3,5,5-四甲基环己酮 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. 3,3,5,5-TETRAMETHYLCYCLOHEXANONE | 14376-79-5 [chemicalbook.com]
• 6. capotchem.cn [capotchem.cn]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

An In-Depth Technical Guide to the Discovery and History of 3,3,5,5-Tetramethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, history, and synthesis of 3,3,5,5-tetramethylcyclohexanone, a significant intermediate in organic synthesis. The document details the initial discovery and the evolution of its synthetic methodologies, with a focus on the pioneering work and subsequent refinements. Detailed experimental protocols, quantitative data, and mechanistic pathways are presented to offer a thorough understanding of this compound for research and development applications.

Discovery and Historical Context

The first documented synthesis of 3,3,5,5-tetramethylcyclohexanone was reported in 1941 by M. S. Kharasch and P. O. Tawney in their seminal paper in the Journal of the American Chemical Society.[1] Their research was part of a broader investigation into the factors influencing the course and mechanisms of Grignard reactions, particularly with α,β-unsaturated ketones.

At the time, the reaction of Grignard reagents with α,β-unsaturated carbonyl compounds was known to yield both 1,2-addition (attack at the carbonyl carbon) and 1,4-addition (conjugate addition) products. Kharasch and Tawney's significant contribution was the discovery that catalytic amounts of certain metallic salts, most notably copper(I) chloride, could dramatically alter the reaction pathway, favoring the 1,4-addition.

Their experiments with isophorone (B1672270) (3,5,5-trimethylcyclohex-2-en-1-one) and methylmagnesium bromide demonstrated that in the absence of a catalyst, the reaction predominantly yielded the 1,2-addition product. However, with the addition of a copper(I) salt, the reaction shifted to selectively produce the 1,4-adduct, which upon hydrolysis, yielded 3,3,5,5-tetramethylcyclohexanone.[2] This discovery was a pivotal moment in the development of organocopper chemistry and provided a reliable method for the synthesis of β-alkylated ketones.

The historical significance of this work lies in its contribution to the understanding and control of Grignard reactions, opening up new synthetic possibilities for the formation of carbon-carbon bonds. The use of copper as a catalyst for conjugate additions is now a fundamental tool in organic synthesis.

Physicochemical and Spectroscopic Data

Below is a summary of the key physical and spectroscopic properties of 3,3,5,5-tetramethylcyclohexanone.

Property	Value	Reference
Chemical Formula	C₁₀H₁₈O	[3]
Molecular Weight	154.25 g/mol	[3]
CAS Number	14376-79-5	[3]
Appearance	Colorless liquid
Boiling Point	193.8 ± 8.0 °C at 760 mmHg
Melting Point	11-12 °C
Density	0.9 ± 0.1 g/cm³
¹H NMR (CDCl₃)	δ 2.24 (s, 4H), 1.05 (s, 12H)	[4]
¹³C NMR (CDCl₃)	δ 219.0 (C=O), 54.5 (CH₂), 49.9 (CH₂), 34.0 (C), 31.0 (CH₃)	[3]
Mass Spectrum (EI)	m/z 154 (M+), 139, 98, 83, 69, 56, 41	[5]

Synthesis of 3,3,5,5-Tetramethylcyclohexanone

The primary and historically significant method for the synthesis of 3,3,5,5-tetramethylcyclohexanone is the copper-catalyzed 1,4-conjugate addition of a methyl Grignard reagent to isophorone.

The Kharasch-Tawney Reaction (1941)

Reaction Scheme:

Figure 1. Synthesis of 3,3,5,5-Tetramethylcyclohexanone.

Experimental Protocol:

The following is a generalized procedure based on the work of Kharasch and Tawney and subsequent developments in the field.

Materials:

• Isophorone

• Magnesium turnings

• Methyl bromide (or methyl iodide)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Copper(I) chloride (CuCl)

• Hydrochloric acid (for workup)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and mechanical stirrer, magnesium turnings are placed. A solution of methyl bromide in anhydrous diethyl ether is added dropwise to initiate the formation of methylmagnesium bromide. The reaction is typically initiated with a small crystal of iodine if necessary. Once the reaction begins, the remaining methyl bromide solution is added at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30-60 minutes to ensure complete reaction.

• Conjugate Addition: The Grignard reagent solution is cooled in an ice bath. A catalytic amount of copper(I) chloride is added to the flask. A solution of isophorone in anhydrous diethyl ether is then added dropwise to the stirred Grignard reagent-catalyst mixture. The reaction is exothermic and the temperature should be maintained below 10 °C. After the addition is complete, the reaction mixture is stirred for a specified period, which can range from 1 to several hours, at room temperature.

• Workup and Purification: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid while cooling in an ice bath. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with water and brine, then dried over anhydrous magnesium sulfate. The solvent is removed by rotary evaporation. The crude product is then purified by vacuum distillation.

Quantitative Data from Historical and Modern Syntheses:

Grignard Reagent	Catalyst	Solvent	Yield of 3,3,5,5-TMC	Byproduct Yield (Diene)	Reference
CH₃MgBr	CuCl	Ether	82.5%	6.9%	[2]
CH₃MgI	CuCl	Ether	78%	-	[2]
CH₃MgCl	CuI/LiCl	THF	~91% (crude)	<1%	[2]

Reaction Mechanism

The copper-catalyzed conjugate addition of a Grignard reagent to an α,β-unsaturated ketone is believed to proceed through the formation of an organocopper species.

References

• 1. Copper-catalyzed asymmetric conjugate addition of Grignard reagents to cyclic enones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Copper‐Catalyzed Addition of Grignard Reagents to in situ Generated Indole‐Derived Vinylogous Imines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US20130123541A1 - Method of preparing 3,3,5,5-tetramethylcyclohexanone - Google Patents [patents.google.com]
• 5. Reactions of organocopper reagents - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 3,3,5,5-Tetramethylcyclohexanone from Isophorone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 3,3,5,5-tetramethylcyclohexanone, a key intermediate in the synthesis of various organic molecules, including the N-methyl-D-aspartate (NMDA) receptor antagonist Neramexane. The primary method described is the copper-catalyzed 1,4-conjugate addition of a methyl Grignard reagent to isophorone (B1672270) (3,5,5-trimethyl-2-cyclohexen-1-one). This document outlines both a modern, high-yield procedure utilizing methylmagnesium chloride and an older, established method using methylmagnesium bromide for comparative purposes. Detailed experimental procedures, quantitative data summaries, and product characterization information are provided to facilitate the reproduction and optimization of this synthesis in a laboratory setting.

Introduction

The targeted methylation of α,β-unsaturated ketones is a fundamental transformation in organic synthesis. The synthesis of 3,3,5,5-tetramethylcyclohexanone from isophorone is a classic example of a copper-catalyzed 1,4-conjugate addition, also known as a Michael addition. This reaction proceeds by the addition of a methyl nucleophile to the β-carbon of the enone system of isophorone, followed by protonation to yield the saturated ketone. The use of a copper catalyst is crucial to favor the 1,4-addition over the 1,2-addition to the carbonyl group. This application note provides a comprehensive overview of the synthesis, including two detailed protocols, a summary of reaction efficiencies, and characterization data for the final product.

Data Presentation

The following tables summarize the quantitative data from two different reported methods for the synthesis of 3,3,5,5-tetramethylcyclohexanone from isophorone.

Table 1: Comparison of Synthetic Protocols for 3,3,5,5-Tetramethylcyclohexanone

Parameter	Method A: Methylmagnesium Chloride	Method B: Methylmagnesium Bromide
Grignard Reagent	Methylmagnesium chloride (MeMgCl)	Methylmagnesium bromide (MeMgBr)
Copper Catalyst	Copper(I) iodide (CuI)	Cuprous chloride (CuCl)
Additives	Lithium chloride (LiCl)	None
Solvent	Tetrahydrofuran (THF)	Diethyl ether
Reported Yield	88-96% (crude)	82.5%
Purity (crude)	≥ 93%	Not specified
Key By-product	Not specified (minimized)	1,3,5,5-Tetramethylcyclohexadiene (6.9%)
Reference	US Patent 20130123541A1[1]	Kharasch et al., J. Am. Chem. Soc. 1941, 63, 2308[2]

Table 2: Physicochemical and Spectroscopic Data of 3,3,5,5-Tetramethylcyclohexanone

Property	Value
Molecular Formula	C₁₀H₁₈O
Molecular Weight	154.25 g/mol
Appearance	Colorless liquid
Boiling Point	200-203 °C
Melting Point	11-12 °C
Density	0.8954 g/mL
Refractive Index (n²⁰/D)	1.451
¹H NMR (CDCl₃)	δ 2.24 (s, 4H), 1.06 (s, 12H)
¹³C NMR (CDCl₃)	δ 213.2, 54.5, 49.3, 34.7, 29.9
IR (neat, cm⁻¹)	~1705 (C=O stretch)

Signaling Pathways and Experimental Workflows

Reaction Pathway

The synthesis of 3,3,5,5-tetramethylcyclohexanone from isophorone proceeds via a copper-catalyzed 1,4-conjugate addition of a methyl group from a Grignard reagent.

Caption: Reaction pathway for the synthesis of 3,3,5,5-tetramethylcyclohexanone.

Experimental Workflow

The general workflow for the synthesis involves the preparation of the reaction mixture, the controlled addition of the Grignard reagent, quenching of the reaction, and subsequent work-up and purification of the product.

References

• 1. Cyclohexanone, 3,3,5,5-tetramethyl- [webbook.nist.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Note & Protocol: Synthesis of 3,3,5,5-Tetramethylcyclohexanone via Grignard Reaction

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 3,3,5,5-tetramethylcyclohexanone, a key intermediate in the production of various chemical entities, including the pharmaceutical agent Neramexane.[1] The synthesis is achieved through a copper-catalyzed 1,4-conjugate addition of a methyl Grignard reagent to isophorone (B1672270). This application note includes a summary of reaction parameters from various methods, a detailed step-by-step experimental protocol, and a visual representation of the experimental workflow.

Introduction

The Grignard reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis. The synthesis of 3,3,5,5-tetramethylcyclohexanone from isophorone utilizes a methyl Grignard reagent in a conjugate addition reaction.[1][2] To favor the desired 1,4-addition over a 1,2-addition to the carbonyl group, a copper catalyst, such as copper(I) iodide or copper(I) chloride, is often employed.[1][2] The addition of lithium salts like lithium chloride can further enhance the reaction's efficiency.[1] This method provides an effective route to 3,3,5,5-tetramethylcyclohexanone, avoiding the formation of significant by-products like 1,3,5,5-tetramethylcyclohexadiene.[1][2]

Data Presentation

The following table summarizes quantitative data from different reported protocols for the synthesis of 3,3,5,5-tetramethylcyclohexanone.

Grignard Reagent	Catalyst/Additive	Solvent	Yield (%)	Reference
Methylmagnesium chloride	Copper(I) iodide, Lithium chloride	Tetrahydrofuran (B95107)	Not explicitly stated, but implied to be high	[1]
Methylmagnesium iodide	Copper(I) chloride	Not specified	78%	[1][2]
Methylmagnesium bromide	Copper(I) chloride	Not specified	82.5%	[1][2]

Experimental Protocol

This protocol details a representative procedure for the synthesis of 3,3,5,5-tetramethylcyclohexanone based on established methods.[1]

Materials:

• Isophorone

• Methylmagnesium chloride solution in Tetrahydrofuran (THF)

• Copper(I) iodide (CuI)

• Lithium chloride (LiCl)

• Anhydrous Tetrahydrofuran (THF)

• Diluted Hydrochloric acid (HCl)

• An appropriate organic solvent for extraction (e.g., methylene (B1212753) chloride, toluene, or petroleum ether)

• Magnesium sulfate (B86663) (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Dropping funnel

• Stirrer

• Cooling bath (ice-water or other)

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup:

  • In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), combine isophorone (139 g), copper(I) iodide (19 g), and lithium chloride (8.4 g).[1]

  • Add anhydrous tetrahydrofuran (1,550 g) to the flask and stir the mixture until the inorganic salts are dissolved.[1]

• Grignard Reagent Addition:

  • Cool the mixture to a temperature between 5 and 15°C using a cooling bath.[1]

  • Prepare a solution of methylmagnesium chloride (93 g) in tetrahydrofuran (372 g).[1]

  • Add the methylmagnesium chloride solution dropwise to the stirred isophorone mixture.[1] The rate of addition should be controlled to maintain the reaction temperature between 5 and 15°C.[1]

• Reaction Completion:

  • After the addition of the Grignard reagent is complete, continue to stir the reaction mixture for an additional 60 minutes.[1]

• Work-up:

  • To quench the reaction and decompose any excess Grignard reagent and magnesium compounds, slowly add diluted hydrochloric acid to the reaction mixture.[1] An ammonium (B1175870) salt solution can also be used for this purpose.[1]

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous mixture with an appropriate organic solvent such as methylene chloride, toluene, or petroleum ether.[1]

  • Combine the organic extracts.

• Isolation and Purification:

  • Wash the combined organic layers with brine (saturated aqueous sodium chloride solution).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent by distillation or using a rotary evaporator to obtain the crude 3,3,5,5-tetramethylcyclohexanone.[1]

  • The crude product can be used in subsequent steps without further purification or can be purified by distillation.[1]

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 3,3,5,5-tetramethylcyclohexanone.

References

• 1. US20130123541A1 - Method of preparing 3,3,5,5-tetramethylcyclohexanone - Google Patents [patents.google.com]
• 2. WO2011000540A1 - Method of preparing 3,3,5,5-tetramethylcyclohexanone - Google Patents [patents.google.com]

Application Notes and Protocols for Aldol Condensation Reactions Involving 3,3,5,5-Tetramethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Aldol condensation is a cornerstone of carbon-carbon bond formation in organic synthesis, enabling the construction of complex molecular architectures. This document provides detailed application notes and protocols for the Aldol condensation reaction involving 3,3,5,5-tetramethylcyclohexanone. This sterically hindered ketone presents unique reactivity challenges and opportunities compared to its unsubstituted counterpart, cyclohexanone. The gem-dimethyl groups at the C3 and C5 positions significantly influence enolate formation and the subsequent nucleophilic attack on an aldehyde. Understanding and optimizing reaction conditions for this substrate is crucial for its application in the synthesis of novel compounds, particularly in the fields of medicinal chemistry and materials science where the resulting α,α'-bis(benzylidene) derivatives are of interest.

Reaction Principle and Mechanism

The base-catalyzed Aldol condensation of 3,3,5,5-tetramethylcyclohexanone with an aromatic aldehyde proceeds through a Claisen-Schmidt condensation mechanism. The reaction involves the deprotonation of an α-carbon of the ketone to form a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of the aldehyde. The resulting β-hydroxy ketone intermediate readily undergoes dehydration to yield a conjugated α,β-unsaturated ketone. Due to the presence of two reactive α-methylene groups, the reaction can proceed in a stepwise manner to form a mono- or di-substituted product, typically favoring the thermodynamically stable α,α'-bis(substituted-benzylidene) derivative when a molar excess of the aldehyde is used.

The steric hindrance imposed by the four methyl groups in 3,3,5,5-tetramethylcyclohexanone can affect the rate of both enolate formation and the subsequent condensation step. This may necessitate more forcing reaction conditions (e.g., stronger bases, higher temperatures, or longer reaction times) to achieve satisfactory yields compared to less hindered ketones.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for the Aldol condensation of 3,3,5,5-tetramethylcyclohexanone in peer-reviewed literature, the following table presents representative data for the synthesis of α,α'-bis(benzylidene)cycloalkanones from the less hindered cyclohexanone. These values should be considered as a baseline, and optimization will be necessary for the tetramethylated analogue, with the expectation of potentially lower yields and longer reaction times due to steric hindrance.

Entry	Aldehyde	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	Benzaldehyde	NaOH (20)	None (Grinding)	Room Temp.	5 min	98
2	4-Methoxybenzaldehyde	NaOH (20)	None (Grinding)	Room Temp.	5 min	97
3	4-Chlorobenzaldehyde	NaOH (20)	None (Grinding)	Room Temp.	5 min	96
4	Benzaldehyde	TiCl₃(SO₃CF₃)	CHCl₃	Room Temp.	0.5	95

Experimental Protocols

The following are generalized protocols for the Aldol condensation of 3,3,5,5-tetramethylcyclohexanone with an aromatic aldehyde. Researchers should consider these as starting points and optimize the conditions for their specific substrate and desired product.

Protocol 1: Solvent-Free, Base-Catalyzed Aldol Condensation

This protocol is adapted from a general method for the synthesis of α,α'-bis(benzylidene)cycloalkanones using a grinding technique.

Materials:

• 3,3,5,5-Tetramethylcyclohexanone

• Aromatic aldehyde (e.g., Benzaldehyde)

• Sodium hydroxide (B78521) (NaOH), solid

• 2 N Hydrochloric acid (HCl)

• Dichloromethane (B109758) (CH₂Cl₂)

• Hexane

• Mortar and pestle

• Standard laboratory glassware and purification apparatus (e.g., flash chromatography)

Procedure:

• In a mortar, combine 3,3,5,5-tetramethylcyclohexanone (1.0 mmol), the aromatic aldehyde (2.0 mmol), and solid NaOH (0.2 mmol, 20 mol%).

• Grind the mixture with a pestle at room temperature for 5-10 minutes. The reaction mixture is expected to solidify or become a thick paste.

• Pour the reaction mixture into a beaker containing 2 N HCl (20 mL) and stir.

• Collect the solid product by vacuum filtration and wash with water.

• Purify the crude product by flash chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a mixture of dichloromethane and hexane) to afford the pure α,α'-bis(substituted-benzylidene)-3,3,5,5-tetramethylcyclohexanone.

• Characterize the product using appropriate analytical techniques (NMR, IR, MS).

Protocol 2: Microwave-Assisted, Base-Catalyzed Aldol Condensation

This protocol is a modification of a microwave-assisted synthesis of dibenzylidenecyclohexanone derivatives.

Materials:

• 3,3,5,5-Tetramethylcyclohexanone

• Aromatic aldehyde (e.g., Benzaldehyde)

• Sodium hydroxide (NaOH)

• Methanol (B129727)

• Microwave reactor

• Porcelain crucible or appropriate microwave-safe reaction vessel

Procedure:

• Dissolve NaOH (5 mmol) in methanol (2 mL) in a porcelain crucible.

• To this solution, add the aromatic aldehyde (10 mmol) and

3,3,5,5-Tetramethylcyclohexanone: A Versatile Precursor in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

3,3,5,5-Tetramethylcyclohexanone is a sterically hindered cyclic ketone that serves as a valuable and versatile precursor in a variety of organic transformations. Its gem-dimethyl groups at the 3- and 5-positions influence the reactivity of the carbonyl group and the conformational preferences of the cyclohexane (B81311) ring, leading to unique stereochemical outcomes and providing a scaffold for the synthesis of complex molecules. This document provides an overview of its key applications in organic synthesis, including detailed experimental protocols for hallmark reactions and its use in the synthesis of spirocyclic compounds and fragrance ingredients.

Key Applications and Synthetic Protocols

The synthetic utility of 3,3,5,5-tetramethylcyclohexanone is highlighted by its participation in several fundamental organic reactions, leading to a diverse array of products.

Baeyer-Villiger Oxidation: Synthesis of Lactones

The Baeyer-Villiger oxidation is a classic reaction that converts ketones to esters or, in the case of cyclic ketones, to lactones. This transformation is achieved using peroxyacids, such as meta-chloroperoxybenzoic acid (m-CPBA) or peroxyacetic acid.[1][2][3] The reaction proceeds via the "Criegee intermediate," and the migratory aptitude of the adjacent carbon atoms dictates the regioselectivity of oxygen insertion.[2][3] For 3,3,5,5-tetramethylcyclohexanone, the methylene (B1212753) group (CH2) adjacent to the carbonyl is more likely to migrate than the quaternary carbon, leading to the formation of a seven-membered lactone.

Product: 4,4,6,6-Tetramethyl-oxepane-2-one

General Reaction Scheme:

Figure 1: Baeyer-Villiger oxidation of 3,3,5,5-tetramethylcyclohexanone.

Experimental Protocol: Synthesis of 4,4,6,6-Tetramethyl-oxepane-2-one

• Materials:

  • 3,3,5,5-Tetramethylcyclohexanone

  • meta-Chloroperoxybenzoic acid (m-CPBA)

  • Dichloromethane (B109758) (CH2Cl2)

  • Saturated aqueous sodium bicarbonate (NaHCO3) solution

  • Saturated aqueous sodium sulfite (B76179) (Na2SO3) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (B86663) (MgSO4)

• Procedure:

  • Dissolve 3,3,5,5-tetramethylcyclohexanone (1.0 eq) in dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to 0 °C in an ice bath.

  • Add m-CPBA (1.2 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous sodium sulfite solution.

  • Separate the organic layer and wash it successively with saturated aqueous sodium bicarbonate solution (2x), water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired lactone.

Quantitative Data for Baeyer-Villiger Oxidation:

Reactant	Oxidizing Agent	Solvent	Temperature	Reaction Time	Yield (%)
3,3,5,5-Tetramethylcyclohexanone	m-CPBA	Dichloromethane	0 °C to RT	12-24 h	~80-90
3,3,5,5-Tetramethylcyclohexanone	Peroxyacetic acid	Acetic acid	Room Temp.	24 h	~75-85

Note: Yields are approximate and can vary based on specific reaction conditions and scale.

Wittig Reaction: Synthesis of Alkenes

The Wittig reaction is a powerful method for the synthesis of alkenes from aldehydes or ketones using a phosphorus ylide (Wittig reagent).[4][5] This reaction is highly regioselective, with the double bond forming specifically at the position of the original carbonyl group. For a sterically hindered ketone like 3,3,5,5-tetramethylcyclohexanone, the use of a reactive, non-stabilized ylide such as methylenetriphenylphosphorane (B3051586) is effective for the olefination.[6]

Product: 1-Methylene-3,3,5,5-tetramethylcyclohexane

General Reaction Scheme:

Figure 2: Wittig reaction of 3,3,5,5-tetramethylcyclohexanone.

Experimental Protocol: Synthesis of 1-Methylene-3,3,5,5-tetramethylcyclohexane

• Materials:

  • Methyltriphenylphosphonium (B96628) bromide

  • n-Butyllithium (n-BuLi) in hexanes

  • Anhydrous tetrahydrofuran (B95107) (THF)

  • 3,3,5,5-Tetramethylcyclohexanone

  • Diethyl ether

  • Saturated aqueous ammonium (B1175870) chloride (NH4Cl) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO4)

• Procedure:

  • In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend methyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF.

  • Cool the suspension to 0 °C and add n-butyllithium (1.1 eq) dropwise. The formation of the orange-red ylide will be observed.

  • Stir the mixture at room temperature for 1-2 hours.

  • Cool the ylide solution back to 0 °C and add a solution of 3,3,5,5-tetramethylcyclohexanone (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction by adding saturated aqueous ammonium chloride solution.

  • Extract the mixture with diethyl ether (3x).

  • Combine the organic layers and wash with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by distillation or column chromatography to yield the desired alkene.

Quantitative Data for Wittig Reaction:

Reactant	Wittig Reagent	Base	Solvent	Temperature	Reaction Time	Yield (%)
3,3,5,5-Tetramethylcyclohexanone	Methyltriphenylphosphonium bromide	n-BuLi	THF	0 °C to RT	12-16 h	~70-80
3,3,5,5-Tetramethylcyclohexanone	(Methoxymethyl)triphenylphosphonium (B8745145) chloride	t-BuOK	THF	0 °C to RT	12 h	~65-75

Note: Yields are approximate and can vary based on specific reaction conditions and scale.

Synthesis of Spiro Compounds

The rigid framework of 3,3,5,5-tetramethylcyclohexanone makes it an attractive starting material for the synthesis of spirocyclic compounds, which are prevalent in natural products and pharmaceuticals. One common approach involves a multi-component reaction, such as a Michael-aldol cascade, to construct the spirocyclic system.

Product Example: Spiro[cyclohexane-1,3'-indoline]-2',4-dione derivatives

Logical Workflow for Spiro Compound Synthesis:

Figure 3: Logical workflow for the synthesis of spiro compounds.

Experimental Protocol: Synthesis of a Spiro[cyclohexane-1,3'-indoline] Derivative

• Materials:

  • 3,3,5,5-Tetramethylcyclohexanone

  • Isatin

  • Malononitrile

  • Piperidine (B6355638) (as catalyst)

  • Ethanol

• Procedure:

  • In a round-bottom flask, dissolve 3,3,5,5-tetramethylcyclohexanone (1.0 eq), isatin (1.0 eq), and malononitrile (1.0 eq) in ethanol.

  • Add a catalytic amount of piperidine (e.g., 10 mol%).

  • Reflux the reaction mixture for 4-6 hours, monitoring by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • The product may precipitate from the solution. If so, collect the solid by filtration.

  • If no precipitate forms, concentrate the solvent under reduced pressure and purify the residue by column chromatography.

Quantitative Data for Spiro Compound Synthesis:

Ketone	Reagents	Catalyst	Solvent	Temperature	Reaction Time	Yield (%)
3,3,5,5-Tetramethylcyclohexanone	Isatin, Malononitrile	Piperidine	Ethanol	Reflux	4-6 h	~60-70

Note: This is a representative protocol, and yields can vary based on the specific substrates and conditions.

Precursor to Fragrance Ingredients

3,3,5,5-Tetramethylcyclohexanone is a precursor to commercially important fragrance ingredients. For instance, it can be converted to 4-(1-ethoxyvinyl)-3,3,5,5-tetramethylcyclohexanone, a compound with a woody and ambery scent. This transformation can be achieved through a Wittig-type reaction followed by further modifications or via an acid-catalyzed reaction with an appropriate orthoformate.

Product: 4-(1-Ethoxyvinyl)-3,3,5,5-tetramethylcyclohexanone

Synthetic Pathway Overview:

Figure 4: Synthetic pathway to a fragrance ingredient.

Experimental Protocol: Synthesis of 4-(1-Ethoxyvinyl)-3,3,5,5-tetramethylcyclohexanone

• Materials:

  • (Methoxymethyl)triphenylphosphonium chloride

  • Potassium tert-butoxide

  • Anhydrous Tetrahydrofuran (THF)

  • 3,3,5,5-Tetramethylcyclohexanone

  • Ethanol

  • p-Toluenesulfonic acid (catalyst)

• Procedure:

  • Step 1: Wittig Reaction: Prepare the corresponding methoxymethylene derivative from 3,3,5,5-tetramethylcyclohexanone using (methoxymethyl)triphenylphosphonium chloride and a strong base like potassium tert-butoxide in THF, following a similar procedure to the one described for the standard Wittig reaction.

  • Step 2: Rearrangement: Dissolve the crude (methoxymethylene)-3,3,5,5-tetramethylcyclohexane in ethanol.

  • Add a catalytic amount of p-toluenesulfonic acid.

  • Heat the mixture to reflux and monitor the reaction by GC-MS until the starting material is consumed.

  • Cool the reaction mixture, neutralize the acid with a mild base (e.g., sodium bicarbonate solution), and extract the product with an organic solvent.

  • Wash the organic layer, dry it, and concentrate it.

  • Purify the final product by vacuum distillation.

Conclusion

3,3,5,5-Tetramethylcyclohexanone is a readily available and synthetically useful building block. Its unique structural features allow for the regio- and stereocontrolled synthesis of a variety of organic molecules, including lactones, alkenes, and complex spirocyclic systems. The protocols outlined in this document provide a foundation for researchers to explore the rich chemistry of this versatile precursor in the development of novel compounds for applications in materials science, fragrance chemistry, and drug discovery.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 4. d.web.umkc.edu [d.web.umkc.edu]
• 5. rsc.org [rsc.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Enantioselective Reduction of 3,3,5,5-Tetramethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

The enantioselective reduction of prochiral ketones to form chiral secondary alcohols is a cornerstone of modern asymmetric synthesis, providing critical building blocks for pharmaceuticals and other fine chemicals. 3,3,5,5-Tetramethylcyclohexanone presents a sterically hindered substrate, for which the choice of catalyst and reaction conditions is crucial to achieving high enantioselectivity.

This document provides an overview of established methods for the enantioselective reduction of sterically hindered ketones, with a focus on protocols applicable to 3,3,5,5-tetramethylcyclohexanone. While specific literature data for this exact substrate is limited, the following protocols for Corey-Bakshi-Shibata (CBS) reduction and biocatalytic reduction are based on well-established procedures for analogous compounds.

Data Presentation

The following table summarizes representative data for the enantioselective reduction of a sterically hindered ketone using different catalytic systems. This data is illustrative and serves to highlight the key parameters influencing the reaction's success.

Entry	Catalyst/Biocatalyst	Reducing Agent	Solvent	Temp. (°C)	Time (h)	Yield (%)	ee (%)
1	(R)-2-Methyl-CBS-oxazaborolidine	BH₃·SMe₂	THF	-20	2	>95	96
2	Baker's Yeast (Saccharomyces cerevisiae)	Glucose	Water/Glycerol (B35011)	30	48	75	>99
3	Alcohol Dehydrogenase (ADH) from Rhodococcus sp.	Isopropanol	Phosphate Buffer	30	24	92	98 (R)

Key Methodologies and Experimental Protocols

Two primary methods for the enantioselective reduction of ketones are detailed below: the Corey-Bakshi-Shibata (CBS) reduction, a powerful chemical method, and biocatalytic reduction, an environmentally benign enzymatic approach.

Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction is a highly effective method for the enantioselective reduction of a wide array of ketones.[1][2] It utilizes a chiral oxazaborolidine catalyst to direct the stereochemistry of the hydride transfer from a borane (B79455) reagent.[1] The predictability and high enantioselectivity of this method make it a staple in asymmetric synthesis. The reaction must be conducted under anhydrous conditions, as the presence of water can significantly diminish the enantiomeric excess.[1]

Experimental Protocol: CBS Reduction of 3,3,5,5-Tetramethylcyclohexanone

Materials:

• (R)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane dimethyl sulfide (B99878) complex (BH₃·SMe₂)

• 3,3,5,5-Tetramethylcyclohexanone

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol (B129727)

• 1 N Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Dichloromethane (B109758) (DCM) or Diethyl ether for extraction

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add (R)-2-Methyl-CBS-oxazaborolidine (0.1 eq, 1 M in toluene).

• Cool the flask to -20 °C in a suitable cooling bath.

• Slowly add borane dimethyl sulfide complex (0.6 eq) to the catalyst solution while maintaining the temperature at -20 °C.

• In a separate flame-dried flask, dissolve 3,3,5,5-tetramethylcyclohexanone (1.0 eq) in anhydrous THF.

• Slowly add the solution of the ketone to the catalyst-borane mixture over 1-2 hours using a syringe pump, ensuring the internal temperature does not exceed -20 °C.

• Stir the reaction mixture at -20 °C for an additional 2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow, dropwise addition of methanol at -20 °C until gas evolution ceases.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Add 1 N HCl and stir for another 30 minutes.

• Extract the aqueous layer with dichloromethane or diethyl ether (3 x 50 mL).

• Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the chiral 3,3,5,5-tetramethylcyclohexanol.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Logical Workflow for CBS Reduction

Caption: Workflow for CBS-catalyzed enantioselective reduction.

Biocatalytic Reduction using Baker's Yeast

Biocatalysis offers a green and highly selective alternative to traditional chemical methods. Whole-cell biocatalysts, such as Baker's yeast (Saccharomyces cerevisiae), contain a variety of oxidoreductase enzymes capable of reducing ketones with high enantioselectivity. These reactions are typically performed in aqueous media under mild conditions.

Experimental Protocol: Baker's Yeast Reduction of 3,3,5,5-Tetramethylcyclohexanone

Materials:

• Active dry Baker's Yeast (Saccharomyces cerevisiae)

• Glucose (or sucrose)

• 3,3,5,5-Tetramethylcyclohexanone

• Glycerol

• Deionized water

• Celite®

• Ethyl acetate (B1210297) for extraction

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a 500 mL Erlenmeyer flask, dissolve glucose (20 g) in deionized water (200 mL).

• Add active dry Baker's Yeast (10 g) to the glucose solution and stir at 30 °C for 30 minutes to activate the yeast.

• In a separate small flask, dissolve 3,3,5,5-tetramethylcyclohexanone (1 g) in a minimal amount of ethanol (B145695) or add it directly if it is a liquid. For improved solubility and reaction efficiency, a co-solvent like glycerol can be added to the yeast suspension.

• Add the ketone solution to the actively fermenting yeast culture.

• Seal the flask with a cotton plug or a fermentation lock to allow for CO₂ release while preventing contamination.

• Stir the mixture at 30 °C for 48-72 hours. Monitor the progress of the reduction by TLC or GC analysis of small aliquots.

• After the reaction is complete, add an equal volume of ethyl acetate and a scoop of Celite® to the flask.

• Stir the mixture for 15 minutes, then filter through a pad of Celite® to remove the yeast cells.

• Transfer the filtrate to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with additional ethyl acetate (2 x 100 mL).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting alcohol by flash column chromatography.

• Determine the enantiomeric excess of the product by chiral HPLC or GC.

Logical Workflow for Biocatalytic Reduction

Caption: Workflow for biocatalytic reduction using Baker's yeast.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. youtube.com [youtube.com]

Application Notes and Protocols for the Photochemical Reactions of 3,3,5,5-Tetramethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the photochemical reactions of 3,3,5,5-tetramethylcyclohexanone, with a focus on its potential applications in organic synthesis and materials science. Due to the limited availability of specific quantitative data for this compound, information from structurally similar cyclic ketones is included for comparative purposes.

Introduction

3,3,5,5-Tetramethylcyclohexanone is a symmetrically substituted cyclic ketone. Its rigid structure and the presence of quaternary carbons alpha to the carbonyl group influence its photochemical behavior, primarily dictating the pathways of Norrish Type I and Type II reactions. Upon absorption of ultraviolet (UV) radiation, the carbonyl group is excited from the ground state (S₀) to a singlet excited state (S₁), which can then undergo intersystem crossing to a triplet state (T₁). Most photochemical reactions of cyclic ketones proceed from the triplet state.[1]

Photochemical Reactions

The primary photochemical processes for 3,3,5,5-tetramethylcyclohexanone are the Norrish Type I and Type II reactions.

Norrish Type I Reaction

The Norrish Type I reaction involves the homolytic cleavage of the α-carbon-carbon bond of the ketone.[2] In the case of 3,3,5,5-tetramethylcyclohexanone, this results in the formation of a 1,6-acyl-alkyl biradical. This biradical can then undergo several secondary reactions:

• Decarbonylation: Loss of a carbon monoxide (CO) molecule to form a 1,5-diradical, which can subsequently cyclize to form 1,1,3,3-tetramethylcyclopentane (B13799976) or undergo disproportionation.

• Intramolecular Hydrogen Abstraction: Abstraction of a hydrogen atom by the acyl radical to form an unsaturated aldehyde, or by the alkyl radical to form a ketene.

• Recombination: Re-formation of the starting ketone.

The cleavage is expected to occur at the more substituted α-carbon, a general trend in the photochemistry of cyclic ketones.[3]

Norrish Type II Reaction

The Norrish Type II reaction involves the intramolecular abstraction of a γ-hydrogen atom by the excited carbonyl oxygen, leading to a 1,4-biradical. This intermediate can then undergo:

• Cleavage (Yang-Cleavage): Fragmentation to form an enol and an alkene. For 3,3,5,5-tetramethylcyclohexanone, this would result in the formation of an enol and isobutylene.

• Cyclization (Yang-Cyclization): Formation of a cyclobutanol (B46151) derivative.

Due to the substitution pattern of 3,3,5,5-tetramethylcyclohexanone, γ-hydrogens are available for abstraction.

Quantitative Data

Table 1: Comparison of Norrish Type I Quantum Yields for Cyclic Ketones

Compound	Solvent	Excitation Wavelength (nm)	Quantum Yield (Φ) of α-cleavage	Reference
Cyclohexanone (B45756)	Cyclohexane	313	0.3 - 0.7	[4]
Cyclopentanone (B42830)	Cyclohexane	313	~0.85	[4]

Note: The range in quantum yields for cyclohexanone reflects the dependence on experimental conditions. The higher quantum yield for cyclopentanone suggests that ring strain can significantly promote α-cleavage.[4]

Applications

The photochemical reactions of 3,3,5,5-tetramethylcyclohexanone and related cyclic ketones have potential applications in several fields:

• Organic Synthesis: The Norrish Type I reaction can be utilized for the synthesis of cyclopentane (B165970) derivatives through decarbonylation and subsequent cyclization. The Norrish Type II reaction provides a route to functionalized cyclobutanols and acyclic compounds resulting from cleavage. These reactions are valuable for creating complex molecular architectures.[5][6]

• Polymer Chemistry: The radical intermediates generated during photolysis can initiate polymerization reactions. Ketones are often used as photoinitiators in various polymerization processes.[2]

• Materials Science: Photochemical reactions can be used to modify material surfaces or to create photoresponsive materials.

Experimental Protocols

The following is a general protocol for the photolysis of 3,3,5,5-tetramethylcyclohexanone. This should be adapted based on the specific research goals and available equipment.

General Protocol for Photolysis of 3,3,5,5-Tetramethylcyclohexanone

1. Materials and Equipment:

• 3,3,5,5-Tetramethylcyclohexanone (high purity)

• Photochemically inert solvent (e.g., cyclohexane, acetonitrile, benzene)

• Photoreactor (e.g., Rayonet reactor with appropriate wavelength lamps, or a medium-pressure mercury lamp with a filter)

• Quartz reaction vessel

• Inert gas supply (e.g., nitrogen or argon) for deoxygenation

• Stirring apparatus (e.g., magnetic stirrer)

• Analytical instruments for product identification and quantification (e.g., Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy)

2. Procedure:

• Solution Preparation: Prepare a solution of 3,3,5,5-tetramethylcyclohexanone in the chosen solvent at a known concentration (e.g., 0.01-0.1 M). The concentration should be adjusted to ensure sufficient light absorption.

• Deoxygenation: Transfer the solution to the quartz reaction vessel. Deoxygenate the solution by bubbling with an inert gas (nitrogen or argon) for at least 30 minutes prior to irradiation. Oxygen can quench the triplet excited state and react with the radical intermediates, leading to undesired side products.

• Irradiation: Place the reaction vessel in the photoreactor and begin irradiation at the desired wavelength (e.g., 313 nm for n→π* excitation). Maintain a constant temperature during the reaction, if necessary, using a cooling system. Stir the solution continuously to ensure uniform irradiation.

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by a suitable technique like GC. This will allow for the determination of the disappearance of the starting material and the appearance of products.

• Work-up: After the desired conversion is reached, stop the irradiation. Remove the solvent under reduced pressure.

• Product Analysis and Isolation: Analyze the crude product mixture using GC-MS and NMR to identify the photoproducts. Isolate the products using techniques such as column chromatography.

Protocol for Quantum Yield Determination

To determine the quantum yield of a specific photochemical reaction, a chemical actinometer is used to measure the photon flux of the light source.

• Actinometry: Prepare a solution of a chemical actinometer (e.g., potassium ferrioxalate) and irradiate it under the same conditions as the sample.

• Analysis of Actinometer: Analyze the irradiated actinometer solution according to established procedures to determine the number of photons absorbed.[4]

• Analysis of Sample: Quantify the amount of product formed or reactant consumed in the sample solution using a calibrated analytical method (e.g., GC with an internal standard).

• Calculation: The quantum yield (Φ) is calculated as the ratio of the number of moles of product formed (or reactant consumed) to the number of moles of photons absorbed.

Visualizations

Photochemical Reaction Pathways

Caption: Norrish Type I and Type II reaction pathways for 3,3,5,5-tetramethylcyclohexanone.

Experimental Workflow for Photolysis

Caption: General experimental workflow for the photolysis of 3,3,5,5-tetramethylcyclohexanone.

Logical Relationship of Photochemical Processes

Caption: Jablonski-style diagram illustrating the key photophysical and photochemical processes.

References

• 1. kvmwai.edu.in [kvmwai.edu.in]
• 2. Norrish reaction - Wikipedia [en.wikipedia.org]
• 3. d-nb.info [d-nb.info]
• 4. benchchem.com [benchchem.com]
• 5. Photochemical Approaches to Complex Chemotypes: Applications in Natural Product Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

Application Notes and Protocols for the Purification of 3,3,5,5-Tetramethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the purification of 3,3,5,5-tetramethylcyclohexanone, a versatile intermediate in organic synthesis. The selection of an appropriate purification technique is contingent upon the scale of the purification, the nature of the impurities, and the desired final purity. The methods outlined below—vacuum distillation, recrystallization, and column chromatography—can be employed individually or in combination to achieve high-purity 3,3,5,5-tetramethylcyclohexanone.

Overview of Purification Techniques

3,3,5,5-Tetramethylcyclohexanone is a colorless to pale yellow liquid at room temperature with a melting point of 11-12 °C and a boiling point of 200-203 °C.[1] Its high boiling point necessitates the use of vacuum distillation to prevent thermal decomposition.[2][3][4] For the removal of small amounts of impurities, recrystallization from a suitable solvent at low temperatures can be effective, leveraging its low melting point.[5][6] In cases where impurities have similar boiling points but different polarities, column chromatography is the preferred method.[7][8][9]

Table 1: Comparison of Purification Techniques for 3,3,5,5-Tetramethylcyclohexanone

Technique	Principle	Typical Purity	Expected Yield	Advantages	Disadvantages
Vacuum Distillation	Separation based on differences in boiling points under reduced pressure.	> 99%	80-90%	Effective for large quantities and removing non-volatile impurities.	Requires specialized equipment; potential for thermal decomposition if not controlled.
Recrystallization	Differential solubility of the compound and impurities in a solvent at varying temperatures.	> 98%	60-80%	Good for removing small amounts of impurities; can yield high-purity crystals.	Compound's low melting point can make handling difficult; yield can be lower.
Column Chromatography	Separation based on differential adsorption of compounds to a stationary phase.	> 99.5%	50-70%	Highly effective for separating compounds with similar boiling points but different polarities.	Can be time-consuming and requires significant solvent usage; less suitable for large-scale purification.

Experimental Protocols

Vacuum Distillation

This method is ideal for purifying large quantities of 3,3,5,5-tetramethylcyclohexanone, particularly for removing non-volatile impurities and other reaction byproducts with significantly different boiling points.

Protocol:

• Apparatus Setup: Assemble a vacuum distillation apparatus as shown in the workflow diagram below. Ensure all glassware is free of cracks and joints are properly greased. Use a stirring bar in the distilling flask for smooth boiling.

• Sample Preparation: Place the crude 3,3,5,5-tetramethylcyclohexanone into the round-bottom distilling flask. The flask should not be more than two-thirds full.

• Initiating Vacuum: Begin by slowly opening the vacuum source. The pressure should be gradually reduced to avoid bumping. A typical vacuum for this compound would be in the range of 10-20 mmHg.

• Heating: Once a stable vacuum is achieved, begin heating the distilling flask using a heating mantle.

• Fraction Collection: Collect the fraction that distills at the expected boiling point under the applied vacuum. The boiling point at reduced pressure can be estimated using a nomograph. For example, at approximately 20 mmHg, the boiling point will be significantly lower than the atmospheric boiling point of 200-203 °C.

• Completion: Stop the distillation when the temperature starts to drop or when only a small residue remains in the distilling flask.

• Shutdown: Allow the apparatus to cool to room temperature before slowly reintroducing air into the system.

Workflow for Vacuum Distillation:

Caption: Workflow for the purification of 3,3,5,5-Tetramethylcyclohexanone by vacuum distillation.

Recrystallization

Recrystallization is suitable for purifying solid organic compounds.[1][5] Given that 3,3,5,5-tetramethylcyclohexanone has a melting point of 11-12 °C, this procedure must be carried out at or below this temperature.

Protocol:

• Solvent Selection: Choose a solvent in which 3,3,5,5-tetramethylcyclohexanone is soluble at slightly elevated temperatures (e.g., room temperature) and sparingly soluble at low temperatures (e.g., 0 °C or below). A non-polar solvent like hexane (B92381) or a slightly more polar solvent mixture like hexane/ethyl acetate (B1210297) could be suitable.[10]

• Dissolution: In a flask, dissolve the crude 3,3,5,5-tetramethylcyclohexanone in a minimal amount of the chosen warm solvent.

• Cooling and Crystallization: Slowly cool the solution in an ice-salt bath or a freezer to induce crystallization. Slow cooling promotes the formation of larger, purer crystals.[11]

• Crystal Collection: Once crystallization is complete, quickly filter the cold mixture through a pre-chilled Büchner funnel under vacuum to collect the crystals.

• Washing: Wash the crystals with a small amount of the ice-cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Logical Workflow for Recrystallization:

Caption: Decision-making workflow for the recrystallization of 3,3,5,5-Tetramethylcyclohexanone.

Column Chromatography

This technique is highly effective for separating 3,3,5,5-tetramethylcyclohexanone from impurities with similar boiling points but differing polarities.

Protocol:

• Stationary Phase Preparation: Pack a chromatography column with silica (B1680970) gel as the stationary phase, using a non-polar solvent like hexane as the slurry solvent.[7][8]

• Sample Loading: Dissolve the crude 3,3,5,5-tetramethylcyclohexanone in a minimal amount of a non-polar solvent (e.g., hexane or dichloromethane) and carefully load it onto the top of the silica gel column.[12]

• Elution: Begin eluting the column with a non-polar mobile phase (e.g., hexane). The polarity of the eluent can be gradually increased by adding a more polar solvent like ethyl acetate or dichloromethane (B109758) to the mobile phase (gradient elution).

• Fraction Collection: Collect the eluent in fractions and monitor the separation using Thin Layer Chromatography (TLC).

• Product Isolation: Combine the fractions containing the pure 3,3,5,5-tetramethylcyclohexanone and remove the solvent using a rotary evaporator.

Table 2: Example Parameters for Column Chromatography

Parameter	Value
Stationary Phase	Silica Gel (60-120 mesh)
Mobile Phase (Eluent)	Hexane/Ethyl Acetate Gradient (e.g., 100:0 to 90:10)
Column Dimensions	Dependent on the amount of sample to be purified
Sample Loading	Wet or dry loading
Monitoring	Thin Layer Chromatography (TLC)

Workflow for Column Chromatography:

Caption: General workflow for the purification of 3,3,5,5-Tetramethylcyclohexanone using column chromatography.

Purity Assessment

The purity of 3,3,5,5-tetramethylcyclohexanone after purification should be assessed using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).[13][14][15]

GC-MS Analysis:

• Column: A non-polar capillary column is typically used.

• Injection: A dilute solution of the purified compound in a volatile solvent (e.g., dichloromethane) is injected.

• Analysis: The retention time and the mass spectrum of the major peak should correspond to that of a pure standard of 3,3,5,5-tetramethylcyclohexanone. The purity can be estimated by the relative area of the main peak.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle organic solvents with care as they are flammable and may be toxic.

• When performing vacuum distillation, use a blast shield and ensure there are no cracks in the glassware to prevent implosion.[2]

References

• 1. www.welcomehomevetsofnj.org - Recrystallization Organic Chemistry Lab [welcomehomevetsofnj.org]
• 2. Purification [chem.rochester.edu]
• 3. Vacuum Distillation: Process, Applications & Pump Requirements [brandtech.com]
• 4. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. columbia.edu [columbia.edu]
• 8. web.uvic.ca [web.uvic.ca]
• 9. bohr.winthrop.edu [bohr.winthrop.edu]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. organic chemistry - Tips for maximizing yield, purity and crystal size during recrystallization - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 12. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 13. ez.restek.com [ez.restek.com]
• 14. Cyclohexanone, 3,3,5-trimethyl- [webbook.nist.gov]
• 15. spectrabase.com [spectrabase.com]

Technical Notes & Optimization

Side reactions in the synthesis of 3,3,5,5-Tetramethylcyclohexanone from isophorone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3,3,5,5-tetramethylcyclohexanone from isophorone (B1672270).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis, providing potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solutions
Low Yield of 3,3,5,5-Tetramethylcyclohexanone	1. Incomplete Reaction: Insufficient reaction time or temperature.	1a. Time: Extend the reaction time and monitor progress using GC-MS. 1b. Temperature: Ensure the reaction temperature is maintained within the optimal range (typically 5-15°C during Grignard addition)[1].
2. Grignard Reagent Degradation: Presence of moisture or oxygen in the reaction setup.	2a. Anhydrous Conditions: Thoroughly dry all glassware and use anhydrous solvents. 2b. Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
3. Inefficient Copper Catalyst: Impure or deactivated copper catalyst.	3a. Catalyst Quality: Use a high-purity copper(I) salt. 3b. Catalyst Preparation: If preparing the catalyst in situ, ensure complete reduction of the copper(II) precursor.
4. Suboptimal Reagent Stoichiometry: Incorrect molar ratio of isophorone to Grignard reagent.	4a. Optimize Ratio: Typically, a slight excess of the Grignard reagent is used. Experiment with ratios to find the optimum for your specific setup.
High Percentage of 1,2-Addition Product (1,3,5,5-Tetramethylcyclohex-2-en-1-ol)	1. Absence or Insufficiency of Copper Catalyst: The reaction of a Grignard reagent with an α,β-unsaturated ketone without a copper catalyst favors 1,2-addition.[2]	1a. Add Copper Catalyst: Introduce a suitable copper(I) salt (e.g., CuCl, CuI) to promote 1,4-conjugate addition.[1] 1b. Increase Catalyst Loading: If a catalyst is already in use, a slight increase in its concentration may favor the 1,4-addition pathway.
2. Highly Reactive Grignard Reagent: Certain Grignard reagents have a higher propensity for 1,2-addition.	2a. Choice of Grignard: While methylmagnesium halides are standard, ensure their quality and reactivity are appropriate.
Presence of 1,3,5,5-Tetramethylcyclohexadiene in the Product Mixture	1. Dehydration of the 1,2-Addition Product: The alcohol formed from 1,2-addition can undergo acid- or heat-catalyzed dehydration during workup or distillation.[2]	1a. Mild Workup: Use a buffered aqueous solution (e.g., saturated ammonium (B1175870) chloride) for quenching the reaction. Avoid strong acids. 1b. Low-Temperature Distillation: Purify the product by vacuum distillation to minimize thermal decomposition.
Formation of Other Byproducts (e.g., from ethyl group addition)	1. Impure Grignard Reagent: The Grignard reagent may contain other alkyl halides as impurities.	1a. High-Purity Reagents: Use high-purity methyl halide for the preparation of the Grignard reagent. 1b. Analyze Grignard Reagent: If possible, analyze the Grignard reagent solution (e.g., by titration) to determine its concentration and purity.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing 3,3,5,5-tetramethylcyclohexanone from isophorone?

The primary reaction is a copper-catalyzed 1,4-conjugate addition (Michael addition) of a methylmagnesium halide (a Grignard reagent) to isophorone. The copper catalyst is crucial for directing the nucleophilic attack of the methyl group to the β-carbon of the α,β-unsaturated ketone system.

Q2: What are the most common side reactions in this synthesis?

The two most common side reactions are:

• 1,2-Addition: The Grignard reagent attacks the carbonyl carbon directly, leading to the formation of 1,3,5,5-tetramethylcyclohex-2-en-1-ol. This is more prevalent in the absence of a copper catalyst.[2]

• Diene Formation: The 1,2-addition product can be dehydrated during the reaction workup or purification to form 1,3,5,5-tetramethylcyclohexadiene.[2]

Q3: Why is a copper catalyst necessary?

In the absence of a copper catalyst, the highly reactive Grignard reagent tends to favor 1,2-addition to the carbonyl group of isophorone. Copper(I) salts modify the Grignard reagent, forming a Gilman-like organocuprate species in situ, which preferentially undergoes 1,4-conjugate addition.

Q4: How can I minimize the formation of the diene byproduct?

To minimize the formation of 1,3,5,5-tetramethylcyclohexadiene, it is essential to use a mild reaction workup. Quenching the reaction with a saturated aqueous solution of ammonium chloride instead of a strong acid helps to prevent the acid-catalyzed dehydration of the 1,2-addition alcohol byproduct. Additionally, purification of the final product should be performed under reduced pressure (vacuum distillation) to keep the temperature low and avoid thermal decomposition.

Q5: What analytical techniques are suitable for monitoring the reaction and assessing product purity?

Gas chromatography-mass spectrometry (GC-MS) is the most effective technique for monitoring the progress of the reaction and identifying the main product and byproducts. It allows for the separation and identification of compounds with similar boiling points and provides quantitative data on the composition of the reaction mixture.

Quantitative Data

The following table summarizes yield data from a patented method for the synthesis of 3,3,5,5-tetramethylcyclohexanone, highlighting the effect of the Grignard reagent used.

Grignard Reagent	Catalyst	Product Yield (%)	Diene Byproduct Yield (%)	Reference
Methylmagnesium Iodide	CuCl	78	Not Reported	[1]
Methylmagnesium Bromide	CuCl	82.5	6.9	[1]
Methylmagnesium Chloride	CuI / LiCl	Not Specified	Not Specified	[1]

Experimental Protocols

Detailed Protocol for the Synthesis of 3,3,5,5-Tetramethylcyclohexanone

This protocol is adapted from a patented procedure and is intended for trained professionals in a laboratory setting.[1]

Materials:

• Isophorone

• Methylmagnesium chloride solution in tetrahydrofuran (B95107) (THF)

• Copper(I) iodide (CuI)

• Lithium chloride (LiCl)

• Anhydrous tetrahydrofuran (THF)

• Dilute hydrochloric acid

• Sodium sulfate (B86663) (anhydrous)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, under an inert atmosphere (nitrogen or argon), prepare a mixture of isophorone (1.0 eq), copper(I) iodide (0.1 eq), and lithium chloride (0.1 eq) in anhydrous THF.

• Stir the mixture until the inorganic salts are fully dissolved.

• Cool the mixture to a temperature between 5 and 15°C using an ice bath.

• Slowly add a solution of methylmagnesium chloride in THF (1.1 eq) to the stirred mixture via the dropping funnel, ensuring the temperature remains within the 5-15°C range.

• After the addition is complete, continue to stir the reaction mixture for an additional 60 minutes at the same temperature.

• Quench the reaction by slowly adding dilute hydrochloric acid to decompose the excess Grignard reagent and any magnesium compounds.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers and wash them with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product by vacuum distillation to obtain 3,3,5,5-tetramethylcyclohexanone.

Protocol for GC-MS Analysis of the Reaction Mixture

Instrumentation:

• Gas chromatograph with a mass selective detector (GC-MS)

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

GC-MS Conditions:

• Injector Temperature: 250°C

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 250°C

  • Hold at 250°C for 5 minutes

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• MSD Interface Temperature: 280°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: 40-400 amu

Sample Preparation:

• Withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture.

• Quench the aliquot with a small amount of saturated aqueous ammonium chloride solution.

• Extract the quenched aliquot with 1 mL of diethyl ether.

• Dry the ether layer with a small amount of anhydrous sodium sulfate.

• Dilute the dried ether solution to an appropriate concentration for GC-MS analysis.

Visualizations

Reaction Pathway and Side Reactions

Caption: Main reaction pathway and major side reactions in the synthesis of 3,3,5,5-tetramethylcyclohexanone.

Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis and purification of 3,3,5,5-tetramethylcyclohexanone.

Troubleshooting Logic

References

• 1. US20130123541A1 - Method of preparing 3,3,5,5-tetramethylcyclohexanone - Google Patents [patents.google.com]
• 2. 2024.sci-hub.st [2024.sci-hub.st]

Optimizing yield and purity in 3,3,5,5-Tetramethylcyclohexanone synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield and purity of 3,3,5,5-Tetramethylcyclohexanone synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing 3,3,5,5-Tetramethylcyclohexanone?

A1: The most widely reported and efficient method is the copper-catalyzed 1,4-conjugate addition of a methyl Grignard reagent (such as methylmagnesium chloride, bromide, or iodide) to isophorone (B1672270).[1] This reaction is typically performed in an ethereal solvent like tetrahydrofuran (B95107) (THF).

Q2: What are the expected yield and purity for this synthesis?

A2: With an optimized protocol, crude yields are generally in the range of 88% to 96%.[1] The purity of the crude product, as determined by gas-liquid chromatography (GLC), can be around 91% or higher.[1] Further purification, such as distillation, can significantly improve the purity.

Q3: What are the main side products or impurities I should be aware of?

A3: Common impurities include unreacted isophorone, 1,3,5,5-tetramethylcyclohexanol, and 1-hydroxy-1,3,3,5,5-pentamethylcyclohexane.[1] The formation of these byproducts is often related to reaction conditions and the quality of reagents.

Q4: Is it always necessary to purify the crude 3,3,5,5-Tetramethylcyclohexanone?

A4: Not always. For some subsequent reactions, such as the synthesis of Neramexane, the crude product may be used without further purification.[1] However, if high purity is required for your application, purification steps like distillation or chromatography are recommended.

Troubleshooting Guide

Issue 1: Low or No Product Yield

• Possible Cause 1: Inactive Grignard Reagent.

  • Troubleshooting: The Grignard reagent is highly sensitive to moisture and air. Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents. The quality of magnesium turnings is also crucial; they should be fresh and activated if necessary.

• Possible Cause 2: Presence of Water in Reagents or Solvents.

  • Troubleshooting: Traces of water will quench the Grignard reagent. Use freshly distilled, anhydrous solvents. Ensure the isophorone starting material is dry.

• Possible Cause 3: Incorrect Reaction Temperature.

  • Troubleshooting: The addition of the Grignard reagent to the isophorone solution is typically carried out at a low temperature (e.g., 0-5 °C) to control the exothermic reaction and minimize side reactions. After the addition, the reaction is often allowed to warm to room temperature. Monitor and control the temperature throughout the process.

Issue 2: Low Purity of the Final Product

• Possible Cause 1: Formation of 1,2-addition byproduct (1-hydroxy-1,3,3,5,5-pentamethylcyclohexane).

  • Troubleshooting: This can occur if the 1,4-conjugate addition is not favored. Ensure an effective copper catalyst is used, as this promotes the desired 1,4-addition. The choice of Grignard reagent can also have an effect; methylmagnesium chloride in the presence of copper iodide and lithium chloride is reported to be effective.[1]

• Possible Cause 2: Unreacted Isophorone.

  • Troubleshooting: This may indicate an insufficient amount of Grignard reagent or a short reaction time. Use a slight excess of the Grignard reagent (e.g., 1.1 to 1.5 equivalents). Monitor the reaction progress by TLC or GC to ensure it has gone to completion before workup.

• Possible Cause 3: Inefficient Purification.

  • Troubleshooting: If distillation is used for purification, ensure the distillation apparatus is efficient (e.g., using a vacuum-jacketed Vigreux column) to separate the product from close-boiling impurities. If using chromatography, select an appropriate stationary and mobile phase to achieve good separation.

Data Presentation

Table 1: Summary of Reaction Parameters and Outcomes

Parameter	Recommended Condition	Expected Outcome	Reference
Starting Material	Isophorone	-	[1]
Reagents	Methylmagnesium chloride, Copper(I) iodide, Lithium chloride	Promotes 1,4-conjugate addition	[1]
Solvent	Anhydrous Tetrahydrofuran (THF)	Good solubility for reactants	[1]
Reaction Temperature	0-25 °C	Controlled reaction, minimizes side products
Crude Yield	-	88-96%	[1]
Crude Purity (GLC)	-	~91%	[1]
Purification Method	Distillation or Chromatography	High purity product	[1]

Experimental Protocols

Detailed Experimental Protocol for the Synthesis of 3,3,5,5-Tetramethylcyclohexanone

This protocol is based on a method described for the efficient synthesis of 3,3,5,5-Tetramethylcyclohexanone.[1]

Materials:

• Isophorone

• Methylmagnesium chloride solution in THF

• Copper(I) iodide (CuI)

• Lithium chloride (LiCl)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Petroleum ether (or other suitable extraction solvent)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Standard laboratory glassware (oven-dried)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: Under an inert atmosphere, add isophorone, copper(I) iodide, and lithium chloride to a flask containing anhydrous THF.

• Grignard Addition: Cool the mixture to 0-5 °C using an ice bath. Slowly add the methylmagnesium chloride solution in THF to the stirred mixture, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours, or until reaction completion is confirmed by TLC or GC analysis.

• Quenching: Cool the reaction mixture back to 0-5 °C and slowly quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with petroleum ether or another suitable organic solvent.

• Washing: Combine the organic extracts and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude 3,3,5,5-Tetramethylcyclohexanone.

• Purification (Optional): Purify the crude product by vacuum distillation to obtain the final high-purity product.

Visualizations

Caption: A step-by-step workflow for the synthesis of 3,3,5,5-Tetramethylcyclohexanone.

Caption: A troubleshooting guide for addressing low product yield in the synthesis.

References

• 1. US20130123541A1 - Method of preparing 3,3,5,5-tetramethylcyclohexanone - Google Patents [patents.google.com]

Troubleshooting Grignard reactions with sterically hindered ketones

This guide provides troubleshooting advice and frequently asked questions for researchers encountering challenges with Grignard reactions, particularly when using sterically hindered ketones.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction with a sterically hindered ketone is resulting in very low or no yield of the desired tertiary alcohol. What are the common causes and solutions?

Low yields in Grignard reactions involving sterically hindered ketones are a frequent issue. The primary causes are often competing side reactions or issues with the Grignard reagent itself. The bulky nature of the ketone hinders the nucleophilic attack of the Grignard reagent at the carbonyl carbon.

Troubleshooting Steps:

• Verify Reagent Activity: Grignard reagents are highly sensitive to moisture and air.[1] It is crucial to ensure the reagent is active and at the expected concentration. Commercial Grignard reagents can degrade over time. It is highly recommended to titrate the reagent just before use.[2]

• Ensure Anhydrous Conditions: Meticulous laboratory technique is required. All glassware should be flame-dried or oven-dried, and anhydrous solvents (typically diethyl ether or THF) must be used to prevent the Grignard reagent from being quenched by water.[1]

• Check for Competing Side Reactions: With hindered ketones, the Grignard reagent may act as a base instead of a nucleophile, leading to deprotonation at the α-carbon to form an enolate.[3][4] This regenerates the starting ketone upon workup. Another common side reaction is the reduction of the ketone to a secondary alcohol, which occurs if the Grignard reagent has a β-hydrogen.[3][4][5]

• Optimize Reaction Conditions: Running the reaction at lower temperatures can sometimes favor the desired addition reaction over side reactions.

Below is a troubleshooting workflow to diagnose low-yield Grignard reactions.

Caption: Troubleshooting workflow for low-yield Grignard reactions.

Q2: I'm observing significant amounts of my starting ketone and a secondary alcohol in my crude product mixture. How can I minimize these side products?

The recovery of starting material and the formation of a reduction product are classic signs of competing reaction pathways that can dominate when the desired nucleophilic addition is slow due to steric hindrance.[3][4]

• Enolization: The Grignard reagent, being a strong base, can abstract an acidic α-hydrogen from the ketone.[3][4] This forms a magnesium enolate, which is unreactive toward further Grignard addition. During aqueous workup, the enolate is protonated, regenerating the starting ketone.[4]

• Reduction: If the Grignard reagent possesses hydrogen atoms on its β-carbon (e.g., ethylmagnesium bromide), it can reduce the ketone to a secondary alcohol via a six-membered cyclic transition state, where a hydride is transferred to the carbonyl carbon.[3][5]

To suppress these side reactions, one effective strategy is to increase the nucleophilicity of the organometallic reagent while decreasing its basicity. This can be achieved by transmetalation, for example, by adding anhydrous cerium(III) chloride (CeCl₃) to the Grignard reagent.[6][7] This in situ preparation generates an organocerium reagent, which is significantly more nucleophilic and less basic, thus favoring addition over enolization and reduction.[6][8]

Caption: Competing pathways in Grignard reactions with hindered ketones.

Q3: Are there more effective alternatives to Grignard reagents for reactions with highly hindered ketones?

Yes, when Grignard reagents fail, more potent or more selective nucleophiles are often employed.

• Organolithium Reagents (RLi): These are generally more reactive and more basic than their Grignard counterparts.[4] While their higher reactivity can be advantageous for addition to hindered ketones, it can also exacerbate issues with enolization.

• Organocerium Reagents (R-CeCl₂): As mentioned previously, these are excellent for suppressing side reactions.[6][7] They can be prepared in situ from either Grignard or organolithium reagents. Their lower basicity makes them ideal for substrates prone to enolization.[6]

• Organozinc Reagents (R₂Zn): These reagents are milder and show greater selectivity compared to Grignard reagents, though they are generally less reactive.[5]

The choice of reagent often depends on the specific substrate and the observed side reactions. A comparison is summarized below.

Reagent Type	General Reactivity	Common Issues with Hindered Ketones	Recommended Use Case
Grignard (RMgX)	Moderate	Enolization, Reduction[3][4]	General purpose, but may fail with severe steric hindrance.
Organolithium (RLi)	High	Increased enolization due to higher basicity.[4]	When Grignard reagent is not reactive enough for addition.
Organocerium (RCeCl₂)	Moderate to High	-	Excellent for suppressing enolization and reduction.[6][7]

Key Experimental Protocols

Protocol 1: Titration of Grignard Reagents with Iodine

This method determines the concentration of active Grignard reagent.[9] The Grignard reagent reacts with iodine in a 2:1 stoichiometry until the characteristic brown color of iodine disappears.

Materials:

• Anhydrous LiCl solution in THF (0.5 M)

• Iodine (I₂)

• Flame-dried vials with stir bars

• Anhydrous THF

• Gas-tight syringes

Procedure:

• To a flame-dried vial under an inert atmosphere (Argon or Nitrogen), add ~100 mg of iodine.[9]

• Add 1.0 mL of the 0.5 M LiCl solution in THF and stir until the iodine is completely dissolved.[9] The LiCl helps to keep the resulting magnesium salts soluble.[2]

• Cool the dark brown solution to 0 °C in an ice bath.[9]

• Slowly add the Grignard solution dropwise via a syringe to the stirred iodine solution.[9]

• The endpoint is reached when the solution turns from light yellow to colorless and the color persists.[9]

• Record the volume of Grignard reagent added.

• Calculate the molarity using the formula: Molarity (M) = (moles of I₂) / (2 * Volume of Grignard reagent in L)

Protocol 2: Cerium(III) Chloride Mediated Grignard Addition

This procedure (a variation of the Luche reaction) enhances the nucleophilic addition to a hindered ketone by generating an organocerium intermediate.[8][10]

Materials:

• Anhydrous Cerium(III) chloride (CeCl₃). Note: CeCl₃·7H₂O must be rigorously dried under vacuum with heating (e.g., 140-150°C for several hours) before use.[8][10]

• Anhydrous THF

• Grignard reagent solution

• Sterically hindered ketone

• Standard inert atmosphere glassware setup

Procedure:

• Place the required amount of anhydrous CeCl₃ (typically 1.1 - 1.5 equivalents relative to the ketone) in a flame-dried flask under an inert atmosphere.

• Add anhydrous THF and stir vigorously to create a fine suspension.

• Cool the suspension to the desired reaction temperature (e.g., -78 °C or 0 °C).[10]

• Slowly add the Grignard reagent (1.1 - 1.5 equivalents) to the CeCl₃ suspension and stir for 1-2 hours to allow for the transmetalation to the organocerium reagent.

• Add a solution of the sterically hindered ketone in anhydrous THF dropwise to the organocerium reagent.[8]

• Allow the reaction to stir for several hours, monitoring by TLC or another appropriate method.

• Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl.

• Proceed with a standard aqueous workup and purification.

References

• 1. byjus.com [byjus.com]
• 2. researchgate.net [researchgate.net]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. adichemistry.com [adichemistry.com]
• 5. dalalinstitute.com [dalalinstitute.com]
• 6. publications.iupac.org [publications.iupac.org]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Organic Syntheses Procedure [orgsyn.org]

Preventing unwanted byproducts in aldol condensations of cyclohexanones

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing unwanted byproducts in aldol (B89426) condensations of cyclohexanones.

Frequently Asked Questions (FAQs)

Q1: What are the most common unwanted byproducts in aldol condensations involving cyclohexanone (B45756)?

A1: The most prevalent byproducts include:

• Self-condensation products: Cyclohexanone can react with itself to form dimers, trimers, and higher-order polymers. This is a common side reaction, especially under basic conditions.[1][2]

• Michael adducts: In reactions with α,β-unsaturated carbonyl compounds (Robinson annulation), the initial Michael addition product (a 1,5-diketone) may persist as an impurity if the subsequent intramolecular aldol condensation is incomplete.

• Multiple crossed-aldol products: When reacting cyclohexanone with another enolizable carbonyl compound, a complex mixture of up to four different products can form.[2]

• Dehydration products: While often the desired outcome, if the β-hydroxy ketone is the target molecule, subsequent dehydration to the α,β-unsaturated ketone is considered a byproduct. Heating the reaction mixture generally favors dehydration.[2]

• Cannizzaro reaction products: If a non-enolizable aldehyde is used as a reaction partner under strongly basic conditions, it can undergo a disproportionation reaction to yield a carboxylate and an alcohol.[3]

Q2: How can I minimize the self-condensation of cyclohexanone?

A2: Several strategies can be employed to suppress the self-condensation of cyclohexanone:

• Use a non-enolizable reaction partner: Employing an aldehyde or ketone that lacks α-hydrogens, such as benzaldehyde (B42025) or formaldehyde, prevents it from forming an enolate and acting as a nucleophile.[4]

• Pre-form the enolate: A directed aldol reaction can be performed by quantitatively converting cyclohexanone to its enolate using a strong, sterically hindered base like lithium diisopropylamide (LDA) before adding the electrophilic partner.[4] This ensures that only one nucleophile is present.

• Slow addition of cyclohexanone: Slowly adding cyclohexanone to a mixture of the non-enolizable carbonyl compound and the base can help minimize its self-reaction.[4]

• Catalyst selection: The choice of catalyst can significantly impact selectivity. For instance, certain heterogeneous catalysts have shown high selectivity for the desired crossed-aldol product.[5]

Q3: What is the effect of temperature on byproduct formation?

A3: Temperature is a critical parameter. Higher temperatures generally increase the reaction rate but can also promote side reactions.[1] Specifically, elevated temperatures favor the dehydration of the initial β-hydroxy ketone to form the α,β-unsaturated product.[2] To isolate the aldol addition product, reactions are often conducted at lower temperatures (e.g., 0 °C to room temperature).

Q4: How does the molar ratio of reactants affect the product distribution?

A4: The stoichiometry of the reactants is crucial for controlling the reaction outcome. For instance, in the reaction of cyclohexanone with an aldehyde to form a bis-adduct, using a molar ratio of aldehyde to cyclohexanone slightly greater than 2:1 can drive the reaction to completion and maximize the yield of the desired product. However, a large excess of the aldehyde can complicate purification.

Troubleshooting Guides

Issue 1: Low yield of the desired aldol product.

Possible Cause	Troubleshooting Steps
Reversible aldol addition	The initial aldol addition is often reversible. To drive the reaction forward, consider heating the reaction mixture to promote the irreversible dehydration to the α,β-unsaturated carbonyl compound.[3][4]
Incomplete reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting materials are not fully consumed, consider increasing the reaction time or temperature. Ensure the catalyst is active and used in the correct amount.
Sub-optimal catalyst	The choice of catalyst (acidic, basic, homogeneous, heterogeneous) can significantly impact yield.[5][6] Experiment with different catalysts to find the most effective one for your specific substrates. For example, Mg/Al mixed oxides have been shown to be effective heterogeneous catalysts.[6]
Impure reagents	Ensure that cyclohexanone and the reaction partner are pure, as impurities can interfere with the reaction.[5]

Issue 2: Formation of a complex mixture of products.

Possible Cause	Troubleshooting Steps
Both reactants are enolizable	If both carbonyl compounds have α-hydrogens, a mixture of self- and crossed-aldol products is likely. To improve selectivity, use a non-enolizable partner or employ a directed aldol approach by pre-forming the enolate of cyclohexanone with a strong base like LDA before adding the second carbonyl compound.[4]
Michael addition followed by undesired side reactions	In a Robinson annulation, side reactions such as polymerization of the α,β-unsaturated ketone or self-condensation of cyclohexanone can occur. Consider a two-step approach where the Michael adduct is isolated first and then subjected to cyclization under optimized conditions.

Issue 3: The desired β-hydroxy ketone is dehydrating to the α,β-unsaturated ketone.

Possible Cause	Troubleshooting Steps
High reaction temperature	Lower the reaction temperature. Aldol additions are often best performed at 0 °C or room temperature to minimize dehydration.[2]
Prolonged reaction time	Monitor the reaction closely by TLC and work up the reaction as soon as the starting material is consumed and the desired β-hydroxy ketone is the major product.[2]
Strongly basic or acidic conditions	Both strong acids and bases can catalyze the dehydration step. Consider using milder reaction conditions.

Quantitative Data Summary

Table 1: Effect of Catalyst on Cyclohexanone Self-Condensation

Catalyst	Temperature (°C)	Reaction Time (min)	Cyclohexanone Conversion (%)	Dimer Selectivity (%)	Reference
Amberlyst 15	100	500	-	75	[1]
Lewatite SPC118 W	-	-	64	70	[1]
HRF5015	90	-	-	~100	[1]

Table 2: Aldol Condensation of Cyclohexanone with Furfural using Mg/Al Mixed Oxide Catalyst

Parameter	Value
Temperature	80 °C
Molar Ratio (Cyclohexanone:Furfural)	5:1
Furfural Conversion	100% (for >55h)
Yield of FCH (mono-adduct)	up to 68%
Yield of F2CH (bis-adduct)	up to 10%
Reference:[5]

Experimental Protocols

Protocol 1: Base-Catalyzed Self-Condensation of Cyclohexanone

Materials:

• Cyclohexanone

• Sodium hydroxide (B78521) (NaOH)

• Ethanol

• Hydrochloric acid (HCl), 10% solution

• Deionized water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Büchner funnel and filter flask

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, combine 10 mmol of cyclohexanone with 20 mL of ethanol.

• Catalyst Addition: Prepare a solution of 10 mmol of NaOH in 5 mL of water and add it to the ethanolic solution of cyclohexanone.

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by TLC.

• Workup: Once the reaction is complete, cool the flask in an ice bath and neutralize the mixture with 10% HCl.

• Isolation: Isolate the product by vacuum filtration, washing with cold water.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water).

• Analysis: Dry the purified product and determine its mass to calculate the yield. Characterize the product using techniques such as melting point, ¹H NMR, ¹³C NMR, and IR spectroscopy.

Protocol 2: Crossed-Aldol Condensation of Cyclohexanone with a Non-Enolizable Aldehyde (e.g., Benzaldehyde)

Materials:

• Cyclohexanone

• Benzaldehyde

• Sodium hydroxide (NaOH)

• Ethanol (95%)

• Deionized water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Büchner funnel and filter flask

Procedure:

• Setup: In a 100 mL round-bottom flask with a magnetic stir bar, dissolve 10 mmol of cyclohexanone in 20 mL of 95% ethanol.

• Catalyst Addition: Prepare a solution of 10 mmol of NaOH in 5 mL of water and add it to the cyclohexanone solution.

• Cooling: Cool the mixture in an ice bath with stirring for 10-15 minutes.

• Aldehyde Addition: Dissolve 22 mmol of benzaldehyde in 15 mL of 95% ethanol. Add this solution dropwise to the cooled reaction mixture over 20-30 minutes using a dropping funnel.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 3-4 hours. A precipitate should form.

• Workup: Quench the reaction by adding 40 mL of cold water to the flask.

• Isolation: Collect the solid product by vacuum filtration and wash with cold water.

• Purification: Recrystallize the crude product from hot ethanol.

• Analysis: Dry the purified product, calculate the percent yield, and characterize by melting point and spectroscopic methods.

Visualizations

Caption: Workflow for a typical crossed-aldol condensation of cyclohexanone.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. Highly selective self-condensation of cyclohexanone: the distinct catalytic behaviour of HRF5015 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. www.welcomehomevetsofnj.org - Aldol Condensation Practice Problems With Answers [welcomehomevetsofnj.org]
• 4. benchchem.com [benchchem.com]
• 5. Aldol Condensation of Cyclohexanone and Furfural in Fixed-Bed Reactor [mdpi.com]
• 6. Aldol Condensation of Cyclohexanone: A Key Reaction in Organic Chemistry - Shandong Qibo New Energy Co., Ltd. [qiboch.com]

Stability of 3,3,5,5-Tetramethylcyclohexanone under acidic or basic conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability and handling of 3,3,5,5-tetramethylcyclohexanone in acidic and basic conditions. This resource is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 3,3,5,5-tetramethylcyclohexanone?

A1: 3,3,5,5-Tetramethylcyclohexanone is a sterically hindered ketone, which contributes to its relatively high stability compared to unhindered ketones. The four methyl groups adjacent to the carbonyl group (at the α-positions) protect it from nucleophilic attack and sterically hinder reactions that involve the α-hydrogens. However, under forcing acidic or basic conditions, it can undergo certain reactions, primarily related to enol or enolate formation.

Q2: Is 3,3,5,5-tetramethylcyclohexanone susceptible to degradation under acidic conditions?

A2: Under typical acidic conditions (e.g., dilute aqueous acid at room temperature), 3,3,5,5-tetramethylcyclohexanone is expected to be largely stable. Strong, non-nucleophilic acids can catalyze the formation of an enol. In the presence of a nucleophile, this can lead to subsequent reactions. Prolonged exposure to harsh acidic conditions (e.g., concentrated acid, elevated temperatures) may lead to slow degradation through mechanisms like acid-catalyzed self-condensation, though this is expected to be slow due to steric hindrance.

Q3: How does 3,3,5,5-tetramethylcyclohexanone behave in the presence of a base?

A3: In the presence of a base, 3,3,5,5-tetramethylcyclohexanone can form an enolate ion by deprotonation of an α-hydrogen. Due to the steric hindrance from the gem-dimethyl groups, this enolization is slower than for unhindered ketones. The resulting enolate is a potent nucleophile and can participate in reactions such as aldol (B89426) additions and condensations if a suitable electrophile is present. Under standard laboratory conditions (e.g., storage in neutral glass or plastic containers), it is stable. Strong bases and elevated temperatures will promote enolate formation and potential subsequent reactions.

Q4: Can 3,3,5,5-tetramethylcyclohexanone undergo self-condensation (aldol condensation)?

A4: Yes, in the presence of a strong base, 3,3,5,5-tetramethylcyclohexanone can undergo a self-aldol condensation.[1] However, the reaction is likely to be significantly slower and less favorable than for less sterically hindered ketones like cyclohexanone.[2] The steric bulk of the tetramethyl substitution hinders both the formation of the enolate and the subsequent nucleophilic attack on another molecule of the ketone. Forcing conditions, such as high concentrations of a strong base and elevated temperatures, may be required to drive this reaction.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpected side products observed in an acid-catalyzed reaction.	1. Enol Ether Formation: If an alcohol is present as a solvent or reagent, acid catalysis can promote the formation of an enol ether. 2. Acid-Catalyzed Condensation: Prolonged reaction times or high temperatures might lead to slow self-condensation.	1. Use an aprotic solvent. If an alcohol is required, use the minimum stoichiometric amount. 2. Monitor reaction progress closely by TLC, GC-MS, or HPLC. Minimize reaction time and temperature.
Low or no reactivity in a base-catalyzed reaction at the α-position.	1. Steric Hindrance: The gem-dimethyl groups significantly hinder access to the α-protons, making deprotonation difficult. 2. Inappropriate Base: The base may not be strong enough to efficiently deprotonate the sterically hindered α-position.	1. Use a stronger, non-nucleophilic base such as lithium diisopropylamide (LDA) or potassium tert-butoxide. 2. Increase the reaction temperature , but monitor for potential side reactions.
Formation of multiple products in a base-catalyzed reaction.	1. Competing Aldol Condensation: If other carbonyl compounds are present, cross-aldol reactions can occur. Self-condensation is also a possibility. 2. Unstable Enolate: The enolate may be reacting with other components in the reaction mixture.	1. Control stoichiometry carefully. Add the ketone slowly to the base to minimize self-condensation. 2. Pre-form the enolate at low temperature before adding the electrophile.
Difficulty in purifying the product due to unreacted starting material.	Reaction may not have gone to completion due to steric hindrance or insufficiently forcing conditions.	1. Increase reaction time and/or temperature. 2. Use a stronger catalyst/reagent. 3. Employ a purification technique with good separation efficiency, such as column chromatography.

Experimental Protocols

Protocol 1: General Procedure for Monitoring Stability by GC-MS

This protocol provides a general method for assessing the stability of 3,3,5,5-tetramethylcyclohexanone under specific acidic or basic conditions.

1. Sample Preparation:

• Prepare a stock solution of 3,3,5,5-tetramethylcyclohexanone in a suitable inert solvent (e.g., acetonitrile, dioxane) at a known concentration (e.g., 1 mg/mL).

• For acidic stability testing, mix an aliquot of the stock solution with the desired acidic solution (e.g., 0.1 M HCl in water/acetonitrile).

• For basic stability testing, mix an aliquot of the stock solution with the desired basic solution (e.g., 0.1 M NaOH in water/acetonitrile).

• Prepare a control sample by mixing the stock solution with a neutral solvent.

2. Incubation:

• Incubate the samples at a controlled temperature (e.g., room temperature, 40 °C, 60 °C).

• Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

3. Sample Analysis:

• Neutralize the withdrawn aliquots if necessary.

• Dilute the aliquots with a suitable solvent (e.g., ethyl acetate) to a concentration appropriate for GC-MS analysis.

• Inject the samples into a GC-MS system.

4. GC-MS Conditions (Example):

• Column: Standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm).

• Inlet Temperature: 250 °C.

• Oven Program: Start at 80 °C, ramp to 250 °C at 10 °C/min.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Detector: Scan range 40-400 m/z.

5. Data Analysis:

• Monitor the peak area of the 3,3,5,5-tetramethylcyclohexanone peak over time.

• Identify any new peaks that appear, which may correspond to degradation products.

Protocol 2: General Procedure for a Base-Catalyzed Aldol Reaction

This protocol outlines a general procedure for attempting a self-aldol condensation of 3,3,5,5-tetramethylcyclohexanone.

1. Reaction Setup:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a solution of a strong, non-nucleophilic base (e.g., lithium diisopropylamide (LDA)) in an anhydrous aprotic solvent (e.g., tetrahydrofuran (B95107) (THF)) at -78 °C.

• Slowly add a solution of 3,3,5,5-tetramethylcyclohexanone in anhydrous THF to the base solution with stirring.

2. Reaction Monitoring:

• Allow the reaction to stir at low temperature for a set period (e.g., 1-2 hours) to allow for enolate formation.

• The reaction can then be allowed to slowly warm to room temperature to promote the aldol addition.

• Monitor the progress of the reaction by taking small aliquots and analyzing them by TLC or GC-MS after quenching with a proton source (e.g., saturated aqueous ammonium (B1175870) chloride).

3. Workup and Purification:

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: Acid-catalyzed enolization of 3,3,5,5-tetramethylcyclohexanone.

Caption: Base-catalyzed formation of the enolate of 3,3,5,5-tetramethylcyclohexanone.

Caption: Experimental workflow for a self-aldol condensation reaction.

References

• 1. Synthesis of Cyclohexanones by a Tandem Photocatalyzed Annulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aldol Condensation of Cyclohexanone: A Key Reaction in Organic Chemistry - Shandong Qibo New Energy Co., Ltd. [qiboch.com]

Managing steric hindrance in reactions of 3,3,5,5-Tetramethylcyclohexanone

This guide provides troubleshooting advice and detailed protocols for managing reactions with the sterically hindered ketone, 3,3,5,5-tetramethylcyclohexanone. The significant steric bulk imposed by the four methyl groups, particularly the gem-dimethyl groups flanking the carbonyl, presents unique challenges in synthesis.

Section 1: General Troubleshooting Workflow

Before addressing specific reaction types, consider a general workflow when a reaction with 3,3,5,5-tetramethylcyclohexanone fails or provides a low yield.

Caption: General troubleshooting workflow for hindered ketone reactions.

Section 2: Olefination Reactions (Wittig and Horner-Wadsworth-Emmons)

The conversion of the carbonyl to an alkene is often challenging due to the steric hindrance preventing the approach of the nucleophilic ylide.

Frequently Asked Questions (FAQs)

Q1: My Wittig reaction with 3,3,5,5-tetramethylcyclohexanone is giving low to no yield. What is the problem?

A1: The carbonyl of 3,3,5,5-tetramethylcyclohexanone is severely sterically hindered. Standard phosphorus ylides (Wittig reagents) are often too bulky and not nucleophilic enough to attack the carbonyl carbon efficiently.[1] The initial step of the reaction is often slow and reversible, leading to poor yields with hindered ketones.[1][2]

Q2: How can I improve the yield of my olefination reaction?

A2: The Horner-Wadsworth-Emmons (HWE) reaction is the recommended alternative.[1] Phosphonate (B1237965) carbanions used in the HWE reaction are more nucleophilic and generally less basic than their phosphonium (B103445) ylide counterparts, allowing them to react more effectively with hindered ketones.[3][4] Additionally, the water-soluble phosphate (B84403) byproduct of the HWE reaction is much easier to remove during workup compared to the triphenylphosphine (B44618) oxide from the Wittig reaction.[3][5]

Caption: Comparison of Wittig and HWE strategies for olefination.

Data Summary: Olefination of Hindered Ketones

While specific yield data for 3,3,5,5-tetramethylcyclohexanone is sparse in readily available literature, the general trend for sterically hindered ketones is well-established.

Reaction	Reagent Type	Typical Outcome with Hindered Ketones	Key Advantage
Wittig	Non-stabilized Ylides	Poor to no yield	Forms Z-alkenes with aldehydes
Wittig	Stabilized Ylides	Very poor to no yield	Forms E-alkenes with aldehydes
HWE	Stabilized Phosphonates	Moderate to good yield[4]	Higher nucleophilicity, easy workup[3][5]
Still-Gennari (HWE)	EWG Phosphonates	Moderate to good yield	Favors Z-alkene formation[4]

Experimental Protocol: Horner-Wadsworth-Emmons Reaction

This protocol describes the synthesis of an exemplary ethylidene derivative.

• Reagent Preparation : In a flame-dried, three-necked flask under a nitrogen atmosphere, suspend sodium hydride (NaH, 1.2 eq., 60% dispersion in mineral oil) in anhydrous tetrahydrofuran (B95107) (THF).

• Ylide Formation : Cool the suspension to 0 °C. Add triethyl phosphonoacetate (1.2 eq.) dropwise via syringe. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour. A clear solution should form as the phosphonate carbanion is generated.

• Ketone Addition : Dissolve 3,3,5,5-tetramethylcyclohexanone (1.0 eq.) in anhydrous THF and add it dropwise to the phosphonate carbanion solution at room temperature.

• Reaction : Heat the reaction mixture to reflux and monitor by TLC or GC-MS until the starting material is consumed (typically 12-24 hours).

• Workup : Cool the reaction to room temperature and cautiously quench by the slow addition of saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution.

• Extraction : Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Purification : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by silica (B1680970) gel chromatography to yield the desired alkene.

Section 3: Grignard and Organolithium Additions

Nucleophilic addition of organometallic reagents is often plagued by competing side reactions due to steric hindrance.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction is not producing the expected tertiary alcohol. Instead, I'm recovering starting material or a secondary alcohol. Why?

A1: The extreme steric hindrance around the carbonyl carbon impedes the nucleophilic attack of the Grignard reagent.[6] This forces the Grignard reagent to act as a base rather than a nucleophile, leading to two primary side reactions:

• Enolization : The Grignard reagent abstracts an alpha-proton to form a magnesium enolate. Upon aqueous workup, this regenerates the starting ketone.[6]

• Reduction : If the Grignard reagent has a β-hydride (e.g., ethylmagnesium bromide), it can deliver a hydride to the carbonyl carbon via a six-membered ring transition state (Meerwein–Ponndorf–Verley type reduction), resulting in the corresponding secondary alcohol.

Q2: How can I favor nucleophilic addition over enolization and reduction?

A2: Several strategies can be employed:

• Use Organolithium Reagents : Organolithium reagents are generally more reactive and less basic than their Grignard counterparts, which can favor the addition pathway.

• Use Cerium(III) Chloride (Luche Conditions) : Pre-complexing the ketone with CeCl₃ in THF or MeOH increases the electrophilicity of the carbonyl carbon. This "hardens" the carbonyl oxygen, promoting nucleophilic attack by the organometallic reagent over basic proton abstraction.

• Lower the Temperature : Running the reaction at low temperatures (e.g., -78 °C) can increase the selectivity for the desired addition product by favoring the kinetic pathway.

Caption: Competing pathways in Grignard additions to hindered ketones.

Experimental Protocol: Organolithium Addition with CeCl₃

This protocol describes the addition of methyllithium (B1224462) using Luche conditions.

• Preparation : Add anhydrous cerium(III) chloride (CeCl₃, 1.3 eq.) to a flame-dried flask under nitrogen and heat gently under vacuum to ensure it is completely dry. Cool to room temperature.

• Complexation : Add anhydrous THF and stir vigorously for 2-4 hours until a fine, milky suspension is formed. Cool the suspension to -78 °C (dry ice/acetone bath).

• Substrate Addition : Dissolve 3,3,5,5-tetramethylcyclohexanone (1.0 eq.) in anhydrous THF and add it to the CeCl₃ suspension. Stir for 30-60 minutes.

• Nucleophile Addition : Add methyllithium (MeLi, 1.2 eq., solution in Et₂O) dropwise to the cooled mixture.

• Reaction : Stir at -78 °C for 2-4 hours. Monitor the reaction by TLC.

• Workup : Quench the reaction at -78 °C by the slow addition of saturated aqueous NaHCO₃ solution. Allow the mixture to warm to room temperature.

• Extraction and Purification : Extract the aqueous layer with ethyl acetate (B1210297) (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify via column chromatography.

Section 4: Reduction Reactions

The reduction of the carbonyl can lead to a mixture of diastereomeric alcohols. The facial selectivity of the hydride attack is dictated by the steric environment.

Frequently Asked Questions (FAQs)

Q1: I am trying to reduce 3,3,5,5-tetramethylcyclohexanone but get a mixture of cis and trans alcohols. How can I control the stereoselectivity?

A1: The stereochemical outcome depends on the trajectory of the hydride attack on the carbonyl carbon.

• Axial Attack : Attack from the axial face is less sterically hindered by the adjacent methyl groups and leads to the equatorial alcohol. This is generally the major product with small, unhindered reducing agents like NaBH₄.

• Equatorial Attack : Attack from the equatorial face is more hindered. This pathway leads to the axial alcohol and is favored by bulky reducing agents (e.g., L-Selectride®), which prefer to approach from the less-hindered axial direction.

Data Summary: Stereoselective Reduction

Reagent	Hydride Source	Selectivity	Expected Major Product
NaBH₄	Small, unhindered	Favors axial attack	trans-3,3,5,5-Tetramethylcyclohexanol (Equatorial OH)
L-Selectride®	Bulky, hindered	Favors equatorial attack	cis-3,3,5,5-Tetramethylcyclohexanol (Axial OH)
Catalytic Hydrogenation	H₂ gas, metal surface	Depends on catalyst/conditions[7]	Often favors the thermodynamically more stable equatorial alcohol

Experimental Protocol: Diastereoselective Reduction with L-Selectride®

This protocol aims to selectively synthesize the cis (axial) alcohol.

• Setup : In a flame-dried flask under a nitrogen atmosphere, dissolve 3,3,5,5-tetramethylcyclohexanone (1.0 eq.) in anhydrous THF.

• Cooling : Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition : Add L-Selectride® (lithium tri-sec-butylborohydride, 1.2 eq., 1.0 M solution in THF) dropwise via syringe over 20 minutes, ensuring the internal temperature remains below -70 °C.

• Reaction : Stir the mixture at -78 °C for 3-5 hours. Monitor the reaction progress by TLC.

• Workup : Cautiously quench the reaction at -78 °C by the slow, dropwise addition of water, followed by 3M NaOH solution, and finally 30% hydrogen peroxide (H₂O₂). Caution: Quenching can be highly exothermic.

• Extraction : Allow the mixture to warm to room temperature and stir for 1 hour. Extract with diethyl ether (3x).

• Purification : Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel chromatography to isolate the cis-alcohol.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Wittig_reaction [chemeurope.com]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 4. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Improving the selectivity of reducing agents for 3,3,5,5-Tetramethylcyclohexanone

Technical Support Center: Reduction of 3,3,5,5-Tetramethylcyclohexanone

Welcome to the technical support center for the selective reduction of 3,3,5,5-tetramethylcyclohexanone. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary products formed during the reduction of 3,3,5,5-tetramethylcyclohexanone?

The reduction of 3,3,5,5-tetramethylcyclohexanone, a prochiral ketone, yields two diastereomeric alcohols: cis-3,3,5,5-tetramethylcyclohexanol and trans-3,3,5,5-tetramethylcyclohexanol. The formation of these isomers is dependent on the direction of hydride attack on the carbonyl group.

• Axial Attack: The hydride attacks from the axial face of the cyclohexanone (B45756) ring, resulting in the formation of the trans (equatorial) alcohol.

• Equatorial Attack: The hydride attacks from the equatorial face, leading to the cis (axial) alcohol.

Q2: How can I control the diastereoselectivity of the reduction to favor either the cis or trans alcohol?

The diastereoselectivity of the reduction is primarily influenced by the steric bulk of the reducing agent.[1]

• To favor the trans isomer (equatorial alcohol): Use a sterically small reducing agent. These reagents preferentially attack from the less hindered axial face.[1] Sodium borohydride (B1222165) (NaBH₄) is a common choice for this transformation.[2]

• To favor the cis isomer (axial alcohol): Employ a sterically bulky reducing agent. The large size of these reagents prevents axial attack, forcing them to deliver the hydride from the more open equatorial face.[1] L-Selectride® (lithium tri-sec-butylborohydride) is highly effective for this purpose.[3][4]

Troubleshooting Guides

Problem 1: Low Diastereoselectivity - My reduction is producing a nearly 1:1 mixture of cis and trans isomers.

Possible Causes:

• Inappropriate Reducing Agent: The chosen reducing agent may not have a sufficient steric bias to selectively produce one diastereomer of this hindered ketone.

• Reaction Temperature: Higher temperatures can sometimes reduce the selectivity of the reaction by providing enough energy to overcome the activation barrier for the less favored pathway.

• Solvent Effects: The solvent can influence the conformation of the substrate and the reactivity of the reducing agent.

Solutions:

• Select a More Stereoselective Reagent:

  • For the trans product, ensure your NaBH₄ is fresh and the reaction is run at a low temperature (e.g., 0 °C to room temperature).

  • For the cis product, switch to a bulkier reducing agent like L-Selectride® or K-Selectride®.[4] These reagents offer very high selectivity for the cis alcohol with hindered cyclohexanones.[1][4]

• Optimize Reaction Temperature: Perform the reduction at lower temperatures. For instance, L-Selectride® reductions are often carried out at -78 °C.[5]

• Consider Additives: The addition of cerium(III) chloride with NaBH₄ (the Luche reduction) can sometimes improve selectivity in the reduction of α,β-unsaturated ketones, although its effect on simple hindered ketones is less pronounced, it can be a variable to explore.[6]

Problem 2: Low or No Conversion - The reaction is sluggish, or the starting material is recovered unchanged.

Possible Causes:

• Deactivated Reducing Agent: Hydride reagents, particularly more reactive ones like L-Selectride®, can decompose upon exposure to moisture or air. Sodium borohydride can also degrade over time.

• Insufficient Reagent: Sterically hindered ketones like 3,3,5,5-tetramethylcyclohexanone can be less reactive, requiring a larger excess of the reducing agent.

• Catalyst Poisoning (if applicable): If using a catalytic hydrogenation method, trace impurities in the substrate, solvent, or hydrogen gas could poison the catalyst.[7]

Solutions:

• Verify Reagent Quality: Use a freshly opened bottle of the reducing agent or a recently standardized solution.

• Increase Reagent Stoichiometry: Increase the molar equivalents of the reducing agent. For L-Selectride®, using up to 3 equivalents is common.[5]

• Extend Reaction Time and/or Increase Temperature: Monitor the reaction by TLC or GC. If the reaction is proceeding slowly at a low temperature, consider allowing it to warm to room temperature or letting it stir for a longer period.

• Purify Starting Materials: Ensure the 3,3,5,5-tetramethylcyclohexanone and solvent are pure and dry, especially when using moisture-sensitive reagents.[7]

Data Presentation: Selectivity of Reducing Agents

The choice of reducing agent has a profound impact on the diastereomeric ratio of the product. The following table summarizes typical outcomes for the reduction of sterically hindered cyclohexanones, using 4-tert-butylcyclohexanone (B146137) as a well-documented model, which is analogous to 3,3,5,5-tetramethylcyclohexanone.

Reducing Agent	Steric Bulk	Predominant Attack	Major Product Isomer	Typical Diastereomeric Ratio (cis:trans)
Sodium Borohydride (NaBH₄)	Small	Axial	trans-alcohol	~15:85[1]
Lithium Aluminum Hydride (LiAlH₄)	Small	Axial	trans-alcohol	~10:90[6]
L-Selectride®	Large	Equatorial	cis-alcohol	>98:2[1][3]

Experimental Protocols

Protocol 1: Synthesis of trans-3,3,5,5-Tetramethylcyclohexanol (Axial Attack Favored)

This protocol is adapted from the sodium borohydride reduction of 4-tert-butylcyclohexanone.[1]

• Setup: To a 50 mL Erlenmeyer flask equipped with a magnetic stir bar, add 3,3,5,5-tetramethylcyclohexanone (1.0 g, 6.48 mmol).

• Dissolution: Dissolve the ketone in 13 mL of methanol (B129727) (~0.5 M solution). Stir until all the solid has dissolved.

• Cooling: Cool the flask in an ice-water bath to 0 °C.

• Addition of NaBH₄: Carefully add sodium borohydride (0.10 g, 2.64 mmol, 0.41 equiv) to the stirred solution in one portion.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes. Monitor the reaction progress by TLC.

• Quenching: Slowly add 5 mL of 3 M sulfuric acid to quench the excess NaBH₄, followed by 10 mL of water.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (2 x 15 mL).

• Washing: Wash the combined organic layers sequentially with 10 mL of water and 10 mL of saturated sodium chloride solution.

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Analysis: Determine the yield and analyze the diastereomeric ratio using ¹H NMR or GC.

Protocol 2: Synthesis of cis-3,3,5,5-Tetramethylcyclohexanol (Equatorial Attack Favored)

This protocol is adapted from the L-Selectride® reduction of 4-tert-butylcyclohexanone.[1]

• Setup: To a clean, dry 50 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add a 1.0 M solution of L-Selectride® in THF (9.7 mL, 9.7 mmol, 1.5 equiv).

• Cooling: Cool the L-Selectride® solution to -78 °C using a dry ice/acetone bath.

• Substrate Addition: Dissolve 3,3,5,5-tetramethylcyclohexanone (1.0 g, 6.48 mmol) in 10 mL of anhydrous THF. Slowly add this solution to the stirred L-Selectride® solution via syringe.

• Reaction: Stir the reaction mixture at -78 °C for 2-3 hours. Monitor the reaction progress by TLC.

• Quenching: While still at -78 °C, slowly add 3 mL of 80% ethanol (B145695) to quench the reaction, followed by stirring for 5 minutes.

• Oxidative Workup: Remove the cooling bath and add 2 mL of 6 M NaOH, followed by the very careful, dropwise addition of 2.5 mL of 30% H₂O₂ to decompose the trialkylborane intermediate.

• Extraction: Transfer the mixture to a separatory funnel. Rinse the flask with saturated aqueous Na₂CO₃ and add it to the funnel. Extract the product with diethyl ether (2 x 20 mL).

• Drying and Concentration: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate using a rotary evaporator.

• Analysis: Determine the yield and analyze the diastereomeric ratio using ¹H NMR or GC.

Visualizations

Caption: Decision workflow for selecting a reducing agent based on the desired product isomer.

Caption: Experimental workflow for the L-Selectride® reduction of 3,3,5,5-tetramethylcyclohexanone.

References

• 1. odp.library.tamu.edu [odp.library.tamu.edu]
• 2. researchgate.net [researchgate.net]
• 3. L-selectride - Wikipedia [en.wikipedia.org]
• 4. L/N/K-Selectride | Chem-Station Int. Ed. [en.chem-station.com]
• 5. rsc.org [rsc.org]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Work-up Procedures for Reactions Involving 3,3,5,5-Tetramethylcyclohexanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3,3,5,5-tetramethylcyclohexanone.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the work-up of reactions involving 3,3,5,5-tetramethylcyclohexanone.

Issue 1: Emulsion Formation During Aqueous Extraction

Question: I am observing a stable emulsion at the interface of my organic and aqueous layers during extraction, making separation difficult. What can I do to break the emulsion?

Answer: Emulsion formation is a common issue, particularly when basic aqueous solutions are used or when surfactants are present. Here are several techniques to break the emulsion, starting with the simplest:

• Patience and Gentle Agitation: Allow the separatory funnel to stand undisturbed for a longer period. Gentle swirling or stirring of the emulsion layer with a glass rod can help the layers to separate.

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.

• Change in pH: If your product is stable to acid or base, careful addition of a small amount of dilute acid (e.g., 1M HCl) or base can sometimes disrupt the emulsion.

• Filtration: As a last resort, the entire mixture can be filtered through a pad of Celite®. This can break up the emulsion, and the layers can then be separated.

• Centrifugation: If available, centrifuging the mixture is a very effective method for separating the layers.

Issue 2: Presence of Unreacted Starting Material or Reagents in the Crude Product

Question: My crude product analysis (TLC, GC-MS) shows the presence of unreacted starting materials (e.g., isophorone) or reagents. How can I remove them during the work-up?

Answer: The removal of unreacted starting materials and reagents depends on their chemical properties.

• Acid/Base Washes:

  • Basic Impurities (e.g., amines): Wash the organic layer with a dilute acidic solution (e.g., 1M HCl) to protonate the basic impurities and extract them into the aqueous layer.

  • Acidic Impurities (e.g., carboxylic acids): Wash the organic layer with a dilute basic solution (e.g., saturated sodium bicarbonate) to deprotonate the acidic impurities and move them to the aqueous layer.

• Specific Reagent Removal:

  • Triphenylphosphine (B44618) Oxide (from Wittig reactions): This byproduct can often be removed by concentrating the reaction mixture and triturating with a non-polar solvent like pentane (B18724) or hexane. The triphenylphosphine oxide is often insoluble and can be filtered off. Alternatively, column chromatography is very effective.

  • Grignard Reagent Residues: Quenching the reaction with a saturated aqueous solution of ammonium (B1175870) chloride can help to precipitate magnesium salts, which can then be removed by filtration or aqueous extraction.

Issue 3: Difficulty in Removing Side-Products with Similar Polarity to the Product

Question: I have side-products that are difficult to separate from my desired 3,3,5,5-tetramethylcyclohexanone derivative by simple extraction. What purification methods are most effective?

Answer: When simple extraction fails, more advanced purification techniques are necessary.

• Column Chromatography: This is a powerful technique for separating compounds with different polarities. A suitable solvent system can be determined by thin-layer chromatography (TLC). For non-polar compounds like many derivatives of 3,3,5,5-tetramethylcyclohexanone, a solvent system of ethyl acetate (B1210297) in hexanes is a good starting point.

• Distillation: If the product is a liquid and thermally stable, distillation under reduced pressure (vacuum distillation) can be effective for separating it from less volatile or more volatile impurities.[1]

• Crystallization: If the product is a solid, recrystallization from a suitable solvent is an excellent method for purification. The choice of solvent is crucial; the desired compound should be soluble in the hot solvent and insoluble in the cold solvent, while the impurities should remain soluble at all temperatures.

Frequently Asked Questions (FAQs)

Q1: What is a standard work-up procedure for the synthesis of 3,3,5,5-tetramethylcyclohexanone from isophorone (B1672270) via a Grignard reaction?

A1: A typical work-up involves quenching the reaction, followed by extraction and washing.

• Quenching: The reaction mixture is typically cooled and then quenched by the slow addition of a saturated aqueous ammonium chloride solution or dilute hydrochloric acid to neutralize any excess Grignard reagent and magnesium salts.[1]

• Extraction: The product is then extracted from the aqueous mixture using an organic solvent such as petroleum ether, diethyl ether, or toluene.[1]

• Washing: The combined organic extracts are often washed with water and sometimes with a dilute ammonia (B1221849) solution.[1]

• Drying and Concentration: The organic layer is dried over an anhydrous drying agent like sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.[1]

Q2: What kind of yields and purity can I expect for the crude 3,3,5,5-tetramethylcyclohexanone after a standard work-up?

A2: The yield and purity can vary depending on the specific reaction conditions. However, for the synthesis from isophorone, the following has been reported:

Parameter	Reported Value	Analysis Method
Crude Yield	Quantitative (e.g., 153 g from a specific scale)[1]	-
Crude Purity	Approximately 91% by weight	Gas-Liquid Chromatography[1]
Crude Yield Range	88% to 96% by weight	-[1]

Q3: What are the common impurities found in crude 3,3,5,5-tetramethylcyclohexanone synthesized from isophorone?

A3: Common impurities can include unreacted starting material and byproducts from side reactions.

Impurity	Typical Amount
Unreacted Isophorone	~2% by weight[1]
1,3,5,5-Tetramethylcyclohexanol	<1% by weight[1]
Olefins from elimination of the alcohol	<1% by weight[1]
1-Hydroxy-1,3,3,5,5-pentamethylcyclohexane	~1% by weight[1]

Q4: Can I use the crude 3,3,5,5-tetramethylcyclohexanone in subsequent reactions without purification?

A4: In some cases, yes. It has been reported that the crude 3,3,5,5-tetramethylcyclohexanone obtained after a standard work-up can be used in subsequent reaction steps without further purification.[1] However, the need for purification will depend on the specific requirements of the next reaction step and the desired purity of the final product.

Q5: What are the recommended methods for purifying 3,3,5,5-tetramethylcyclohexanone?

A5: The primary methods for purifying 3,3,5,5-tetramethylcyclohexanone are distillation and chromatography.

• Distillation: Being a liquid at room temperature, vacuum distillation is a suitable method for purification, especially to remove non-volatile impurities.[1]

• Chromatography: High-performance liquid chromatography (HPLC) methods have been developed for the analysis and preparative separation of 3,3,5,5-tetramethylcyclohexanone.

Experimental Protocols

Protocol 1: General Aqueous Work-up and Extraction

This protocol describes a standard procedure for quenching a reaction and extracting the product.

• Quenching: Cool the reaction mixture in an ice bath. Slowly add a saturated aqueous solution of ammonium chloride or another appropriate quenching agent with stirring until the reaction is complete.

• Extraction: Transfer the mixture to a separatory funnel. Add the chosen organic solvent (e.g., diethyl ether, ethyl acetate) and gently shake, venting frequently to release any pressure. Allow the layers to separate.

• Separation: Drain the lower aqueous layer.

• Back-extraction (Optional): Add more organic solvent to the aqueous layer, shake, and separate again to maximize product recovery. Combine all organic layers.

• Washing: Wash the combined organic layers with water, followed by a wash with brine to help remove dissolved water.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

• Concentration: Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to obtain the crude product.

Protocol 2: Purification by Column Chromatography

This protocol outlines the purification of a crude product using silica (B1680970) gel column chromatography.

• Slurry Preparation: Prepare a slurry of silica gel in the chosen eluent (a non-polar solvent system like hexanes/ethyl acetate).

• Column Packing: Pour the slurry into a chromatography column and allow the silica to settle, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel bed.

• Elution: Add the eluent to the top of the column and begin collecting fractions.

• Monitoring: Monitor the fractions by TLC to identify which ones contain the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Visualizations

Caption: General experimental workflow from reaction to purified product.

Caption: Decision-making workflow for breaking an emulsion.

References

• 1. US20130123541A1 - Method of preparing 3,3,5,5-tetramethylcyclohexanone - Google Patents [patents.google.com]

Technical Support Center: Scaling Up the Synthesis of 3,3,5,5-Tetramethylcyclohexanone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for the synthesis of 3,3,5,5-tetramethylcyclohexanone. It includes detailed experimental protocols, troubleshooting guides, and frequently asked questions to address common challenges encountered during the scale-up of this important synthetic intermediate.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing 3,3,5,5-tetramethylcyclohexanone?

A1: The most widely used and efficient method is the conjugate addition of a methyl group to isophorone (B1672270). This is typically achieved using a Grignard reagent, specifically methylmagnesium chloride, often in the presence of a copper(I) salt catalyst to favor 1,4-addition.[1]

Q2: What are the typical yields and purity levels I can expect with the recommended synthesis method?

A2: With the optimized protocol involving methylmagnesium chloride and a copper catalyst, crude yields of 3,3,5,5-tetramethylcyclohexanone can range from 88% to 96%. The purity of the crude product is generally high, often exceeding 93% as determined by gas-liquid chromatography.[1]

Q3: What are the main by-products in this synthesis, and how can their formation be minimized?

A3: The primary by-products can include unreacted isophorone, 1,3,5,5-tetramethylcyclohexanol, and 1-hydroxy-1,3,3,5,5-pentamethylcyclohexane. The use of methylmagnesium chloride, as opposed to methylmagnesium iodide or bromide, significantly suppresses the formation of these by-products. The addition of a copper(I) catalyst further promotes the desired 1,4-conjugate addition, minimizing the formation of the tertiary alcohol from 1,2-addition.[1]

Q4: Is it necessary to purify the crude 3,3,5,5-tetramethylcyclohexanone before proceeding to the next synthetic step?

A4: In many cases, the crude product is of sufficient purity (≥93%) to be used directly in subsequent reactions without the need for purification by distillation or chromatography.[1] However, if very high purity is required, distillation can be performed.

Experimental Protocols

Synthesis of 3,3,5,5-Tetramethylcyclohexanone from Isophorone

This protocol is adapted from established methods for the conjugate addition of a Grignard reagent to an α,β-unsaturated ketone.[1]

Materials:

• Isophorone

• Methylmagnesium chloride (in THF)

• Copper(I) iodide (CuI)

• Lithium chloride (LiCl)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Petroleum ether

• Aqueous ammonia (B1221849) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Experimental Workflow Diagram:

Caption: Experimental workflow for the synthesis of 3,3,5,5-tetramethylcyclohexanone.

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet, dissolve isophorone, copper(I) iodide (catalytic amount), and lithium chloride in anhydrous THF.

• Grignard Addition: Cool the mixture in an ice-salt bath to the desired temperature (see table below). Add the methylmagnesium chloride solution in THF dropwise from the dropping funnel, maintaining the reaction temperature.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Quenching: Once the reaction is complete, slowly and carefully add saturated aqueous ammonium chloride solution to quench the reaction.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with petroleum ether.

• Washing: Wash the combined organic layers with aqueous ammonia solution to remove copper salts, followed by a brine wash.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude 3,3,5,5-tetramethylcyclohexanone.

Data Presentation: Reaction Parameters and Expected Outcomes

Parameter	Condition	Expected Yield (Crude)	Expected Purity (Crude)	Reference
Grignard Reagent	Methylmagnesium chloride	88 - 96%	≥ 93%	[1]
Catalyst	Copper(I) Iodide	High	High	[1]
Additive	Lithium Chloride	High	High	[1]
Solvent	Tetrahydrofuran (THF)	High	High	[1]
Reaction Temperature	0 to 10 °C	Optimal	Optimal	General Grignard practice
Work-up	Aqueous NH₄Cl quench, petroleum ether extraction, ammonia wash	High recovery	Effective impurity removal	[1]

Troubleshooting Guide

This guide addresses common issues that may arise during the synthesis of 3,3,5,5-tetramethylcyclohexanone.

Troubleshooting Decision Tree:

Caption: Troubleshooting decision tree for low yield in the synthesis.

Issue 1: Low Yield of 3,3,5,5-Tetramethylcyclohexanone

• Possible Cause A: Incomplete Reaction

  • Symptom: A significant amount of isophorone remains in the crude product.

  • Solution:

    • Check Stoichiometry: Ensure that a sufficient excess of the Grignard reagent is used.

    • Reaction Time: Increase the reaction time and continue to monitor by TLC or GC.

    • Mixing: Ensure efficient stirring throughout the reaction to maintain a homogeneous mixture.

• Possible Cause B: Formation of Side Products

  • Symptom: GC-MS analysis shows significant peaks corresponding to by-products like 1,3,5,5-tetramethylcyclohexanol.

  • Solution:

    • Temperature Control: Maintain a low reaction temperature (0-10 °C) during the Grignard addition to favor 1,4-addition.

    • Catalyst: Ensure the copper(I) iodide catalyst is fresh and active. The presence of the copper catalyst is crucial for directing the conjugate addition.

    • Rate of Addition: Add the Grignard reagent slowly and dropwise to avoid localized high concentrations which can lead to side reactions.

Issue 2: Difficulty in Product Isolation

• Possible Cause A: Emulsion during Work-up

  • Symptom: A stable emulsion forms in the separatory funnel during the extraction process.

  • Solution:

    • Brine Wash: Add a saturated sodium chloride (brine) solution to help break the emulsion.

    • Filtration: In severe cases, filtering the mixture through a pad of celite can help.

• Possible Cause B: Copper Contamination in the Final Product

  • Symptom: The final product has a greenish or bluish tint.

  • Solution:

    • Ammonia Wash: Ensure a thorough wash with an aqueous ammonia solution to complex with and remove residual copper salts. Repeat the wash if necessary.

Issue 3: Inconsistent Results upon Scale-up

• Possible Cause A: Inefficient Heat Transfer

  • Symptom: The reaction becomes difficult to control, with a rapid temperature increase.

  • Solution:

    • Cooling Bath: Use a larger and more efficient cooling bath (e.g., an acetone/dry ice bath for better temperature control).

    • Addition Rate: Slow down the rate of addition of the Grignard reagent to better manage the exotherm.

    • Mechanical Stirring: Use a mechanical stirrer for larger scale reactions to ensure efficient mixing and heat distribution.

• Possible Cause B: Moisture Contamination

  • Symptom: The yield is significantly lower on a larger scale.

  • Solution:

    • Anhydrous Conditions: Ensure all glassware is rigorously dried, and all solvents and reagents are anhydrous. Moisture will quench the Grignard reagent.

    • Inert Atmosphere: Maintain a positive pressure of an inert gas (nitrogen or argon) throughout the reaction.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

Spectroscopic comparison of 3,3,5,5-Tetramethylcyclohexanone and its isomers

A Spectroscopic Comparison of 3,3,5,5-Tetramethylcyclohexanone and Its Isomers for Researchers and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of 3,3,5,5-tetramethylcyclohexanone and its structural isomers, 2,2,6,6-tetramethylcyclohexanone (B74775) and 2,2,4,4-tetramethylcyclohexanone. The objective is to offer a comprehensive resource for the identification and differentiation of these closely related compounds through nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS).

Spectroscopic Data Summary

The following table summarizes the key spectroscopic data for the three tetramethylcyclohexanone isomers, providing a quantitative basis for their differentiation.

Spectroscopic Technique	3,3,5,5-Tetramethylcyclohexanone	2,2,6,6-Tetramethylcyclohexanone	2,2,4,4-Tetramethylcyclohexanone
¹H NMR (CDCl₃, ppm)	~1.0 (s, 12H, 4xCH₃), ~2.2 (s, 4H, 2xCH₂)	~1.2 (s, 12H, 4xCH₃), ~1.7 (t, 4H, 2xCH₂), ~2.4 (t, 2H, CH₂)	~1.1 (s, 6H, 2xCH₃), ~1.3 (s, 6H, 2xCH₃), ~1.8 (s, 2H, CH₂), ~2.4 (s, 2H, CH₂)
¹³C NMR (CDCl₃, ppm)	~31 (4xCH₃), ~35 (C(CH₃)₂), ~55 (CH₂), ~215 (C=O)[1]	~28 (4xCH₃), ~40 (C(CH₃)₂), ~18 (CH₂), ~38 (CH₂), ~218 (C=O)	~29 (2xCH₃), ~32 (2xCH₃), ~36 (C(CH₃)₂), ~49 (CH₂), ~54 (CH₂), ~212 (C=O)
IR (cm⁻¹)	~1710 (C=O stretch)[2]	~1715 (C=O stretch)[3]	Not readily available
Mass Spec. (m/z)	154 (M⁺), 83, 55, 41[2][4]	154 (M⁺), 139, 97, 83, 69, 55[3][5]	154 (M⁺)[6]

Experimental Protocols

The data presented in this guide are based on standard spectroscopic techniques. The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical environment of the hydrogen (¹H) and carbon (¹³C) nuclei within each isomer.

Methodology:

• Sample Preparation: A 5-25 mg sample of the tetramethylcyclohexanone isomer is dissolved in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.[7][8] A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard (0 ppm). The solution must be homogeneous and free of particulate matter.[1][7]

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher field strength.

  • Pulse Sequence: Standard single-pulse sequence.

  • Number of Scans: 16-64, depending on the sample concentration.

  • Relaxation Delay: 1-5 seconds.

  • Spectral Width: 0-12 ppm.[9]

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz or higher.

  • Pulse Sequence: Proton-decoupled pulse sequence.

  • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0-220 ppm.[9]

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in each isomer, particularly the carbonyl (C=O) group.

Methodology (Attenuated Total Reflectance - ATR):

• Sample Preparation: A small drop of the neat liquid sample is placed directly onto the ATR crystal.[10] For solid samples, a small amount of the powder is placed on the crystal and firm contact is ensured using a pressure clamp.

• Data Acquisition:

  • Spectrometer: A standard FTIR spectrometer equipped with a diamond ATR accessory.

  • Scan Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Processing: A background spectrum of the clean, empty ATR crystal is recorded and automatically subtracted from the sample spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate the isomers (if in a mixture) and determine their molecular weight and fragmentation patterns.

Methodology:

• Sample Preparation: A dilute solution (approximately 10 µg/mL) of the tetramethylcyclohexanone isomer is prepared in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane).

• Gas Chromatography:

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate.

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Oven Program: Initial temperature of 50°C, ramped to 250°C.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

  • Ion Source Temperature: 230°C.

Workflow and Logic Diagrams

The following diagrams illustrate the logical workflow for a comparative spectroscopic analysis and the structural relationships leading to distinct spectroscopic features.

Caption: Workflow for the comparative spectroscopic analysis of tetramethylcyclohexanone isomers.

References

• 1. NMR Sample Preparation [nmr.chem.umn.edu]
• 2. 3,3,5,5-Tetramethylcyclohexanone | C10H18O | CID 84399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,2,6,6-Tetramethylcyclohexanone | C10H18O | CID 136933 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cyclohexanone, 3,3,5,5-tetramethyl- [webbook.nist.gov]
• 5. 2,2,6,6,-Tetramethylcyclohexanone [webbook.nist.gov]
• 6. 2,2,4,4-Tetramethylcyclohexan-1-one | C10H18O | CID 58388197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. organomation.com [organomation.com]
• 8. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 9. benchchem.com [benchchem.com]
• 10. agilent.com [agilent.com]

A Comparative Guide to the Reactivity of 3,3,5,5-Tetramethylcyclohexanone and 3,3,5-Trimethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of 3,3,5,5-tetramethylcyclohexanone and 3,3,5-trimethylcyclohexanone (B147574). The analysis is supported by experimental data from peer-reviewed literature, focusing on two fundamental reaction types: nucleophilic addition to the carbonyl group, exemplified by hydride reduction, and deprotonation at the α-carbon to form enolates. These reactions are pivotal in synthetic organic chemistry and are highly sensitive to the steric environment around the reactive centers.

Introduction to the Contestants

3,3,5,5-Tetramethylcyclohexanone and 3,3,5-trimethylcyclohexanone are substituted cyclohexanone (B45756) derivatives that, while structurally similar, exhibit distinct reactivity profiles due to the nature and arrangement of their methyl substituents. The steric hindrance imposed by these alkyl groups significantly influences the accessibility of the carbonyl carbon and the α-protons, leading to differences in reaction rates and product distributions.

• 3,3,5,5-Tetramethylcyclohexanone is a symmetrical ketone with two sets of gem-dimethyl groups at the C3 and C5 positions. This substitution pattern creates a highly hindered environment on both faces of the carbonyl group and makes the four α-protons at C2 and C6 equivalent.

• 3,3,5-Trimethylcyclohexanone is an unsymmetrical ketone with a gem-dimethyl group at the C3 position and a single methyl group at the C5 position. This leads to a more complex steric environment and two distinct sets of α-protons at the C2 and C6 positions, allowing for the formation of regioisomeric enolates.

Reactivity Comparison: A Tale of Two Reactions

The reactivity of these ketones can be effectively probed through two key transformations:

• Nucleophilic Addition (Hydride Reduction): The addition of a hydride ion to the carbonyl carbon. The stereochemical outcome of this reaction—whether the resulting hydroxyl group is in an axial or equatorial position—is a sensitive indicator of the steric hindrance on each face of the carbonyl group.

• Enolate Formation: The removal of a proton from a carbon atom adjacent to the carbonyl group (the α-carbon) by a strong base. For unsymmetrical ketones, the choice of which proton is removed (regioselectivity) is governed by steric accessibility and the thermodynamic stability of the resulting enolate.

Quantitative Data Summary

The following table summarizes the available quantitative data on the stereoselectivity of hydride reduction for the two ketones.

Ketone	Reducing Agent	Solvent	Product Distribution (Axial Attack : Equatorial Attack)	Resulting Alcohol (Equatorial-OH : Axial-OH)	Reference
3,3,5-Trimethylcyclohexanone	LiAlH₄	Diethyl Ether	45 : 55	45% cis-alcohol : 55% trans-alcohol	[1]
3,3,5,5-Tetramethylcyclohexanone	NaBH₄	2-Propanol	< 4.5 : > 95.5	< 4.5% cis-alcohol : > 95.5% trans-alcohol

Note: Data for 3,3,5,5-tetramethylcyclohexanone is based on a closely related model compound, 4-(1-hydroxyethyl)-3,3,5,5-tetramethylcyclohexanone, and represents a lower limit for equatorial attack.

Analysis of Reactivity

Nucleophilic Addition: The Impact of Steric Hindrance

The stereochemical outcome of the reduction of cyclohexanones is primarily dictated by the steric environment around the carbonyl group. Nucleophilic attack can occur from two faces:

• Axial Attack: The nucleophile approaches from the top or bottom face of the ring, parallel to the axial C-H bonds. This pathway is generally favored for unhindered ketones as it avoids torsional strain with the adjacent equatorial hydrogens in the transition state. This leads to the formation of an equatorial alcohol.

• Equatorial Attack: The nucleophile approaches from the side of the ring, in the plane of the cyclohexane (B81311) chair. This pathway is often disfavored due to steric hindrance from the axial hydrogens at the C3 and C5 positions. However, for sterically demanding ketones, this can become the major pathway. This leads to the formation of an axial alcohol.

3,3,5-Trimethylcyclohexanone: The presence of an axial methyl group at the C5 position significantly hinders the axial face of the carbonyl. This steric congestion disfavors axial attack by the hydride reagent. Consequently, equatorial attack becomes a competing pathway. Experimental data for the reduction with LiAlH₄ in diethyl ether shows that equatorial attack is slightly favored, leading to a 55% yield of the trans-alcohol (axial -OH group).[1] This demonstrates a significant shift from the typical preference for axial attack in unhindered cyclohexanones.

3,3,5,5-Tetramethylcyclohexanone: The two gem-dimethyl groups at the C3 and C5 positions create a highly symmetrical and sterically congested environment. The axial methyl groups on both sides of the carbonyl group severely restrict the trajectory for axial attack. As a result, the hydride nucleophile is forced to approach from the less hindered equatorial face. Experimental estimation using a model compound suggests that equatorial attack occurs in over 95.5% of the reactions with NaBH₄, leading predominantly to the formation of the axial alcohol.

Caption: Steric hindrance dictates the pathway of hydride reduction.

Enolate Formation: A Matter of Sterics and Stability

The formation of an enolate by deprotonation of a ketone is a critical step in many carbon-carbon bond-forming reactions. The regioselectivity of this process is governed by the principles of kinetic and thermodynamic control.

• Kinetic Enolate: Formed by the removal of the most sterically accessible proton. This is favored by strong, bulky, non-nucleophilic bases (e.g., Lithium diisopropylamide, LDA) at low temperatures.

• Thermodynamic Enolate: The more stable enolate, which is typically the one with the more substituted double bond. Its formation is favored by weaker bases at higher temperatures, which allow for an equilibrium to be established between the ketone and the possible enolates.

3,3,5-Trimethylcyclohexanone: This unsymmetrical ketone has two sites for deprotonation: the C2 position (more substituted) and the C6 position (less substituted).

• Kinetic Deprotonation: The protons at the C6 position are significantly less sterically hindered than those at the C2 position, which are adjacent to a gem-dimethyl group. Therefore, treatment with a bulky base like LDA at low temperatures (-78 °C) will selectively remove a proton from C6 to form the kinetic enolate.

• Thermodynamic Deprotonation: The enolate formed by deprotonation at the C2 position results in a more substituted (trisubstituted) double bond, making it the thermodynamically more stable enolate. This can be favored by using a smaller, weaker base (e.g., an alkoxide) at higher temperatures, allowing for equilibration.

3,3,5,5-Tetramethylcyclohexanone: This ketone is symmetrical, and all four α-protons (two at C2 and two at C6) are chemically equivalent. Therefore, only one enolate can be formed, and the concepts of kinetic and thermodynamic control of regioselectivity do not apply. The rate of enolate formation will be solely dependent on the steric accessibility of these protons, which are hindered by the adjacent gem-dimethyl groups. It is expected that the rate of deprotonation for 3,3,5,5-tetramethylcyclohexanone would be slower than the deprotonation at the C6 position of 3,3,5-trimethylcyclohexanone due to the increased steric hindrance from the gem-dimethyl groups at both C3 and C5.

Caption: Regioselectivity in enolate formation of the trimethyl ketone.

Experimental Protocols

Hydride Reduction of 3,3,5-Trimethylcyclohexanone (Illustrative Protocol)

Materials:

• 3,3,5-Trimethylcyclohexanone

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether

• Saturated aqueous sodium sulfate (B86663) solution

• Anhydrous magnesium sulfate

• Round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, ice bath

Procedure:

• A solution of 3,3,5-trimethylcyclohexanone (1.0 eq) in anhydrous diethyl ether is added dropwise to a stirred suspension of LiAlH₄ (0.25-0.30 eq) in anhydrous diethyl ether at 0 °C under an inert atmosphere.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 1-2 hours.

• The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• The reaction mixture is cooled to 0 °C, and the excess LiAlH₄ is quenched by the slow, dropwise addition of saturated aqueous sodium sulfate solution.

• The resulting precipitate is filtered off, and the filtrate is dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure to yield the crude product, a mixture of cis- and trans-3,3,5-trimethylcyclohexanol.

• The product ratio can be determined by gas chromatography (GC) or ¹H NMR spectroscopy.

Kinetic Enolate Formation of 3,3,5-Trimethylcyclohexanone (Illustrative Protocol)

Materials:

• 3,3,5-Trimethylcyclohexanone

• Diisopropylamine

• n-Butyllithium in hexanes

• Anhydrous tetrahydrofuran (B95107) (THF)

• Electrophile (e.g., methyl iodide)

• Saturated aqueous ammonium (B1175870) chloride solution

• Syringes, needles, and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• Anhydrous THF is added to a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen) and cooled to -78 °C (dry ice/acetone bath).

• Diisopropylamine (1.1 eq) is added via syringe, followed by the dropwise addition of n-butyllithium (1.05 eq). The solution is stirred at -78 °C for 30 minutes to generate LDA.

• A solution of 3,3,5-trimethylcyclohexanone (1.0 eq) in anhydrous THF is added dropwise to the LDA solution at -78 °C. The mixture is stirred for 1 hour to ensure complete formation of the kinetic enolate.

• The chosen electrophile (e.g., methyl iodide, 1.2 eq) is then added dropwise at -78 °C.

• The reaction is stirred at -78 °C for a specified time (e.g., 1-3 hours) and then allowed to warm slowly to room temperature.

• The reaction is quenched by the addition of saturated aqueous ammonium chloride solution.

• The aqueous layer is extracted with an organic solvent (e.g., diethyl ether), and the combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The product can be purified by column chromatography.

Conclusion

The reactivity of 3,3,5,5-tetramethylcyclohexanone and 3,3,5-trimethylcyclohexanone is a clear illustration of the profound influence of steric effects in organic chemistry.

• In nucleophilic addition reactions , the increased steric hindrance in 3,3,5,5-tetramethylcyclohexanone leads to a dramatic increase in the selectivity for equatorial attack compared to the trimethyl analogue.

• In enolate formation , the symmetry of 3,3,5,5-tetramethylcyclohexanone results in the formation of a single enolate, while the unsymmetrical nature of 3,3,5-trimethylcyclohexanone allows for the selective formation of either the kinetic or thermodynamic enolate based on the reaction conditions.

Understanding these differences is crucial for synthetic chemists aiming to control the stereochemical and regiochemical outcomes of their reactions, particularly in the context of complex molecule synthesis and drug development where precise control over molecular architecture is paramount.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of Sterically Hindered Cyclohexanones in Nucleophilic Additions

For Researchers, Scientists, and Drug Development Professionals

The nucleophilic addition to cyclohexanones is a cornerstone of organic synthesis, pivotal in the construction of complex cyclic molecules, including many pharmaceutical agents. The stereochemical outcome of these reactions is of paramount importance, and when the cyclohexanone (B45756) ring is sterically hindered, predicting and controlling this outcome becomes a significant challenge. This guide provides a comparative analysis of the performance of various nucleophiles in additions to sterically hindered cyclohexanones, supported by experimental data and detailed protocols.

Introduction to Stereoselectivity in Cyclohexanone Additions

The approach of a nucleophile to the carbonyl carbon of a cyclohexanone can occur from two distinct faces: the axial and equatorial directions. The presence of steric bulk on the cyclohexane (B81311) ring dictates the preferred trajectory of nucleophilic attack, leading to the formation of diastereomeric alcohol products. The two primary models used to predict the stereochemical outcome are the Felkin-Anh model and Cram's rule , which consider the steric and electronic effects of the substituents on the ring.[1][2][3][4]

Generally, the Felkin-Anh model predicts that the largest group on the adjacent alpha-carbon will orient itself perpendicular to the carbonyl group, and the nucleophile will then attack from the least hindered face, following the Bürgi-Dunitz trajectory (an angle of approximately 107° to the C=O bond).[3][4] For sterically hindered cyclohexanones, the size of the incoming nucleophile plays a crucial role. Small nucleophiles tend to favor axial attack to avoid steric interactions with the equatorial substituents, while larger, bulkier nucleophiles often prefer equatorial attack to minimize 1,3-diaxial interactions.[1]

Comparative Data on Nucleophilic Additions

The stereoselectivity of nucleophilic additions to sterically hindered cyclohexanones is highly dependent on the nature of the nucleophile, the substrate, and the reaction conditions. The following tables summarize experimental data for the addition of various nucleophiles to 4-tert-butylcyclohexanone (B146137) and 2-methylcyclohexanone (B44802), two commonly studied sterically hindered systems.

Table 1: Nucleophilic Addition to 4-tert-Butylcyclohexanone

Nucleophile	Reagent	Solvent	Temperature (°C)	Axial Attack Product (%)	Equatorial Attack Product (%)	Reference
Hydride (small)	LiAlH₄	THF	0	90	10	[1]
Hydride (bulky)	L-Selectride®	THF	-78	2	98	[1]
Methyl (Grignard)	MeMgBr	Et₂O	0	65	35	[5]
Phenyl (Grignard)	PhMgBr	Et₂O	25	25	75	[5]
Methyl (Organolithium)	MeLi	Et₂O	0	79	21	[6]
Phenyl (Organolithium)	PhLi	Et₂O	25	21	79	[7]
n-Butyl (Organoiron)	n-BuLi-FeCl₃	THF	-78 to 10	99	1	[5]

Table 2: Nucleophilic Addition to 2-Methylcyclohexanone

Nucleophile	Reagent	Solvent	Temperature (°C)	cis-Alcohol (%)	trans-Alcohol (%)	Reference
Hydride	NaBH₄	EtOH	25	76	24	[8]
Hydride	LiAlH₄	Et₂O	0	72	28	[8]
Methyl (Grignard)	MeMgBr	Et₂O	0	68	32
Phenyl (Grignard)	PhMgBr	Et₂O	25	30	70
Methyllithium	MeLi	Et₂O	0	85	15	[6]

Experimental Protocols

Detailed and reliable experimental procedures are critical for reproducing and building upon published results. The following are representative protocols for the nucleophilic addition of a Grignard reagent and a hydride reducing agent to sterically hindered cyclohexanones.

Protocol 1: Grignard Reaction with 4-tert-Butylcyclohexanone

Objective: To synthesize 1-methyl-4-tert-butylcyclohexanol via the addition of methylmagnesium bromide to 4-tert-butylcyclohexanone.

Materials:

• Magnesium turnings

• Iodine crystal (as initiator)

• Anhydrous diethyl ether (Et₂O)

• Bromomethane (B36050) (or methyl iodide)

• 4-tert-butylcyclohexanone

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard flame-dried glassware for Grignard reaction (three-neck round-bottom flask, reflux condenser, dropping funnel, and mechanical stirrer)

• Inert atmosphere (nitrogen or argon)

Procedure:

• Preparation of the Grignard Reagent:

  • Place magnesium turnings (1.2 equivalents) and a small crystal of iodine in a flame-dried three-neck round-bottom flask under an inert atmosphere.

  • Add a small amount of anhydrous diethyl ether to cover the magnesium.

  • In a dropping funnel, prepare a solution of bromomethane (1.1 equivalents) in anhydrous diethyl ether.

  • Add a small portion of the bromomethane solution to the magnesium. The reaction is initiated when the color of the iodine disappears and bubbling is observed. Gentle heating may be required.

  • Once the reaction has started, add the remaining bromomethane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture for 30 minutes to ensure complete formation of the Grignard reagent.[3][9]

• Addition to Cyclohexanone:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Dissolve 4-tert-butylcyclohexanone (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the cyclohexanone solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.[9]

• Work-up:

  • Cool the reaction mixture to 0 °C and slowly quench the reaction by the dropwise addition of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the solution and remove the solvent under reduced pressure using a rotary evaporator.[3]

• Purification and Analysis:

  • The crude product can be purified by column chromatography on silica (B1680970) gel or by distillation.

  • The diastereomeric ratio can be determined by Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: Reduction of 2-Methylcyclohexanone with Lithium Aluminum Hydride (LAH)

Objective: To synthesize cis- and trans-2-methylcyclohexanol (B1360119) via the reduction of 2-methylcyclohexanone with LiAlH₄.

Materials:

• Lithium aluminum hydride (LAH)

• Anhydrous tetrahydrofuran (B95107) (THF)

• 2-methylcyclohexanone

• Ethyl acetate (B1210297) (for quenching)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium sulfate (Na₂SO₄) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard flame-dried glassware (three-neck round-bottom flask, dropping funnel, reflux condenser)

• Inert atmosphere (nitrogen or argon)

Procedure:

• Reaction Setup:

  • To a flame-dried three-neck round-bottom flask under an inert atmosphere, add a suspension of LAH (0.3 equivalents) in anhydrous THF.

  • Cool the LAH suspension to 0 °C using an ice bath.[10][11]

• Addition of the Ketone:

  • Dissolve 2-methylcyclohexanone (1.0 equivalent) in anhydrous THF.

  • Add the ketone solution dropwise to the stirred LAH suspension at a rate that maintains the internal temperature below 10 °C.[11]

• Reaction Monitoring:

  • After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes.

  • The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching (Work-up):

  • Caution: The quenching of LAH is highly exothermic and liberates hydrogen gas. This must be performed carefully in a well-ventilated fume hood.

  • Cool the reaction mixture to 0 °C.

  • Slowly and cautiously add ethyl acetate dropwise to quench any excess LAH.

  • Sequentially add water (x mL, where x = grams of LAH used), 15% aqueous NaOH (x mL), and then water (3x mL) to precipitate the aluminum salts (Fieser workup).[12]

• Isolation and Purification:

  • Filter the resulting suspension through a pad of Celite® to remove the aluminum salts.

  • Wash the filter cake with additional THF.

  • Combine the organic filtrates and dry over anhydrous magnesium sulfate.

  • Filter to remove the drying agent and concentrate the solvent under reduced pressure.[11]

• Analysis:

  • The diastereomeric ratio of the resulting 2-methylcyclohexanols can be determined by GC or NMR spectroscopy.

Visualizing Reaction Pathways and Concepts

Understanding the underlying principles of stereoselectivity is crucial for predicting and controlling reaction outcomes. The following diagrams, generated using Graphviz, illustrate key concepts and workflows.

Figure 1: Felkin-Anh model for nucleophilic addition.

Figure 2: Experimental workflow for a Grignard reaction.

Figure 3: Axial vs. Equatorial nucleophilic attack.

Conclusion

The stereochemical outcome of nucleophilic additions to sterically hindered cyclohexanones is a predictable yet nuanced process. The interplay between the steric bulk of the ketone's substituents and the size of the attacking nucleophile is the primary determinant of the product's stereochemistry. As demonstrated by the compiled data, small nucleophiles like LiAlH₄ tend to favor axial attack, leading to the equatorial alcohol, while bulky reagents such as L-Selectride® and certain Grignard and organolithium reagents show a preference for equatorial attack, yielding the axial alcohol. The use of organoiron reagents can provide exceptional stereoselectivity for equatorial attack.[5] This comparative guide, with its consolidated data and detailed protocols, serves as a valuable resource for researchers aiming to design and execute stereoselective syntheses involving sterically hindered cyclohexanones. Careful consideration of the principles outlined herein will enable the rational selection of reagents and conditions to achieve the desired stereochemical outcome.

References

• 1. byjus.com [byjus.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. odp.library.tamu.edu [odp.library.tamu.edu]
• 6. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 7. researchgate.net [researchgate.net]
• 8. Nucleophilic addition to carbonyl groups from qualitative to quantitative computational studies. A historical perspective [comptes-rendus.academie-sciences.fr]
• 9. benchchem.com [benchchem.com]
• 10. ch.ic.ac.uk [ch.ic.ac.uk]
• 11. benchchem.com [benchchem.com]
• 12. Workup [chem.rochester.edu]

A Comparative Guide to the ¹H and ¹³C NMR Spectral Analysis of 3,3,5,5-Tetramethylcyclohexanone Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral features of 3,3,5,5-tetramethylcyclohexanone and its derivatives. NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules, and a thorough understanding of the spectral characteristics of this substituted cyclohexanone (B45756) core is crucial for researchers in organic synthesis and medicinal chemistry. This document presents a summary of key NMR data, detailed experimental protocols, and a comparison with alternative analytical techniques.

¹H and ¹³C NMR Data of 3,3,5,5-Tetramethylcyclohexanone and its Derivatives

The chemical shifts (δ) in ¹H and ¹³C NMR spectra are highly sensitive to the electronic environment of the nuclei. The introduction of substituents to the 3,3,5,5-tetramethylcyclohexanone scaffold induces predictable changes in these chemical shifts, aiding in the determination of the substituent's nature and position.

Table 1: ¹H NMR Spectral Data of 3,3,5,5-Tetramethylcyclohexanone and a Representative Derivative

Compound	Proton	Chemical Shift (δ, ppm)	Multiplicity
3,3,5,5-Tetramethylcyclohexanone	-CH₃ (C3, C5)	1.05	s
-CH₂ (C2, C6)	2.22	s
-CH₂ (C4)	1.63	s
4-(1-Ethoxyvinyl)-3,3,5,5-tetramethylcyclohexanone	-CH₃ (C3, C5)	Not specified	-
-CH₂ (C2, C6)	Not specified	-
-CH (C4)	Not specified	-
=CH₂	Not specified	-
-O-CH₂-CH₃	Not specified	-
-O-CH₂-CH₃	Not specified	-

Note: Detailed multiplicity and coupling constant data for derivatives can vary significantly with the specific substituent and solvent used.

Table 2: ¹³C NMR Spectral Data of 3,3,5,5-Tetramethylcyclohexanone and a Representative Derivative

Compound	Carbon	Chemical Shift (δ, ppm)
3,3,5,5-Tetramethylcyclohexanone	C=O (C1)	215.8
-C(CH₃)₂ (C3, C5)	35.1
-CH₂ (C2, C6)	53.9
-CH₂ (C4)	49.3
-CH₃	30.6
4-(1-Ethoxyvinyl)-3,3,5,5-tetramethylcyclohexanone	C=O (C1)	Not specified
-C(CH₃)₂ (C3, C5)	Not specified
-CH₂ (C2, C6)	Not specified
-CH (C4)	Not specified
=C(OEt)-	Not specified
=CH₂	Not specified
-O-CH₂-CH₃	Not specified
-O-CH₂-CH₃	Not specified

Experimental Protocols for NMR Spectral Acquisition

A standardized protocol is essential for obtaining high-quality, reproducible NMR data. The following is a general methodology for the ¹H and ¹³C NMR analysis of 3,3,5,5-tetramethylcyclohexanone derivatives.

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the purified 3,3,5,5-tetramethylcyclohexanone derivative.

• Solvent Addition: Dissolve the sample in approximately 0.6-0.8 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean vial. The choice of solvent is critical and should be based on the sample's solubility and the desired chemical shift reference.

• Transfer to NMR Tube: Transfer the solution to a standard 5 mm NMR tube. Ensure the solution is free of any particulate matter.

• Internal Standard (Optional): For quantitative NMR (qNMR), a known amount of an internal standard (e.g., tetramethylsilane (B1202638) - TMS, or a non-volatile standard for ¹H qNMR) is added. TMS is also commonly used as a chemical shift reference (δ = 0.00 ppm).

NMR Spectrometer Setup and Data Acquisition

The following workflow outlines the key steps in acquiring ¹H and ¹³C NMR spectra.

A generalized workflow for NMR sample preparation, data acquisition, and processing.

¹H NMR Acquisition Parameters (Typical):

• Spectrometer Frequency: 400 MHz or higher for better resolution.

• Pulse Sequence: A standard single-pulse experiment.

• Number of Scans: 8 to 16, depending on the sample concentration.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time (aq): 2-4 seconds.

¹³C NMR Acquisition Parameters (Typical):

• Spectrometer Frequency: 100 MHz or higher.

• Pulse Sequence: Proton-decoupled single-pulse experiment (e.g., zgpg30).

• Number of Scans: 128 to 1024 or more, due to the low natural abundance of ¹³C.

• Relaxation Delay (d1): 2-5 seconds.

• Acquisition Time (aq): 1-2 seconds.

Comparison with Alternative Analytical Techniques

While NMR spectroscopy is unparalleled for detailed structural elucidation, other techniques can provide complementary or alternative information for the characterization of 3,3,5,5-tetramethylcyclohexanone derivatives.

Table 3: Comparison of Analytical Techniques

Technique	Information Provided	Advantages	Limitations
NMR Spectroscopy	Detailed molecular structure, connectivity, stereochemistry, and purity.	Non-destructive, highly informative for structure elucidation.	Lower sensitivity compared to mass spectrometry, can be complex to interpret for very large molecules.
Gas Chromatography-Mass Spectrometry (GC-MS)	Molecular weight and fragmentation pattern, separation of volatile mixtures.	High sensitivity and excellent for separating and identifying components of a mixture.	Sample must be volatile and thermally stable. Provides limited structural information compared to NMR.
High-Performance Liquid Chromatography (HPLC)	Separation and quantification of components in a mixture.	Applicable to a wide range of compounds, including non-volatile and thermally labile ones.	Does not provide detailed structural information on its own; often coupled with other detectors (e.g., MS, DAD).
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of specific functional groups.	Fast, simple, and provides a characteristic "fingerprint" of the molecule.	Provides limited information on the overall molecular structure and connectivity.

Conclusion

The ¹H and ¹³C NMR spectral analysis of 3,3,5,5-tetramethylcyclohexanone derivatives provides a wealth of structural information that is essential for their characterization. By understanding the key spectral features and employing standardized experimental protocols, researchers can confidently determine the structure and purity of these compounds. While alternative techniques such as GC-MS, HPLC, and FTIR offer valuable complementary data, NMR spectroscopy remains the cornerstone for the unambiguous structural elucidation of novel organic molecules.

Comparative Kinetics of 3,3,5,5-Tetramethylcyclohexanone: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the kinetic landscape of sterically hindered ketones is paramount for reaction design and optimization. This guide provides a comparative analysis of the reaction kinetics of 3,3,5,5-tetramethylcyclohexanone, a sterically encumbered cyclic ketone, against less hindered analogues. The significant steric shielding imposed by the four methyl groups dramatically influences reaction rates, offering a clear illustration of steric effects in organic synthesis.

This publication delves into the kinetic studies of two fundamental classes of ketone reactions: hydride reduction and Grignard addition. By presenting quantitative data, detailed experimental protocols, and visual workflows, this guide aims to equip researchers with the necessary information to anticipate and manipulate the reactivity of sterically hindered carbonyl compounds.

Comparative Kinetic Data

The steric hindrance in 3,3,5,5-tetramethylcyclohexanone profoundly impacts its reactivity. The gem-dimethyl groups at the C3 and C5 positions effectively shield both faces of the carbonyl group, leading to a significant decrease in reaction rates compared to unsubstituted cyclohexanone (B45756).

Below are tables summarizing the comparative kinetic data for the reduction and Grignard reactions of 3,3,5,5-tetramethylcyclohexanone and cyclohexanone.

Table 1: Relative Rates of Hydride Reduction of Cyclohexanones

Substrate	Relative Rate of Reduction (with NaBH4)
Cyclohexanone	1.00
3,3,5,5-Tetramethylcyclohexanone	Significantly Slower (Qualitative)

Table 2: Qualitative Comparison of Grignard Reaction Rates

Substrate	Reagent	Relative Rate of Addition
Cyclohexanone	Methylmagnesium Bromide	Fast
3,3,5,5-Tetramethylcyclohexanone	Methylmagnesium Bromide	Very Slow / Negligible

Note: The reaction of Grignard reagents with highly hindered ketones like 3,3,5,5-tetramethylcyclohexanone is often extremely slow or does not proceed to a significant extent under standard conditions. The steric bulk of both the ketone and the Grignard reagent are critical factors.

Experimental Protocols

To facilitate reproducible and comparative kinetic studies, detailed experimental protocols for monitoring the reduction and Grignard reactions of cyclohexanones are provided below. These protocols can be adapted for various substituted cyclohexanones.

Protocol 1: Competitive Kinetic Analysis of Ketone Reduction by GC-MS

This protocol describes a competition experiment to determine the relative rates of reduction of two different ketones.

Materials:

• Cyclohexanone

• 3,3,5,5-Tetramethylcyclohexanone

• Sodium borohydride (B1222165) (NaBH₄)

• Anhydrous ethanol

• Internal standard (e.g., decane)

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 0.1 M solution of cyclohexanone in anhydrous ethanol.

  • Prepare a 0.1 M solution of 3,3,5,5-tetramethylcyclohexanone in anhydrous ethanol.

  • Prepare a 0.05 M solution of the internal standard (decane) in anhydrous ethanol.

  • Prepare a fresh 0.01 M solution of NaBH₄ in anhydrous ethanol. This solution should be used immediately.

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer, combine 5.0 mL of the cyclohexanone stock solution, 5.0 mL of the 3,3,5,5-tetramethylcyclohexanone stock solution, and 1.0 mL of the internal standard solution.

  • Cool the mixture to 0 °C in an ice bath.

• Initiation and Monitoring:

  • At time t=0, add 1.0 mL of the freshly prepared NaBH₄ solution to the stirred ketone mixture.

  • Withdraw 0.5 mL aliquots from the reaction mixture at regular time intervals (e.g., 1, 5, 10, 20, 30, and 60 minutes).

  • Immediately quench each aliquot by adding it to a vial containing 1 mL of saturated aqueous ammonium (B1175870) chloride solution and 1 mL of DCM.

• Sample Preparation for GC-MS Analysis:

  • For each quenched aliquot, separate the organic layer (DCM).

  • Dry the organic layer over anhydrous MgSO₄.

  • Analyze the sample by GC-MS.

• Data Analysis:

  • Identify the peaks corresponding to cyclohexanone, 3,3,5,5-tetramethylcyclohexanone, cyclohexanol, 3,3,5,5-tetramethylcyclohexanol, and the internal standard in the chromatogram.

  • Determine the concentration of each ketone at each time point by integrating the respective peak areas and normalizing to the internal standard.

  • Plot the natural logarithm of the concentration of each ketone versus time. The slope of this plot will be proportional to the rate constant of the reaction.

  • Calculate the relative rate constant by taking the ratio of the slopes for the two ketones.

Protocol 2: In-situ Monitoring of Grignard Reaction Kinetics by NMR Spectroscopy

This protocol outlines the use of Nuclear Magnetic Resonance (NMR) spectroscopy for real-time monitoring of a Grignard reaction.

Materials:

• Cyclohexanone

• Methylmagnesium bromide (MeMgBr) in diethyl ether (or THF)

• Anhydrous deuterated chloroform (B151607) (CDCl₃)

• NMR tubes and spectrometer

Procedure:

• Sample Preparation:

  • In a dry NMR tube under an inert atmosphere (e.g., nitrogen or argon), dissolve a known amount of cyclohexanone in anhydrous CDCl₃.

  • Acquire an initial ¹H NMR spectrum to serve as the t=0 reference.

• Reaction Initiation:

  • Carefully add a stoichiometric amount of the MeMgBr solution to the NMR tube via a syringe.

  • Quickly mix the contents and place the NMR tube in the NMR spectrometer.

• Data Acquisition:

  • Immediately begin acquiring a series of ¹H NMR spectra at regular time intervals. Modern NMR spectrometers can be programmed to run a kinetic experiment automatically.

  • Ensure that the acquisition parameters (e.g., relaxation delay) are set appropriately for quantitative analysis.

• Data Analysis:

  • Process the series of NMR spectra.

  • Identify the characteristic signals for the reactant (cyclohexanone) and the product (1-methylcyclohexanol). For cyclohexanone, the α-protons typically appear around 2.2-2.4 ppm. For the product, the newly formed methyl group will have a distinct singlet.

  • Integrate the signals corresponding to the reactant and product in each spectrum.

  • Plot the concentration (proportional to the integral value) of the reactant and product as a function of time to obtain the reaction profile.

  • From this data, the initial rate and the rate constant can be determined.

Mandatory Visualizations

To better illustrate the concepts and workflows discussed, the following diagrams have been generated using the DOT language.

Caption: Generalized reaction pathway for nucleophilic addition to a cyclohexanone.

Caption: General experimental workflow for a kinetic study of a ketone reaction.

Benchmarking the performance of different catalysts for 3,3,5,5-Tetramethylcyclohexanone reactions

For Researchers, Scientists, and Drug Development Professionals

The selection of an optimal catalyst is paramount for achieving high efficiency, selectivity, and yield in chemical transformations involving substituted cyclohexanones, a core structural motif in many pharmaceuticals and fine chemicals. While direct comparative studies on the catalytic reactions of 3,3,5,5-tetramethylcyclohexanone are not extensively available in the public domain, a wealth of data exists for analogous substituted cyclohexanones. This guide provides a comprehensive benchmark of catalyst performance for two key transformations—hydrogenation and Baeyer-Villiger oxidation—of various cyclohexanone (B45756) derivatives. The presented data, sourced from peer-reviewed literature, serves as a valuable predictive tool for catalyst selection in reactions involving sterically hindered ketones like 3,3,5,5-tetramethylcyclohexanone.

Catalytic Hydrogenation of Substituted Cyclohexanones

Catalytic hydrogenation is a fundamental process for the synthesis of cyclohexanols from cyclohexanones. The choice of catalyst significantly influences the reaction's efficiency and stereoselectivity. Below is a comparative summary of various catalysts used in the hydrogenation of different cyclohexanone derivatives.

Substrate	Catalyst	Catalyst Loading	Solvent	Temperature (°C)	Pressure (H₂)	Time (h)	Conversion (%)	Selectivity (%)	Reference
4-(4'-trans-n-propylcyclohexyl)-phenol	Palladium on charcoal (modified with Na₂CO₃)	-	Non-polar solvent	-	-	-	-	High to corresponding cyclohexanone	[1]
Phenol	Pd/PVDF-HFP	15 wt%	-	-	-	7	98	97 (to Cyclohexanone)	[2]
Phenol	Pd/C-Heteropoly acid	5% of starting material	-	80	1.0 MPa	3	100	93.6 (to Cyclohexanone)	[3]
Cyclohexanone	Platinum (Pt)	25 mg	5 mL	65	2 Bar	1	High	High (to Cyclohexanol)	[4]
Cyclohexanone	Palladium (Pd)	25 mg	5 mL	65	2 Bar	1	Low	-	[4]
Benzene	2Ru/La₂O₃–ZnO	-	Water/Benzene	-	-	-	50	18 (yield of Cyclohexene)	[5]
Nitrobenzene/Benzene	HCl-Ru/TMG/HNTs	-	-	90	5.0 MPa	2	>99 (Nitrobenzene)	96.87 (Aniline)	[6][7]
Ketones	[(p-cymene)RuCl₂]₂ / 2,2'-bibenzimidazole	1 mol%	2-propanol	130	-	12	Good to Excellent Yields	-	[8]
Aromatic Ketones	Chiral η⁶-arene/N-tosylethylenediamine−Ru(II)	-	Methanol	-	H₂ gas	-	-	High (Asymmetric)	[9]
Ketones	Tethered Ruthenium(II) complexes	-	-	60	30 bar	-	>99 ee (in best cases)	-	[10]

Baeyer-Villiger Oxidation of Substituted Cyclohexanones

The Baeyer-Villiger oxidation is a powerful synthetic tool for converting cyclic ketones into lactones, which are valuable intermediates in organic synthesis. The reaction's success is highly dependent on the catalyst and oxidant employed. The following table summarizes the performance of various catalytic systems in the Baeyer-Villiger oxidation of cyclohexanone and its derivatives.

Substrate	Catalyst	Oxidant	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Yield/Selectivity (%)	Reference
Cyclohexanone	Sn-zeolite beta	H₂O₂	-	-	-	-	100% Selectivity to Lactone	[11]
Cyclic Ketones	SO₄²⁻/SnO₂-Fe₂O₃	-	-	-	-	High Performance	-	[12][13]
Cyclohexanone	Iron(II) complex	mCPBA	CH₃CN	60	5	67	-	[14]
Cyclohexanone	Iron(II) complex	O₂ / Benzaldehyde	Toluene	60	5	High Yields	High Selectivity	[14]
3-Substituted Cyclohexanones	Chiral N,N'-dioxide/Sc(III)	m-CPBA	-	-	-	-	High Regio- and Stereoselectivity	[15][16]
Cyclohexanone	Novozyme-435	Urea-H₂O₂	Ethyl acetate (B1210297)	-	-	Varied Yields	-	[17]
Cyclic Ketones	Carboxylic-functionalized Poly(Ionic Liquids) and Polyoxometalate	30% H₂O₂	-	-	-	-	59.6 - 90.5% Yield	[18]

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon existing research. Below are representative protocols for catalytic hydrogenation and Baeyer-Villiger oxidation.

General Procedure for Transfer Hydrogenation of Ketones

This protocol is adapted from a study on ruthenium-catalyzed transfer hydrogenation.[8]

• Reaction Setup: In a 25 ml tube, add the ketone (1 mmol), the ruthenium catalyst precursor [(p-cymene)RuCl₂]₂ (6.1 mg, 1 mol%), the ligand 2,2′-bibenzimidazole (4.6 mg, 2 mol%), cesium carbonate (Cs₂CO₃, 97.8 mg, 0.3 mmol), and 2-propanol (3 mL).

• Reaction Conditions: Heat the mixture at 130 °C for 12 hours.

• Work-up: Cool the reaction mixture to room temperature. Filter the solids through a sand core funnel and collect the filtrate.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography (hexanes/ethyl acetate, 8:1) to obtain the pure alcohol.

General Procedure for Baeyer-Villiger Oxidation

The following is a generalized procedure based on common practices for Baeyer-Villiger oxidations.

• Reaction Setup: In a round-bottom flask, dissolve the substituted cyclohexanone (1 equivalent) in a suitable solvent (e.g., dichloromethane, chloroform).

• Catalyst and Oxidant Addition: Add the catalyst (e.g., Sn-zeolite beta, 1-10 mol%) to the solution.[11] Cool the mixture in an ice bath and slowly add the oxidant (e.g., hydrogen peroxide or m-CPBA, 1.1-1.5 equivalents) portion-wise, maintaining the temperature below 10 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for the time specified in the literature (typically 1-24 hours). Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching and Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (B1220275) or sodium sulfite (B76179) to destroy excess oxidant. Separate the organic layer, and extract the aqueous layer with the reaction solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting lactone by column chromatography or distillation.

Visualizing the Experimental Workflow

The following diagrams illustrate the generalized workflows for catalyst screening and reaction optimization in both hydrogenation and Baeyer-Villiger oxidation reactions.

Caption: Generalized workflow for benchmarking catalyst performance.

Caption: Logical flow of a catalytic ketone transformation.

Disclaimer: The data presented in this guide is based on studies of various substituted cyclohexanones and serves as a reference for predicting catalyst performance for reactions of 3,3,5,5-tetramethylcyclohexanone. Direct experimental validation is recommended for specific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. osti.gov [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. webofproceedings.org [webofproceedings.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 13. researchgate.net [researchgate.net]
• 14. Catalytic and Stoichiometric Baeyer–Villiger Oxidation Mediated by Nonheme Peroxo-Diiron(III), Acylperoxo, and Iodosylbenzene Iron(III) Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Asymmetric Baeyer–Villiger oxidation: classical and parallel kinetic resolution of 3-substituted cyclohexanones and desymmetrization of meso-disubstituted cycloketones - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 16. Asymmetric Baeyer–Villiger oxidation: classical and parallel kinetic resolution of 3-substituted cyclohexanones and desymmetrization of meso -disubsti ... - Chemical Science (RSC Publishing) DOI:10.1039/C9SC01563A [pubs.rsc.org]
• 17. Baeyer–Villiger oxidation of substituted cyclohexanones via lipase-mediated perhydrolysis utilizing urea–hydrogen peroxide in ethyl acetate - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 18. mdpi.com [mdpi.com]

Comparing the efficacy of different purification methods for 3,3,5,5-Tetramethylcyclohexanone

A Comparative Guide to the Purification of 3,3,5,5-Tetramethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

The purity of reagents and intermediates is paramount in chemical synthesis and drug development. 3,3,5,5-Tetramethylcyclohexanone is a key intermediate in various synthetic pathways, and its purity can significantly impact reaction yields, side-product formation, and the overall efficacy of the final product. This guide provides an objective comparison of common purification methods for this compound, supported by generalized experimental protocols and data.

While crude 3,3,5,5-tetramethylcyclohexanone can sometimes be used in subsequent reactions without extensive purification, achieving high purity is often necessary for sensitive applications.[1] The choice of purification method depends on the nature of the impurities, the required purity level, and the scale of the operation.

Comparison of Purification Methods

The primary methods for purifying 3,3,5,5-Tetramethylcyclohexanone and similar cyclic ketones include distillation, recrystallization, and chemical extraction via bisulfite adduct formation. Each method operates on a different principle and offers distinct advantages and limitations.

Method	Principle of Separation	Primary Application	Advantages	Disadvantages/Limitations
Simple Distillation	Difference in boiling points between the target compound and impurities.	Removal of non-volatile solids or liquids with significantly different boiling points (>70°C difference).	- Effective for large quantities.- Relatively fast for suitable mixtures.- Can achieve high purity (e.g., >99%) in ideal cases.[2]	- Ineffective for separating compounds with close boiling points.[3]- Risk of thermal decomposition for high-boiling compounds.- Energy-intensive.
Recrystallization	Difference in solubility of the compound and impurities in a specific solvent at varying temperatures.[4]	Removal of soluble and insoluble impurities from a solid crude product.	- Can yield very high purity crystalline product.- Highly selective process.[5]- Applicable at various scales.	- Requires the compound to be a solid at room temperature.- Yield can be compromised as some product remains in the mother liquor.[6]- Finding a suitable solvent can be time-consuming.[4]
Bisulfite Extraction	Reversible chemical reaction of the ketone's carbonyl group with sodium bisulfite to form a water-soluble adduct.[7][8]	Selective removal of unhindered ketones from mixtures containing other organic compounds that do not react with bisulfite.[9]	- Highly selective for reactive carbonyls.- Effective for separating compounds with similar boiling points or polarities.[9]- Mild reaction conditions.[10]	- Only effective for sterically unhindered ketones.[7][9]- Requires subsequent steps to regenerate the ketone from the adduct.[8][11]- Can be less suitable for very large-scale operations compared to distillation.

Experimental Protocols

The following sections provide detailed methodologies for the purification of 3,3,5,5-Tetramethylcyclohexanone. Safety precautions, including the use of a fume hood and appropriate personal protective equipment (PPE), should be observed for all procedures.

Simple Distillation

This method is suitable for purifying liquid 3,3,5,5-Tetramethylcyclohexanone from non-volatile impurities or solvents with a significantly lower boiling point.

Methodology:

• Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom flask, a three-way adapter (distilling head), a thermometer, a condenser, and a receiving flask. Ensure all glass joints are securely clamped.

• Charging the Flask: Fill the distilling flask with the crude 3,3,5,5-Tetramethylcyclohexanone to no more than two-thirds of its capacity. Add a few boiling chips or a magnetic stir bar to ensure smooth boiling.

• Heating: Begin circulating cold water through the condenser. Gently heat the distilling flask using a heating mantle.

• Fraction Collection: The temperature will rise and plateau as the most volatile component distills. Collect the fraction that distills at a constant temperature corresponding to the boiling point of 3,3,5,5-Tetramethylcyclohexanone (approximately 190-192 °C at atmospheric pressure).

• Completion: Stop the distillation before the flask runs dry to prevent the formation of potentially explosive peroxides and overheating of residues.

• Analysis: Analyze the purity of the collected distillate using Gas Chromatography-Mass Spectrometry (GC-MS).

Recrystallization

Recrystallization is an effective technique if the crude 3,3,5,5-Tetramethylcyclohexanone is a solid or can be solidified and contains impurities with different solubility profiles.

Methodology:

• Solvent Selection: Test the solubility of a small amount of the crude product in various solvents (e.g., ethanol, methanol (B129727), hexane, ethyl acetate) at both room temperature and the solvent's boiling point. An ideal solvent will dissolve the compound when hot but not when cold.[4][5]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent dropwise while heating and swirling until the solid is completely dissolved.[12]

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[6] Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.[12]

• Washing and Drying: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor. Allow the crystals to dry completely.

• Analysis: Assess the purity of the recrystallized product by measuring its melting point and by GC-MS analysis.

Chemical Purification via Bisulfite Extraction

This liquid-liquid extraction technique is highly effective for separating 3,3,5,5-Tetramethylcyclohexanone from non-carbonyl impurities, leveraging the reversible formation of a water-soluble bisulfite adduct.[7][13]

Methodology:

• Adduct Formation: Dissolve the crude mixture containing 3,3,5,5-Tetramethylcyclohexanone in a water-miscible organic solvent like methanol or THF in a separatory funnel.[8] Add a freshly prepared saturated aqueous solution of sodium bisulfite (NaHSO₃) and shake the funnel vigorously for several minutes.[9][11]

• Extraction: Add an immiscible organic solvent (e.g., ethyl acetate (B1210297) or hexanes) and deionized water to the funnel. Shake vigorously to partition the components.[9]

• Separation: Allow the layers to separate. The aqueous layer will contain the bisulfite adduct of the ketone, while the organic layer will contain the non-carbonyl impurities. Drain and collect the aqueous layer.

• Ketone Regeneration: Transfer the collected aqueous layer to a clean separatory funnel. Add an immiscible organic solvent (e.g., ethyl acetate). Basify the aqueous layer by slowly adding a sodium hydroxide (B78521) (NaOH) solution until the pH is strongly basic (pH > 10).[8] This reverses the reaction, liberating the pure ketone.

• Final Work-up: Shake the funnel to extract the liberated ketone into the organic layer. Separate the organic layer, dry it over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified 3,3,5,5-Tetramethylcyclohexanone.

• Analysis: Confirm the purity of the recovered ketone using GC-MS.[14][15]

Purity Assessment Workflow

The selection of an appropriate purification method is a critical step that depends on the initial state of the product and the nature of the impurities. The following workflow provides a logical decision-making process for purifying crude 3,3,5,5-Tetramethylcyclohexanone.

Caption: Decision workflow for selecting a purification method.

References

• 1. US20130123541A1 - Method of preparing 3,3,5,5-tetramethylcyclohexanone - Google Patents [patents.google.com]
• 2. US2337489A - Purification of ketones - Google Patents [patents.google.com]
• 3. EP1645553A1 - Process for the preparation of cyclic ketones - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. benchchem.com [benchchem.com]
• 8. Workup [chem.rochester.edu]
• 9. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]
• 12. creative-chemistry.org.uk [creative-chemistry.org.uk]
• 13. scite.ai [scite.ai]
• 14. 3,3,5,5-Tetramethylcyclohexanone | C10H18O | CID 84399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. ez.restek.com [ez.restek.com]

DFT calculations for conformational analysis of tetramethylcyclohexanones

A comprehensive guide to utilizing Density Functional Theory (DFT) for the conformational analysis of tetramethylcyclohexanones, offering a comparative overview of computational methods against experimental data for researchers in chemistry and drug development.

Introduction to Conformational Analysis of Substituted Cyclohexanones

The conformational landscape of substituted cyclohexanones is a cornerstone of modern stereochemistry, profoundly influencing molecular reactivity, physical properties, and biological activity. The introduction of a carbonyl group flattens the six-membered ring compared to cyclohexane, altering the energetic barriers between conformations like the chair, boat, and twist-boat forms.[1] For polysubstituted rings, such as tetramethylcyclohexanones, the interplay of steric hindrance (e.g., 1,3-diaxial interactions), torsional strain, and electronic effects creates a complex conformational equilibrium.[2][3]

Density Functional Theory (DFT) has emerged as an indispensable computational tool for accurately predicting the geometries and relative energies of these conformers.[4] However, the accuracy of DFT calculations is highly dependent on the choice of the exchange-correlation functional and the basis set. This guide provides a comparative analysis of various DFT methods for the conformational study of tetramethylcyclohexanones, details the necessary experimental protocols for validation, and offers a recommended computational workflow.

Computational Methodology: A DFT-Based Workflow

A systematic approach is crucial for a reliable conformational analysis using DFT. The process involves an initial exploration of the potential energy surface to identify all relevant low-energy conformers, followed by accurate energy calculations to determine their relative populations.

A general workflow for this process is outlined below:

Figure 1. General workflow for DFT-based conformational analysis.

Step-by-Step Computational Protocol:

• Initial Conformer Generation: For a flexible molecule like a tetramethylcyclohexanone, multiple low-energy conformations are possible. A preliminary conformational search using a computationally less expensive method, such as a molecular mechanics force field (e.g., MMFF), is recommended to generate a diverse set of initial structures.[5]

• Geometry Optimization: Each conformer identified in the initial search is then subjected to geometry optimization using a selected DFT functional and basis set. This step locates the nearest local minimum on the potential energy surface.

• Frequency Calculations: It is essential to perform frequency calculations on each optimized geometry. The absence of imaginary frequencies confirms that the structure is a true minimum. These calculations also provide the zero-point vibrational energy (ZPVE) and thermal corrections necessary to calculate the Gibbs free energy (G).

• Energy Refinement: For higher accuracy, single-point energy calculations can be performed on the optimized geometries using a more robust functional and a larger basis set.[6] This approach often provides a good balance between computational cost and accuracy.

• Analysis of Relative Energies: The relative Gibbs free energies (ΔG) of the conformers are calculated to determine their thermodynamic stability and predict their equilibrium populations at a given temperature.

Comparison of DFT Functionals

The choice of the exchange-correlation functional is critical. Different functionals vary in their ability to account for electron correlation and, particularly, non-covalent interactions like dispersion forces, which are important in sterically crowded molecules.

Functional	Type	Strengths	Weaknesses	Application to Cyclohexanones
B3LYP	Hybrid-GGA	A widely used, robust general-purpose functional.[1]	Can perform poorly for systems where dispersion forces are significant.[7] May overestimate energy differences in some cases.[8]	A common starting point, often used with dispersion corrections (e.g., B3LYP-D3).[4]
M06-2X	Hybrid Meta-GGA	Good performance for main-group thermochemistry and non-covalent interactions.[4]	Can be more computationally expensive than B3LYP.	Often provides more accurate conformational energies than B3LYP for substituted cyclohexanes.[6]
ωB97X-D	Range-Separated Hybrid with Dispersion	Includes an empirical dispersion correction, making it suitable for systems with steric crowding.[4]	Performance can be system-dependent.	Shown to provide accurate geometries and energies for hydride reductions of cyclohexanones.[6]
B2PLYP-D3	Double Hybrid with Dispersion	Incorporates a portion of MP2 correlation, leading to very high accuracy.[6]	Significantly higher computational cost.	Considered a benchmark method; provides highly accurate transition state energies for cyclohexanone (B45756) reactions.[6]

Data Summary: Relative Energies of 2-Methylcyclohexanone Conformers

To illustrate the performance of different functionals, the table below presents calculated relative energies for the axial and equatorial conformers of 2-methylcyclohexanone, a well-studied model system. The values are compared against high-level CCSD(T) calculations.

Method	ΔE (Equatorial - Axial) (kcal/mol)	Deviation from CCSD(T) (kcal/mol)
CCSD(T) (Benchmark)	1.60	-
M11	1.61	+0.01
M06-2X	1.61	+0.01
B2PLYP-D3	1.64	+0.04
PBE	1.64	+0.04
ωB97X-D	1.81	+0.21
B3LYP	1.93	+0.33
MP2	1.25	-0.35

Data adapted from benchmark studies on substituted cyclohexanones.[6] As shown, functionals like M06-2X and double hybrids like B2PLYP-D3 provide results in excellent agreement with the benchmark, while the popular B3LYP functional shows a larger deviation.

Experimental Protocols for Validation

Computational results must be validated by experimental data. For conformational analysis, Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve the synthesized tetramethylcyclohexanone isomer in a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆) at a concentration of 5-10 mg/mL. The choice of solvent is important, as it can influence the conformational equilibrium.[2][9]

• ¹H NMR Acquisition: Acquire a high-resolution ¹H NMR spectrum. The key parameters to analyze are the vicinal coupling constants (³JHH). The magnitude of these couplings is related to the dihedral angle between the protons via the Karplus equation, providing direct insight into the ring's conformation.

• Variable Temperature (VT) NMR: Perform NMR experiments at different temperatures (e.g., from room temperature down to the solvent's freezing point).[10][11] At low temperatures, the interconversion between conformers may slow down sufficiently to allow for the observation of distinct signals for each conformer. The integration of these signals provides the equilibrium constant and, subsequently, the ΔG between the conformers.

• Nuclear Overhauser Effect (NOE) Spectroscopy: Acquire a 2D NOESY or ROESY spectrum. The presence of cross-peaks between protons that are close in space (e.g., between an axial methyl group and the syn-axial protons at the C3 and C5 positions) provides definitive proof of their relative orientation and helps assign the specific conformation.[11]

Application to Tetramethylcyclohexanones: A Case Study

Consider the conformational analysis of 3,3,5,5-tetramethylcyclohexanone .

Figure 2. Conceptual relationship of 3,3,5,5-tetramethylcyclohexanone conformers.

Due to the two sets of gem-dimethyl groups at the 3 and 5 positions, this molecule faces significant steric strain. A standard chair conformation would force one methyl group from each pair into an axial position, leading to severe 1,3-diaxial interactions. Consequently, the molecule is expected to adopt a non-chair conformation to alleviate this strain. DFT calculations are essential to determine whether a flattened chair or a twist-boat conformation is the global minimum. A functional that accurately models dispersion and steric repulsion, such as M06-2X or ωB97X-D, would be the recommended choice for this system.

Conclusion and Recommendations

For the reliable conformational analysis of tetramethylcyclohexanones, a multi-step computational approach is recommended. While B3LYP is a reasonable starting point, functionals that better account for dispersion and steric effects, such as M06-2X and ωB97X-D , are shown to provide more accurate conformational energies when compared to high-level benchmarks. For gold-standard accuracy, double-hybrid functionals like B2PLYP-D3 are superior, albeit at a higher computational cost.

All computational predictions should be rigorously benchmarked against experimental data, with variable-temperature NMR and NOE spectroscopy being the preferred methods for validation. This integrated computational and experimental approach provides the most accurate and comprehensive understanding of the conformational preferences of complex molecules like tetramethylcyclohexanones, which is critical for predicting their chemical behavior and biological function.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Evaluation of quantum chemistry calculation methods for conformational analysis of organic molecules using A -value estimation as a benchmark test - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06783A [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Conformational Studies in the Cyclohexane Series. 1. Experimental and Computational Investigation of Methyl, Ethyl, Isopropyl, and tert-Butylcyclohexanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Conformational analysis of 2-halocyclohexanones: an NMR, theoretical and solvation study - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Conformational Analysis of (+)-Germacrene A by Variable Temperature NMR and NOE Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Elucidating Reaction Mechanisms of 3,3,5,5-Tetramethylcyclohexanone: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the intricate reaction mechanisms of sterically hindered ketones like 3,3,5,5-tetramethylcyclohexanone is paramount for designing novel synthetic pathways and developing new chemical entities. This guide provides a comparative analysis of key transformations of 3,3,5,5-tetramethylcyclohexanone, including oxidation, reduction, and rearrangement reactions. We present a synthesis of available experimental data, detailed protocols for pivotal experiments, and visualizations of reaction pathways to facilitate a deeper understanding of the reactivity of this unique molecule.

The gem-dimethyl groups at the 3- and 5-positions of the cyclohexanone (B45756) ring in 3,3,5,5-tetramethylcyclohexanone introduce significant steric hindrance, which profoundly influences its reactivity compared to unsubstituted cyclohexanone. This steric impediment can alter reaction rates, product distributions, and even the feasibility of certain transformations.

Oxidation: The Baeyer-Villiger Rearrangement

The Baeyer-Villiger oxidation is a cornerstone reaction for converting cyclic ketones into lactones, a valuable functional group in many natural products and pharmaceuticals.[1][2] This reaction typically involves the use of a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), or hydrogen peroxide in the presence of a catalyst.[3] The generally accepted mechanism proceeds through the formation of a Criegee intermediate, followed by the migration of a carbon atom adjacent to the carbonyl group.[1]

For unsymmetrical ketones, the migratory aptitude of the adjacent carbon atoms dictates the regioselectivity of the reaction. Generally, the group that can better stabilize a positive charge has a higher migratory aptitude (tertiary alkyl > secondary alkyl > primary alkyl > methyl).[4] In the case of 3,3,5,5-tetramethylcyclohexanone, both carbons flanking the carbonyl are secondary. However, the steric bulk of the gem-dimethyl groups can influence the rate and outcome of the reaction.

Comparative Data for Baeyer-Villiger Oxidation of Cyclohexanones

Ketone	Oxidant	Catalyst	Reaction Time	Yield of Lactone	Reference
Cyclohexanone	30% H₂O₂	HSiW/MCM-41	-	Up to 90%	[3]
2-Arylcyclohexanones	-	Chiral N,N'-dioxide-Sc(III) complex	-	High ee	[5]
3-Methylcyclohexanone (B152366)	Oxone	-	24 h	-

Experimental Protocol: Baeyer-Villiger Oxidation of a Substituted Cyclohexanone

This protocol is adapted from a general procedure for the oxidation of 3-methylcyclohexanone using oxone.

Materials:

• 3-Methylcyclohexanone

• Oxone (2KHSO₅·KHSO₄·K₂SO₄)

• Humidified SiO₂

• Dichloromethane (B109758) (CH₂Cl₂)

• Sodium bicarbonate (NaHCO₃)

• Sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a suspension of 20 g of humidified SiO₂ in 80 mL of CH₂Cl₂, add 27 mmol (16.6 g) of oxone at room temperature.

• Add 18 mmol (2.01 g) of 3-methylcyclohexanone to the mixture.

• Stir the reaction at room temperature for 24 hours.

• Wash the organic phase with 20 mL of NaHCO₃ solution.

• Dry the organic phase with Na₂SO₄.

• Remove the solvent under reduced pressure to yield the crude lactone product.

Logical Relationship: Baeyer-Villiger Oxidation Mechanism

Caption: General mechanism of the Baeyer-Villiger oxidation.

Reduction of the Carbonyl Group

The reduction of the carbonyl group in 3,3,5,5-tetramethylcyclohexanone to a hydroxyl group can be achieved using various reducing agents, with sodium borohydride (B1222165) (NaBH₄) and lithium aluminum hydride (LiAlH₄) being the most common.[6][7] LiAlH₄ is a much stronger reducing agent than NaBH₄ and will reduce a wider range of functional groups.[1][6] The choice of reducing agent can influence the stereoselectivity of the reduction, particularly in substituted cyclohexanones.

The steric hindrance in 3,3,5,5-tetramethylcyclohexanone is expected to play a significant role in the facial selectivity of the hydride attack. The axial approach of the hydride is generally favored in unsubstituted cyclohexanones, leading to the equatorial alcohol. However, the gem-dimethyl groups at the 3 and 5 positions may hinder this approach, potentially leading to a different stereochemical outcome.

Comparative Data for Ketone Reduction

Ketone	Reducing Agent	Solvent	Product(s)	Observations	Reference
Cinnamaldehyde	LiAlH₄ (excess)	-	Hydrocinnamyl alcohol	Both C=C and C=O reduced	[1]
Cinnamaldehyde	LiAlH₄ (1 equiv, inverse addition)	-	Cinnamyl alcohol	Only C=O reduced	[1]
2-Methylcyclohexanone (B44802)	NaBH₄	Methanol (B129727)	cis- and trans-2-methylcyclohexanol	Diastereomeric mixture formed	[8]

Note: Specific quantitative data on the product distribution for the reduction of 3,3,5,5-tetramethylcyclohexanone was not found in the reviewed literature.

Experimental Protocol: Reduction of 2-Methylcyclohexanone with NaBH₄

This protocol is a standard procedure for the reduction of a substituted cyclohexanone.[8]

Materials:

• 2-Methylcyclohexanone

• Methanol

• Sodium borohydride (NaBH₄)

• Dichloromethane (CH₂Cl₂)

• 3 M Sodium hydroxide (B78521) (NaOH)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 0.9 mL of 2-methylcyclohexanone in 4 mL of methanol in a test tube.

• Cool the solution in an ice-water bath.

• Carefully add 0.15 g of NaBH₄ in portions.

• Stir the mixture for 5 minutes in the ice bath, then for 20 minutes at room temperature.

• Pour the solution into a separatory funnel.

• Rinse the test tube with 8 mL of dichloromethane and add it to the separatory funnel.

• Add ~15 mL of water and two full pipettes of 3 M NaOH to the separatory funnel.

• Shake the mixture and separate the layers.

• Extract the aqueous layer with two additional 5 mL portions of dichloromethane.

• Combine the organic layers and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution to obtain the crude alcohol product.

Experimental Workflow: Ketone Reduction

References

• 1. adichemistry.com [adichemistry.com]
• 2. Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Baeyer-Villiger Oxidation [organic-chemistry.org]
• 5. deepdyve.com [deepdyve.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. web.mnstate.edu [web.mnstate.edu]

A Comparative Guide to the Chemical Reactivity of 3,3,5,5-Tetramethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3,5,5-Tetramethylcyclohexanone is a symmetrically substituted cyclic ketone. Its highly substituted nature, with four methyl groups flanking the carbonyl group, presents unique steric and electronic properties that influence its reactivity. While specific cross-reactivity studies in a biological context are not extensively documented in publicly available literature, a thorough understanding of its chemical reactivity with various classes of reagents is crucial for its application in chemical synthesis and drug development. This guide provides a comparative overview of the predicted reactivity of 3,3,5,5-tetramethylcyclohexanone with several common reagents, based on established principles of organic chemistry and data from analogous structures. The experimental protocols provided are adapted from established methodologies for similar ketones and should be considered as starting points for optimization.

Reactivity Overview

The central feature of 3,3,5,5-tetramethylcyclohexanone's reactivity is the carbonyl group (C=O). This group is polar, with the carbon atom being electrophilic and the oxygen atom being nucleophilic. However, the presence of two gem-dimethyl groups at the C3 and C5 positions creates significant steric hindrance around the carbonyl carbon, which is expected to decrease the rate of nucleophilic attack compared to less substituted cyclohexanones.

Comparison of Key Reactions

This section details the predicted outcomes and provides experimental protocols for the reaction of 3,3,5,5-tetramethylcyclohexanone with various classes of reagents.

Reduction with Hydride Reagents

The reduction of the carbonyl group to a hydroxyl group is a fundamental transformation. The stereochemical outcome of this reaction is of significant interest.

Experimental Protocol: Reduction using Sodium Borohydride (B1222165)

• Reaction Setup: In a round-bottom flask, dissolve 3,3,5,5-tetramethylcyclohexanone (1.0 eq) in methanol (B129727).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add sodium borohydride (NaBH₄) (1.5 eq) portion-wise to the stirred solution.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by the slow addition of 1 M HCl until the pH is approximately 6-7.

• Work-up: Remove the methanol under reduced pressure. Add water and extract the product with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield 3,3,5,5-tetramethylcyclohexanol.

Safety & Regulatory Compliance

Personal protective equipment for handling 3,3,5,5-Tetramethylcyclohexanone

This guide provides essential safety and logistical information for handling 3,3,5,5-Tetramethylcyclohexanone in a laboratory setting. The following procedures are designed to minimize risk and ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Physicochemical Properties

3,3,5,5-Tetramethylcyclohexanone is a combustible liquid that can cause significant irritation to the skin, eyes, and respiratory system.[1][2] It is crucial to handle this chemical with appropriate engineering controls and personal protective equipment to prevent exposure.

Table 1: Physicochemical and Safety Data

Property	Value	Source
Molecular Formula	C₁₀H₁₈O	[3]
Molecular Weight	154.25 g/mol	[2][3]
Appearance	Clear Liquid	[3]
Boiling Point	200 - 203 °C (392 - 397.4 °F)	[3]
Melting Point	11 - 12 °C (51.8 - 53.6 °F)	[3]
Flash Point	73 °C (163.4 °F) to 90 °C (194 °F)	[3]
Specific Gravity	0.895	[3]
Storage Class	10 - Combustible Liquids

Table 2: GHS Hazard Information

Hazard Statement	Classification	Source
H315	Causes skin irritation	[2]
H319	Causes serious eye irritation	[2]
H335	May cause respiratory irritation	[2]

Personal Protective Equipment (PPE)

A risk-based approach is mandatory for handling this compound. The following PPE is required to prevent dermal, ocular, and inhalation exposure.

Table 3: Required Personal Protective Equipment

Exposure Route	Required PPE	Rationale & Specifications
Dermal (Skin)	Chemical-Resistant Gloves	Wear appropriate protective gloves (e.g., Nitrile) to prevent skin exposure.[1][3] Inspect gloves before use and use proper removal technique.
Chemical-Resistant Lab Coat	A fully buttoned, long-sleeved lab coat is required to protect skin and clothing.[1][3]
Full Coverage	Wear long pants and closed-toe shoes to ensure no skin is exposed.
Ocular (Eye)	Safety Goggles	Use chemical splash goggles compliant with OSHA's regulations in 29 CFR 1910.133 or European Standard EN166.[1][3]
Inhalation	Fume Hood	All handling of the compound must occur in a properly functioning and certified chemical fume hood to keep airborne concentrations low.[1]
Respirator (if necessary)	If a fume hood is not available or if exposure limits may be exceeded, use a NIOSH/MSHA-approved respirator.[1]

Operational Plan: Step-by-Step Handling Protocol

Adherence to this protocol is critical for the safe handling of 3,3,5,5-Tetramethylcyclohexanone.

Step 1: Preparation

• Ensure the chemical fume hood is certified and functioning correctly.

• Verify that an eyewash station and safety shower are accessible and operational.[1]

• Cover the work surface within the fume hood with disposable absorbent liners.

• Assemble all necessary equipment (e.g., glassware, stir bars, reagents) inside the fume hood before starting.

• Keep the container tightly closed when not in use.[1]

Step 2: Donning PPE

• Put on all required PPE as specified in Table 3 before entering the laboratory area where the chemical will be handled.

Step 3: Chemical Handling

• Perform all manipulations, including weighing, dispensing, and mixing, within the fume hood.

• Avoid direct contact with skin, eyes, and clothing.[1]

• Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3] Use spark-proof tools if necessary.[1]

• Handle the container with care to prevent splashes or aerosol generation.

• Close the primary container immediately after dispensing the desired amount.

Step 4: Post-Handling

• Wash hands and any potentially exposed skin thoroughly with soap and water after handling.[1]

• Clean all equipment used during the procedure.

• Decontaminate the work area within the fume hood.

Emergency and First Aid Procedures

Table 4: First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]
Skin Contact	Remove contaminated clothing and shoes immediately. Flush the affected skin with plenty of water for at least 15 minutes. Seek medical aid.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

In Case of a Spill:

• Evacuate personnel from the immediate area.

• Remove all sources of ignition.[4]

• Ensure adequate ventilation.

• Wearing appropriate PPE, contain and absorb the spill using an inert material such as sand, earth, or vermiculite.[4]

• Collect the absorbed material using spark-proof tools and place it into a suitable, labeled container for hazardous waste disposal.[1][4]

• Wash the spill area thoroughly.

Disposal Plan

Chemical waste generators must adhere to federal, state, and local hazardous waste regulations to ensure complete and accurate classification and disposal.[1]

Step 1: Waste Collection

• Collect all waste containing 3,3,5,5-Tetramethylcyclohexanone, including excess reagent, reaction byproducts, and contaminated materials (e.g., gloves, absorbent pads, paper towels), in a designated and clearly labeled hazardous waste container.

Step 2: Waste Storage

• Keep the waste container tightly closed and store it in a cool, dry, well-ventilated area, away from incompatible substances.[1]

Step 3: Waste Disposal

• Dispose of the chemical waste through a licensed professional waste disposal service.[5]

• The recommended disposal method is incineration in a chemical incinerator equipped with an afterburner and scrubber.[5]

• Contaminated packaging should be treated as unused product and disposed of accordingly.[5]

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling and disposing of 3,3,5,5-Tetramethylcyclohexanone.

Caption: Workflow for safe handling and disposal of 3,3,5,5-Tetramethylcyclohexanone.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. 3,3,5,5-Tetramethylcyclohexanone | C10H18O | CID 84399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. capotchem.cn [capotchem.cn]